3-(1-Adamantyloxy)propan-1-amine

• CAS: 21624-07-7

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 3-(1-Adamantyloxy)propan-1-amine

Introduction

Adamantane-containing molecules have garnered significant interest in the fields of medicinal chemistry and materials science due to their unique structural properties. The adamantyl moiety, a rigid and highly lipophilic tricyclic alkane, can confer desirable pharmacokinetic properties to drug candidates, such as improved metabolic stability and enhanced binding affinity. 3-(1-Adamantyloxy)propan-1-amine is a valuable building block that combines this lipophilic cage with a flexible three-carbon linker and a terminal primary amine. This structure makes it an attractive scaffold for the development of novel therapeutics, particularly those targeting the central nervous system or viral proteins.

This guide provides an in-depth, technically-grounded overview of a reliable and efficient synthetic pathway to 3-(1-Adamantyloxy)propan-1-amine. The narrative emphasizes the chemical principles and strategic decisions behind the chosen methodologies, offering insights beyond a simple recitation of procedural steps.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule, 3-(1-Adamantyloxy)propan-1-amine, suggests a disconnection at the ether linkage. This approach simplifies the synthesis into two key stages: the formation of an ether bond and the subsequent installation of the primary amine functionality.

Caption: Retrosynthetic analysis of 3-(1-Adamantyloxy)propan-1-amine.

This strategy is advantageous as it utilizes robust and well-established reactions. The synthesis begins with the formation of the key intermediate, 3-(1-adamantyloxy)propan-1-ol, via the Williamson ether synthesis. This intermediate is then converted to the final product through a carefully selected amination route.

Part 1: Synthesis of 3-(1-Adamantyloxy)propan-1-ol via Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for forming ether linkages. It proceeds via an SN2 mechanism, where an alkoxide nucleophilically attacks an alkyl halide or other substrate with a good leaving group.[1][2]

Causality and Experimental Rationale

The primary challenge in forming an ether with a tertiary alcohol like 1-adamantanol is the high propensity for elimination (E2) reactions over substitution (SN2).[3] Attempting to react a tertiary alkyl halide (e.g., 1-bromoadamantane) with an alkoxide would almost exclusively yield the elimination product.

Our strategy circumvents this issue by reversing the roles of the nucleophile and electrophile. We deprotonate the sterically bulky 1-adamantanol to form the 1-adamantoxide nucleophile. This nucleophile then attacks a primary alkyl halide, 3-bromo-1-propanol, where the leaving group is on a sterically unhindered primary carbon. This design heavily favors the desired SN2 pathway.[2]

A strong base, such as sodium hydride (NaH), is required to quantitatively deprotonate the alcohol, forming the sodium 1-adamantoxide in situ.[4][5] The reaction is best performed in a polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF), which solvates the cation (Na+) without impeding the reactivity of the alkoxide nucleophile.[4]

Experimental Protocol: Williamson Ether Synthesis

• Apparatus Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a reflux condenser under a nitrogen or argon atmosphere, and a dropping funnel.

• Reagent Addition: The flask is charged with 1-adamantanol (1.0 eq) and anhydrous THF (approx. 0.5 M).

• Alkoxide Formation: Sodium hydride (1.2 eq, 60% dispersion in mineral oil) is added portion-wise to the stirred solution at 0 °C. The mixture is then allowed to warm to room temperature and stirred for 1 hour, or until hydrogen gas evolution ceases.

• Nucleophilic Substitution: A solution of 3-bromo-1-propanol (1.1 eq) in anhydrous THF is added dropwise via the dropping funnel.

• Reaction Completion: The reaction mixture is heated to reflux (approx. 66 °C for THF) and maintained for 12-18 hours. Progress is monitored by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Upon completion, the reaction is cooled to 0 °C and quenched by the slow addition of water.

  • The mixture is transferred to a separatory funnel and extracted three times with diethyl ether or ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to yield 3-(1-adamantyloxy)propan-1-ol as a pure compound.

Part 2: Conversion of Alcohol to Primary Amine

With the key intermediate, 3-(1-adamantyloxy)propan-1-ol, in hand, the final step is the conversion of the primary alcohol to a primary amine. We present two highly effective and reliable methods to achieve this transformation.

Method A: Mitsunobu Reaction with Phthalimide and Hydrazinolysis

The Mitsunobu reaction is a powerful tool for converting primary and secondary alcohols into a wide range of functional groups with inversion of stereochemistry.[6][7] In this context, we use it as the first step of a Gabriel synthesis, a classic method for producing primary amines without the risk of over-alkylation.[8]

Principle and Rationale: The reaction mechanism involves the activation of the alcohol by forming an oxyphosphonium salt with triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[9] This intermediate is an excellent leaving group, which is then displaced by a suitable nitrogen nucleophile. Phthalimide is an ideal choice because its N-H bond is sufficiently acidic (pKa ≈ 8.3) to participate in the reaction, and the resulting N-alkylated phthalimide is a stable, crystalline solid that can be easily purified.[8][9] The primary amine is then liberated in a subsequent clean deprotection step using hydrazine.

Caption: Workflow for amine synthesis via the Mitsunobu-Gabriel pathway.

Experimental Protocol: Mitsunobu Reaction

• Reagent Preparation: In a flame-dried flask under an inert atmosphere, dissolve 3-(1-adamantyloxy)propan-1-ol (1.0 eq), triphenylphosphine (1.5 eq), and phthalimide (1.5 eq) in anhydrous THF.

• Reaction Initiation: Cool the solution to 0 °C in an ice bath. Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution. The order of addition is critical for success.[10]

• Reaction Completion: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC, observing the consumption of the starting alcohol.

• Workup and Purification:

  • Remove the solvent under reduced pressure.

  • The resulting residue contains the desired product and triphenylphosphine oxide, a common byproduct. The crude material can often be purified by recrystallization or by flash column chromatography to yield pure N-(3-(1-adamantyloxy)propyl)phthalimide.

Experimental Protocol: Hydrazinolysis (Deprotection)

• Reaction Setup: Dissolve the purified N-(3-(1-adamantyloxy)propyl)phthalimide (1.0 eq) in ethanol in a round-bottom flask equipped with a reflux condenser.

• Amine Liberation: Add hydrazine hydrate (4-5 eq) to the solution and heat the mixture to reflux for 4-6 hours. A voluminous white precipitate (phthalhydrazide) will form.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and acidify with aqueous HCl.

  • Filter the mixture to remove the phthalhydrazide precipitate.

  • Concentrate the filtrate under reduced pressure.

  • Make the aqueous residue basic with aqueous NaOH and extract the free amine with dichloromethane or ether.

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the final product, 3-(1-adamantyloxy)propan-1-amine.

Reagent	Molar Eq. (Mitsunobu)	Molar Eq. (Hydrazinolysis)	Purpose
3-(1-Adamantyloxy)propan-1-ol	1.0	-	Starting Material
Triphenylphosphine (PPh₃)	1.5	-	Activates the alcohol
DIAD or DEAD	1.5	-	Oxidant, facilitates PPh₃ activation
Phthalimide	1.5	1.0	Nitrogen nucleophile & protecting group
Hydrazine Hydrate (N₂H₄·H₂O)	-	4-5	Deprotection agent

Method B: Oxidation and Reductive Amination

An alternative and highly effective strategy is a two-step sequence involving the oxidation of the alcohol to an aldehyde, followed by reductive amination. This pathway is particularly useful for large-scale synthesis due to its operational simplicity.

Principle and Rationale: The first step involves the mild oxidation of the primary alcohol to 3-(1-adamantyloxy)propanal. Reagents such as pyridinium chlorochromate (PCC), or conditions like Swern or Dess-Martin oxidation are suitable. The crude aldehyde can then be directly subjected to reductive amination.[11]

In this step, the aldehyde reacts with an ammonia source to form an intermediate imine (or iminium ion under acidic catalysis), which is then reduced in situ to the primary amine.[12] The key to a successful one-pot reductive amination is the use of a reducing agent that is selective for the iminium ion over the starting aldehyde. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are ideal for this purpose, as they are less reactive towards carbonyls at neutral or slightly acidic pH but readily reduce the more electrophilic iminium ion.[13][14]

Experimental Protocol: Oxidation and Reductive Amination

• Oxidation:

  • To a stirred solution of pyridinium chlorochromate (PCC) (1.5 eq) in dichloromethane (DCM), add a solution of 3-(1-adamantyloxy)propan-1-ol (1.0 eq) in DCM.

  • Stir at room temperature for 2-4 hours until TLC indicates complete consumption of the alcohol.

  • Filter the mixture through a pad of silica gel or Celite, washing with DCM. Concentrate the filtrate to obtain the crude aldehyde, 3-(1-adamantyloxy)propanal.

• Reductive Amination:

  • Dissolve the crude aldehyde in methanol.

  • Add ammonium acetate or a solution of ammonia in methanol (large excess, e.g., 7 N solution).

  • Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 12-24 hours.

  • Quench the reaction carefully with aqueous HCl at 0 °C.

  • Basify with aqueous NaOH and extract with an organic solvent.

  • Dry, filter, and concentrate the organic extracts. Purify by column chromatography to yield the target amine.

Conclusion

The synthesis of 3-(1-Adamantyloxy)propan-1-amine can be reliably achieved through a robust two-part strategy. The initial formation of the ether linkage via a carefully designed Williamson ether synthesis provides the key alcohol intermediate in good yield. Subsequently, this alcohol can be efficiently converted to the target primary amine using either a Mitsunobu-Gabriel sequence, which offers excellent control and purity, or an oxidation-reductive amination pathway, which is highly amenable to larger-scale production. The choice of method will depend on the specific requirements of the research or development program, but both pathways are grounded in well-understood and authoritative chemical principles.

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physical and chemical properties of 3-(1-Adamantyloxy)propan-1-amine

An In-depth Technical Guide to 3-(1-Adamantyloxy)propan-1-amine: Physicochemical Properties, Synthesis, and Spectroscopic Characterization

Introduction

In the landscape of modern drug discovery and development, the strategic incorporation of unique molecular scaffolds to optimize pharmacokinetic and pharmacodynamic profiles is paramount. Among these, the adamantane moiety, a rigid, lipophilic, and three-dimensional tricyclic alkane, has garnered significant attention.[1] Its cage-like structure provides a robust anchor for pharmacophoric groups, influencing properties such as metabolic stability, lipophilicity, and receptor binding.[2][3] This guide provides a comprehensive technical overview of 3-(1-Adamantyloxy)propan-1-amine, a molecule that combines the distinctive adamantane core with a flexible aminopropyl ether linker.

This document is intended for researchers, medicinal chemists, and drug development professionals. It will delve into the core , propose a robust synthetic pathway, and provide a detailed analysis of its expected spectroscopic characteristics. The insights herein are synthesized from established chemical principles and data from closely related analogues, offering a predictive yet scientifically grounded perspective on this promising chemical entity.

Molecular Structure and Physicochemical Properties

The molecular architecture of 3-(1-Adamantyloxy)propan-1-amine features a 1-adamantyl group connected via an ether linkage to a propan-1-amine tail. This structure imparts a distinct amphiphilic character, with the bulky, nonpolar adamantane cage and the polar primary amine.

Caption: Chemical structure of 3-(1-Adamantyloxy)propan-1-amine.

Calculated and Estimated Physicochemical Data

Property	Value (Estimated/Calculated)	Source/Basis of Estimation
Molecular Formula	C₁₃H₂₃NO	-
Molecular Weight	209.33 g/mol	-
XlogP	~3.0 - 3.5	Based on adamantane's lipophilicity and the propylamine chain.[4]
pKa (of conjugate acid)	~10.5	Estimated from the pKa of propylamine (~10.7).[5]
Boiling Point	>250 °C	Estimated to be higher than analogous adamantyl amines due to the ether linkage and amine group.[6]
Solubility	Soluble in organic solvents (e.g., methanol, ethanol, chloroform); sparingly soluble in water.	Based on its amphiphilic nature.[7]

Proposed Synthesis and Manufacturing Workflow

A plausible and efficient synthesis of 3-(1-Adamantyloxy)propan-1-amine can be envisioned through a two-step process starting from commercially available 1-adamantanol. This pathway leverages a nucleophilic substitution to form the ether linkage, followed by the reduction of a nitrile to the primary amine.

Caption: Proposed two-step synthesis of 3-(1-Adamantyloxy)propan-1-amine.

Detailed Experimental Protocol

Step 1: Synthesis of 3-(1-Adamantyloxy)propanenitrile

• To a stirred suspension of sodium hydride (1.1 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add a solution of 1-adamantanol (1.0 eq.) in anhydrous THF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the sodium adamantoxide.

• Add 3-chloropropanenitrile (1.2 eq.) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench carefully with water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-(1-Adamantyloxy)propanenitrile, which can be purified by column chromatography.

Step 2: Synthesis of 3-(1-Adamantyloxy)propan-1-amine

• To a stirred suspension of lithium aluminum hydride (LAH) (1.5 eq.) in anhydrous THF under an inert atmosphere at 0 °C, add a solution of 3-(1-Adamantyloxy)propanenitrile (1.0 eq.) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to 0 °C and quench sequentially with water, 15% aqueous sodium hydroxide, and then water again (Fieser workup).

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate under reduced pressure to yield the crude 3-(1-Adamantyloxy)propan-1-amine.

• The product can be further purified by distillation under reduced pressure or by conversion to its hydrochloride salt followed by recrystallization.

Spectroscopic Characterization (Predicted)

A thorough spectroscopic analysis is essential for the structural elucidation and quality control of 3-(1-Adamantyloxy)propan-1-amine. Below are the predicted key features of its NMR, Mass, and IR spectra.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the adamantyl, propyl, and amine protons.

• δ 2.15 ppm (singlet, 3H): Protons on the tertiary carbons (CH) of the adamantane cage.

• δ 1.70 - 1.85 ppm (multiplet, 6H): Protons on the secondary carbons (CH₂) of the adamantane cage adjacent to the tertiary carbons.

• δ 1.60 ppm (singlet, 6H): Protons on the secondary carbons (CH₂) of the adamantane cage.

• δ 3.50 ppm (triplet, 2H): Protons of the methylene group attached to the ether oxygen (-O-CH₂-).

• δ 2.80 ppm (triplet, 2H): Protons of the methylene group attached to the amine (-CH₂-NH₂).

• δ 1.90 ppm (quintet, 2H): Protons of the central methylene group of the propyl chain (-CH₂-CH₂-CH₂-).

• δ 1.20 ppm (broad singlet, 2H): Protons of the primary amine (-NH₂). The chemical shift and appearance of this peak can vary with concentration and solvent.[8]

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide a clear fingerprint of the molecule's carbon skeleton.[9][10]

• δ ~76 ppm: Bridgehead carbon of the adamantane attached to the oxygen.

• δ ~68 ppm: Methylene carbon of the propyl chain attached to the ether oxygen (-O-CH₂-).

• δ ~42 ppm: Tertiary carbons (CH) of the adamantane cage.

• δ ~40 ppm: Methylene carbon of the propyl chain attached to the amine (-CH₂-NH₂).

• δ ~36 ppm: Secondary carbons (CH₂) of the adamantane cage.

• δ ~30 ppm: Bridgehead carbons (CH) of the adamantane cage not attached to the oxygen.

• δ ~29 ppm: Central methylene carbon of the propyl chain (-CH₂-CH₂-CH₂-).

Mass Spectrometry

Electron impact (EI) mass spectrometry is expected to show characteristic fragmentation patterns for the adamantane core.[11][12]

• Molecular Ion (M⁺): A peak at m/z = 209, which may be of low intensity.

• Base Peak: A prominent peak at m/z = 135, corresponding to the adamantyl cation [C₁₀H₁₅]⁺, is expected due to the high stability of this carbocation.

• Other Fragments: Fragmentation of the adamantyl cation would lead to peaks at m/z = 93, 79, and 67. A fragment corresponding to the loss of the aminopropyl group may also be observed.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the amine and ether functional groups.

• 3300-3500 cm⁻¹: N-H stretching vibrations of the primary amine (typically two bands for symmetric and asymmetric stretching).

• 2850-3000 cm⁻¹: C-H stretching vibrations of the adamantyl and propyl groups.

• 1590-1650 cm⁻¹: N-H bending (scissoring) vibration.

• 1050-1150 cm⁻¹: C-O stretching vibration of the ether linkage.

Chemical Reactivity and Stability

The chemical behavior of 3-(1-Adamantyloxy)propan-1-amine is governed by its two primary functional groups. The primary amine is basic and nucleophilic, readily undergoing reactions such as salt formation with acids, acylation, alkylation, and condensation. The ether linkage is generally stable under neutral and basic conditions but can be cleaved under strongly acidic conditions.

From a drug development perspective, the metabolic stability of the adamantane cage is a key feature. While generally resistant to metabolism, hydroxylation at the tertiary carbon atoms of the adamantane nucleus can occur, mediated by cytochrome P450 enzymes.[13]

Safety and Handling

While a specific safety data sheet for 3-(1-Adamantyloxy)propan-1-amine is not available, precautions should be taken based on data for similar aliphatic amines and adamantane derivatives. It is likely to be a corrosive substance that can cause skin and eye irritation or burns. Handling should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Applications in Research and Drug Development

The unique combination of a bulky, lipophilic adamantane group and a flexible, functional amine linker makes 3-(1-Adamantyloxy)propan-1-amine an attractive building block in medicinal chemistry. Its potential applications include:

• Modification of existing drug molecules: The adamantyl group can be introduced to increase lipophilicity, enhance binding to hydrophobic pockets of target proteins, and improve pharmacokinetic properties such as oral bioavailability and metabolic stability.[1][2]

• Development of new chemical entities: The primary amine serves as a versatile handle for further chemical modifications, allowing for the construction of libraries of compounds for screening against various biological targets.

• Use in drug delivery systems: The lipophilic nature of the adamantane moiety can facilitate the incorporation of the molecule into lipid-based drug delivery systems like liposomes.[11]

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3-(1-Adamantyloxy)propan-1-amine as a synthetic building block

An In-depth Technical Guide to 3-(1-Adamantyloxy)propan-1-amine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

The adamantane moiety, a rigid and lipophilic hydrocarbon cage, has become a privileged scaffold in medicinal chemistry and materials science.[1][2] Its incorporation into molecular architectures can significantly influence physicochemical and pharmacological properties, including metabolic stability and target engagement.[2][3] This guide introduces 3-(1-Adamantyloxy)propan-1-amine, a versatile bifunctional building block that couples the unique features of the adamantane cage with a reactive primary amine via a flexible ether linkage. While not extensively documented as a standalone compound, its synthesis is highly feasible through established organic chemistry principles. This document provides a comprehensive overview of its proposed synthesis, predicted physicochemical properties, and its potential as a strategic building block for the development of novel therapeutics and advanced materials.

The Adamantane Scaffold: A Foundation for Innovation

Adamantane is a tricyclic alkane with a diamondoid structure, meaning its carbon atom arrangement is superimposable on a portion of the diamond lattice.[4][5] This unique, strain-free, and highly symmetrical structure imparts several desirable properties:

• Lipophilicity: The hydrocarbon nature of the adamantane cage significantly increases the lipophilicity of a molecule, which can enhance membrane permeability and passage through the blood-brain barrier.[3]

• Rigidity and Three-Dimensionality: Unlike flexible alkyl chains or planar aromatic rings, the adamantane group acts as a rigid, three-dimensional scaffold. This allows for the precise positioning of functional groups in space, which can be crucial for optimizing interactions with biological targets.[3]

• Metabolic Stability: The adamantane cage is generally resistant to metabolic degradation, which can protect adjacent functional groups and prolong the half-life of a drug.[3]

These properties have led to the successful development of several adamantane-containing drugs, including the antiviral agent amantadine, the anti-diabetic vildagliptin, and the Alzheimer's disease medication memantine.[1]

Proposed Synthesis of 3-(1-Adamantyloxy)propan-1-amine

A robust and logical synthetic pathway to 3-(1-Adamantyloxy)propan-1-amine can be designed based on the well-established Williamson ether synthesis.[6][7] This method involves the reaction of an alkoxide with an alkyl halide in an SN2 reaction.

The proposed synthetic strategy involves two main stages: the preparation of the key intermediates and their subsequent coupling to form the target molecule.

Caption: Proposed synthetic workflow for 3-(1-Adamantyloxy)propan-1-amine.

Preparation of 1-Adamantanol

1-Adamantanol is a key precursor and can be synthesized from adamantane through direct oxidation. A common laboratory method involves the ozonation of adamantane adsorbed on silica gel.[8] This method provides good yields of the tertiary alcohol.

Preparation of the Amino-propyl Synthon

A suitable three-carbon chain with a leaving group for the ether synthesis and a protected amine is required. A logical starting material is 3-amino-1-propanol.[9] The primary amine is more nucleophilic than the primary alcohol and needs to be protected to prevent side reactions. A common and effective protecting group for amines is the tert-butoxycarbonyl (Boc) group, which is stable under the basic conditions of the Williamson ether synthesis and can be readily removed under acidic conditions.[10][11]

Once the amine is protected, the hydroxyl group can be converted into a good leaving group, such as a tosylate or a halide (e.g., bromide), to facilitate the subsequent SN2 reaction.

Williamson Ether Synthesis: Forming the Ether Linkage

The core of the synthesis is the coupling of 1-adamantanol with the protected aminopropyl halide. The Williamson ether synthesis proceeds via an SN2 mechanism.[7][12]

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Chapter 1: The Adamantane Scaffold and the Ether Linkage

An In-Depth Technical Guide to the Biological Activity of Adamantane Ether Derivatives

This guide provides a comprehensive exploration of the synthesis, biological evaluation, and mechanisms of action of adamantane ether derivatives. The unique lipophilic and rigid cage-like structure of adamantane has long made it a privileged scaffold in medicinal chemistry.[1][2] By incorporating an ether linkage, chemists can fine-tune the molecule's pharmacokinetic and pharmacodynamic properties, leading to promising therapeutic candidates in virology, neurology, and oncology. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven protocols.

The adamantane moiety is a highly symmetrical, strain-free tricyclic hydrocarbon (C₁₀H₁₆) that can be visualized as the smallest repeating unit of a diamond lattice.[1] Its key contributions to drug design are:

• Lipophilicity: The bulky, non-polar cage significantly increases the lipophilicity of a molecule, which can enhance its ability to cross biological membranes, including the blood-brain barrier.[2]

• Metabolic Stability: The rigid framework protects adjacent functional groups from enzymatic degradation, thereby increasing the drug's in vivo stability and half-life.

• Pharmacophore Scaffolding: It provides a rigid, three-dimensional anchor to which pharmacophoric elements can be attached with precise spatial orientation, facilitating optimal interaction with biological targets like enzyme active sites or ion channels.[3]

The ether linkage (-O-) adds a critical dimension to this scaffold. Unlike the more common amine derivatives (e.g., Amantadine, Memantine), the ether bond introduces a polar, hydrogen-bond accepting feature while maintaining significant conformational flexibility around the C-O-C bond. This allows for the strategic positioning of the adamantyl group relative to other parts of the molecule, influencing target binding and overall pharmacological profile.

Chapter 2: Synthesis of Adamantane Ether Derivatives

The synthesis of adamantane ethers is typically straightforward, relying on established chemical principles. The most common approach is a variation of the Williamson ether synthesis, starting from an adamantyl alcohol or halide. The choice of precursor is critical; 1-adamantanol is readily available, but 1-bromoadamantane or 1-chloroadamantane can be more reactive intermediates for certain transformations.[3]

Core Synthetic Rationale

The primary goal is to form a stable C-O bond between the adamantane cage and another alkyl or aryl group. The reaction must overcome the steric hindrance of the bulky adamantyl group. Catalysis, often by a strong base to deprotonate the alcohol or a Lewis acid to activate the halide, is crucial for achieving high yields.

Diagram of General Synthesis Workflow

Caption: General Synthetic Routes to Adamantyl Ethers.

Protocol: Synthesis of 1-Methoxyadamantane from 1-Adamantanol

This protocol describes a representative acid-catalyzed dehydration reaction. It is a self-validating system; successful synthesis can be confirmed by standard analytical techniques (NMR, GC-MS) by observing the disappearance of the starting material's hydroxyl peak and the appearance of the ether's methoxy signal.

Materials:

• 1-Adamantanol

• Methanol (Anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of 1-adamantanol in 100 mL of anhydrous methanol.

• Catalyst Addition: While stirring, slowly and carefully add 5.0 mL of concentrated sulfuric acid to the solution. The addition is exothermic and should be done in an ice bath.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 65-70°C) using a heating mantle. Maintain reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into 200 mL of ice-cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with 50 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of saturated NaHCO₃ solution (to neutralize residual acid), and finally 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield pure 1-methoxyadamantane.

Chapter 3: Neuroprotective Activity of Adamantane Ether Derivatives

Adamantane derivatives are well-established agents for treating neurological disorders.[4] Memantine (an aminoadamantane) is a clinically used NMDA receptor antagonist for Alzheimer's disease.[3] The neuroprotective effects of adamantane compounds are primarily attributed to their ability to act as non-competitive, open-channel blockers of ligand-gated ion channels.[5][6]

Mechanism of Action: Ion Channel Modulation

Overactivation of N-methyl-D-aspartate (NMDA) receptors leads to excessive Ca²⁺ influx, a key process in excitotoxicity and neuronal cell death in ischemic events and neurodegenerative diseases.[7] Adamantane derivatives, due to their size and lipophilicity, can physically enter the open pore of the NMDA receptor channel, blocking ion flow.[8] This action is voltage-dependent and transient, preventing pathological, sustained receptor activation while permitting normal synaptic transmission.

While NMDA receptor antagonism is a primary mechanism, some derivatives also exhibit activity through the GABAergic system or by modulating other channels like nicotinic acetylcholine (ACh) and potassium channels.[5][7][9] Adamantane ethers, by modifying the polarity and steric bulk of the side chain, can be designed to selectively target specific ion channel subtypes or alter binding kinetics within the channel pore.

Diagram: NMDA Receptor Channel Blockade

Caption: Mechanism of Neuroprotection via NMDA Channel Block.

Protocol: Evaluation of Anticonvulsant Activity in Mice

This in vivo protocol is a robust method for assessing the neuroprotective potential of a compound by measuring its ability to prevent chemically induced seizures, a hallmark of excessive neuronal excitation often mediated by NMDA receptors.[5]

Materials:

• Test Adamantane Ether Derivative

• Vehicle (e.g., saline with 5% Tween 80)

• N-methyl-D-aspartate (NMDA)

• Male ICR mice (20-25 g)

• Syringes and needles for intraperitoneal (i.p.) injection

• Observation chambers

Step-by-Step Methodology:

• Compound Preparation: Dissolve the adamantane ether derivative in the vehicle to the desired concentrations (e.g., 1, 5, 10, 20 mg/kg).

• Animal Acclimation: Acclimate mice to the laboratory environment for at least one week prior to the experiment. House them with free access to food and water.

• Dosing: Randomly assign mice to treatment groups (vehicle control, positive control like MK-801, and test compound groups). Administer the prepared compounds via i.p. injection.

• Induction of Seizures: 30 minutes after compound administration, inject a convulsive dose of NMDA (e.g., 100 mg/kg, i.p.).

• Observation: Immediately place each mouse in an individual observation chamber and monitor for 30 minutes for the onset of clonic-tonic convulsions and mortality.

• Data Analysis: Record the number of animals in each group that are protected from convulsions and death. Calculate the median effective dose (ED₅₀), which is the dose that protects 50% of the animals from NMDA-induced convulsions, using probit analysis.

• Ethical Considerations: All animal experiments must be conducted in accordance with approved institutional animal care and use committee (IACUC) guidelines.

Chapter 4: Anticancer Potential

The application of adamantane derivatives in oncology is a growing field of research.[10] Their high lipophilicity can aid in penetrating solid tumors, and the rigid scaffold can be functionalized to interact with various anticancer targets.[1][11] Adamantane-containing compounds have been shown to induce apoptosis, inhibit key signaling pathways, and act as inhibitors of enzymes crucial for cancer progression, such as soluble epoxide hydrolase (sEH) or tyrosyl-DNA phosphodiesterase 1 (Tdp1).[11][12]

Mechanism of Action: Multi-Target Inhibition

Adamantane ether derivatives can be designed as hybrid molecules that target multiple pathways. For example, adamantane-linked isothiourea derivatives have been shown to suppress hepatocellular carcinoma growth by inhibiting the TLR4-MyD88-NF-κB inflammatory signaling pathway.[11] Other derivatives function as potent inhibitors of Tdp1, an enzyme that repairs DNA damage caused by frontline chemotherapeutics like topotecan.[12] Inhibiting Tdp1 sensitizes cancer cells to these drugs, presenting a powerful combination therapy strategy.

Table: In Vitro Cytotoxicity of Adamantane Derivatives

While specific data for adamantane ethers is sparse in the reviewed literature, the following table presents data for structurally related adamantane derivatives to illustrate their potential.

Compound Class	Cancer Cell Line	Activity Metric	Value	Reference
Adamantyl Isothiourea (Cpd. 2)	PC-3 (Prostate)	IC₅₀	< 25 µM	[11]
Adamantyl Isothiourea (Cpd. 2)	HepG-2 (Liver)	IC₅₀	< 25 µM	[11]
Adamantyl Isothiourea (Cpd. 2)	MCF-7 (Breast)	IC₅₀	< 25 µM	[11]
Adamantyl Isothiourea (Cpd. 2)	HeLa (Cervical)	IC₅₀	< 25 µM	[11]
Adamantane-Monoterpene (Cpd. 20c)	Tdp1 Enzyme	IC₅₀	0.57 µM	[12]
Adamantane-Monoterpene (Cpd. 25b)	Tdp1 Enzyme	IC₅₀	0.35 µM	[12]

Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric, cell-based assay that is a standard for the initial screening of anticancer compounds. It measures the metabolic activity of cells, which correlates with cell viability. A reduction in metabolic activity in the presence of the test compound indicates cytotoxicity.[13]

Materials:

• Human cancer cell lines (e.g., HeLa, Hep-G2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test Adamantane Ether Derivative dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the adamantane ether derivative in culture medium from a DMSO stock solution. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent toxicity. Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%) using non-linear regression analysis.

Chapter 5: Antiviral Activity

The field of adamantane medicinal chemistry was born from the discovery of the anti-influenza A activity of amantadine.[3] These early drugs function by blocking the M2 proton ion channel of the virus, which is essential for viral uncoating and replication within the host cell.[14] While resistance to these first-generation drugs is now widespread, the adamantane scaffold remains a valuable starting point for developing new antivirals that target either resistant strains or different viruses altogether.[14]

Adamantane ether derivatives, while less studied than their amine counterparts, offer a promising avenue for research. The ether linkage can alter the compound's interaction with the M2 channel or other viral targets, potentially overcoming existing resistance mechanisms.

Conclusion and Future Directions

Adamantane ether derivatives represent a versatile and promising class of compounds with demonstrated potential in neuroprotection, oncology, and virology. The unique combination of the adamantane scaffold's lipophilicity and rigidity with the ether linkage's polarity and flexibility allows for extensive chemical modification to optimize therapeutic activity.

Future research should focus on:

• Systematic SAR Studies: Synthesizing and testing libraries of adamantane ethers with varied substituents to build a clear structure-activity relationship for different biological targets.[15]

• Mechanism Elucidation: Moving beyond initial screening to precisely identify the molecular targets and pathways modulated by the most potent ether derivatives.

• Hybrid Drug Design: Using the adamantane ether moiety as a linker to conjugate two different pharmacophores, creating multi-target drugs for complex diseases like cancer or neurodegeneration.[1]

• Targeted Delivery: Leveraging the lipophilic nature of the adamantane cage for incorporation into drug delivery systems like liposomes or nanoparticles to improve tumor targeting or CNS penetration.

By pursuing these avenues, the scientific community can unlock the full therapeutic potential of this fascinating and powerful chemical scaffold.

References

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Available at: [Link] [9] Gerasimova, E., et al. (2014). Cerebrovascular and neuroprotective effects of adamantane derivative. BioMed Research International. Available at: [Link] [17] Kolocouris, N., et al. (1994). Synthesis and antiviral activity evaluation of some aminoadamantane derivatives. Journal of Medicinal Chemistry. Available at: [Link] [6] ResearchGate. (1996). (PDF) Novel adamantane derivatives act as blockers of open ligand-gated channels and as anticonvulsants. ResearchGate. Available at: [Link] [18] Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews. Available at: [Link] [19] Bormasheva, K. M., et al. (2011). (PDF) Synthesis and antiviral activity of new adamantane derivatives. ResearchGate. Available at: [Link] [15] ResearchGate. (n.d.). Structure activity relationship of adamantane compounds. ResearchGate. Available at: [Link] [20] Gerasimova, E., et al. (2014). Cerebrovascular and Neuroprotective Effects of Adamantane Derivative. ResearchGate. Available at: [Link] [21] Burić, N., et al. (2025). Elucidating the Structures of Substituted Adamantyl Esters and Ethers Using Rotational Spectroscopy and Computations. ChemPhysChem. Available at: [Link] [8] Martin, L. J., & Lodge, D. (2024). Inhibition of NMDA receptors and other ion channel types by membrane-associated drugs. Frontiers in Pharmacology. Available at: [Link] ResearchGate. (n.d.). Amine derivatives of adamantane with antiviral activity. ResearchGate. Available at: [Link] [11] Al-Abdullah, E. S., et al. (2021). Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling. Scientific Reports. Available at: [Link] [14] Baranin, S. V., et al. (2017). Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains. Organic & Biomolecular Chemistry. Available at: [Link] [13] Hordyjewska, A., & Biernasiuk, A. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. ResearchGate. Available at: [Link] [2] Hordyjewska, A., & Biernasiuk, A. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Applied Sciences. Available at: [Link] [12] Zheldakova, R. A., et al. (2022). Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments. Molecules. Available at: [Link] [22] Schleyer, P. von R., et al. (n.d.). Adamantane. Organic Syntheses. Available at: [Link] [4] Szymańska, E., et al. (2022). The novel adamantane derivatives as potential mediators of inflammation and neural plasticity in diabetes mice with cognitive impairment. Scientific Reports. Available at: [Link] [23] Janecki, T., et al. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules. Available at: [Link] [24] ResearchGate. (n.d.). Structure activity relationship. ResearchGate. Available at: [Link] [25] Lapshina, E. A., et al. (2023). New Adamantane-Containing Edaravone Conjugates as Potential Neuroprotective Agents for ALS Treatments. ResearchGate. Available at: [Link] [26] Qu, T., et al. (2021). Four-directional synthesis of adamantane derivatives. Arkat USA. Available at: [Link] [27] Wang, Z., et al. (2023). Practical and Scalable Synthesis of 1,3-Adamantanediol. Organic Process Research & Development. Available at: [Link] [28] Orzeszko, A., et al. (2000). Synthesis and Antimicrobial Activity of New Adamantane Derivatives I. Acta Biochimica Polonica. Available at: [Link] [29] Dzhemilev, U. M., et al. (2024). Synthesis of a hybrid molecule based on 5Z,9Z-eicosa-5,9-dienoic acid and 1-aminoadamantane and study of cytotoxic activity. Sciforum. Available at: [Link] [30] Yeh, V. S. C., et al. (2006). Synthesis and biological evaluation of heterocycle containing adamantane 11beta-HSD1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link] [31] Orzeszko, A., et al. (2000). Synthesis and antimicrobial activity of new adamantane derivatives I. ResearchGate. Available at: [Link]

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The Adamantane Linker: A Technical Guide to Harnessing its Lipophilicity in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The "Lipophilic Bullet" in Modern Medicinal Chemistry

Adamantane, a rigid, tricyclic hydrocarbon (C₁₀H₁₆), stands as a testament to the profound impact of molecular architecture on pharmacological properties.[1][2] Its diamondoid structure, a perfect, strain-free cage of carbon atoms, imparts a unique combination of steric bulk, metabolic stability, and, most notably, high lipophilicity.[2][3] In the landscape of drug design, where the delicate balance between aqueous solubility and lipid membrane permeability dictates a molecule's fate, the adamantane moiety has emerged as a "lipophilic bullet."[4][5] By incorporating this scaffold as a linker or pharmacophore, medicinal chemists can strategically enhance a drug candidate's ability to traverse biological membranes, including the formidable blood-brain barrier, thereby improving its absorption, distribution, metabolism, and excretion (ADME) profile.[1][6]

This in-depth technical guide provides a comprehensive exploration of the lipophilicity of adamantane-containing linkers. We will delve into the quantitative impact of this unique scaffold, detail the experimental and computational methodologies for assessing its lipophilicity, and provide insights into the synthetic strategies for its incorporation into advanced therapeutic modalities such as Proteolysis Targeting Chimeras (PROTACs).

The Adamantane Advantage: Quantifying the Impact on Lipophilicity

The lipophilicity of a molecule is most commonly expressed as the logarithm of its partition coefficient (LogP) between n-octanol and water. For ionizable compounds, the distribution coefficient (LogD) at a specific pH (typically 7.4) is a more physiologically relevant parameter. The introduction of an adamantane group into a molecule can dramatically increase its LogP value. It is estimated that the incorporation of an adamantyl group can elevate the calculated LogP (cLogP) of a molecule by approximately 3.1 log units.[1] This substantial increase in lipophilicity can be a powerful tool for optimizing the pharmacokinetic properties of a drug candidate.[4]

Below is a table summarizing the lipophilicity of adamantane and some of its derivatives, illustrating the significant contribution of the adamantane cage to the overall lipophilicity of the molecule.

Compound	Structure	Type	Experimental LogP/LogD	Calculated LogP (cLogP/ALOGPs)	Reference(s)
Adamantane	C₁₀H₁₆	Parent Hydrocarbon	2.88 - 3.37	2.93 - 3.38	[7]
Amantadine	1-Adamantylamine	Antiviral	2.9 (LogD at pH 7.4)	2.45	[4]
Rimantadine	α-Methyl-1-adamantanemethylamine	Antiviral	3.3 (LogD at pH 7.4)	3.01	[4]
Memantine	1-Amino-3,5-dimethyladamantane	NMDA Receptor Antagonist	3.25 (LogD at pH 7.4)	3.29	[4]
1-Adamantanol	C₁₀H₁₆O	Adamantane Derivative	2.38	2.29	[8]
Adamantane-1-carboxylic acid	C₁₁H₁₆O₂	Adamantane Derivative	2.72	2.61	[8]
N-(1-Adamantyl)acetamide	C₁₂H₁₉NO	Adamantane Derivative	2.84	2.75	[8]

Methodologies for Determining the Lipophilicity of Adamantane-Containing Linkers

Accurate determination of lipophilicity is paramount in drug discovery. Both experimental and computational methods are employed to assess the LogP and LogD of novel compounds.

Experimental Approaches

1. The Shake-Flask Method (Gold Standard)

The shake-flask method is the traditional and most reliable technique for determining LogP/LogD values.[9] It directly measures the partitioning of a compound between two immiscible phases, typically n-octanol and a buffered aqueous solution.

Step-by-Step Protocol for Shake-Flask LogD Determination:

• Preparation of Phases: Pre-saturate n-octanol with the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and vice-versa by vigorously mixing them and allowing them to separate overnight.

• Sample Preparation: Prepare a stock solution of the adamantane-containing compound in a suitable solvent (e.g., DMSO).

• Partitioning: Add a small aliquot of the stock solution to a mixture of the pre-saturated n-octanol and aqueous buffer in a vial.

• Equilibration: Shake the vial vigorously for a set period (e.g., 1-2 hours) to ensure the compound reaches equilibrium between the two phases.

• Phase Separation: Centrifuge the vial to achieve complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully withdraw an aliquot from each phase and determine the concentration of the compound using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

• Calculation: The LogD is calculated using the following formula: LogD = log₁₀ ([Compound]octanol / [Compound]aqueous)

Causality Behind Experimental Choices:

• Pre-saturation of solvents: This step is crucial to prevent volume changes during the experiment that would affect the accuracy of the concentration measurements.

• Vigorous shaking and equilibration time: Ensures that the compound has fully partitioned between the two phases, leading to a true equilibrium value.

• Centrifugation: Guarantees a clean separation of the two phases, preventing cross-contamination which can lead to erroneous results.

2. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a high-throughput alternative to the shake-flask method for estimating lipophilicity.[9] In this method, the retention time of a compound on a nonpolar stationary phase (e.g., C18) is correlated with its LogP value.

Step-by-Step Protocol for RP-HPLC LogP Estimation:

• Column and Mobile Phase Selection: Use a reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: Inject a series of standard compounds with known LogP values and record their retention times. Create a calibration curve by plotting the logarithm of the capacity factor (log k') against the known LogP values. The capacity factor is calculated as: k' = (t_R - t_0) / t_0, where t_R is the retention time of the compound and t_0 is the column dead time.

• Sample Analysis: Inject the adamantane-containing compound and record its retention time.

• LogP Estimation: Calculate the log k' for the test compound and use the calibration curve to determine its estimated LogP value.

Causality Behind Experimental Choices:

• Reversed-phase column: The nonpolar stationary phase mimics the lipophilic environment of n-octanol, causing more lipophilic compounds to be retained longer.

• Organic modifier gradient: Often, a gradient of increasing organic modifier concentration is used to elute compounds with a wide range of lipophilicities in a reasonable time.

• Calibration with standards: This is essential to establish a reliable correlation between retention time and LogP for the specific chromatographic system being used.

Computational Approaches

In silico methods for predicting LogP are invaluable in early-stage drug discovery for rapidly screening large libraries of virtual compounds.

1. Fragment-Based Methods (e.g., cLogP, ALOGPs)

These methods calculate LogP by summing the contributions of individual atoms or fragments of a molecule.[4] The contribution of each fragment is derived from experimental LogP data of a large set of known compounds. These methods are computationally inexpensive and widely used. ALOGPs is a popular example of such a program.[4]

2. Property-Based Methods (e.g., QSPR)

Quantitative Structure-Property Relationship (QSPR) models use statistical methods to correlate a set of molecular descriptors (e.g., topological, electronic, geometric) with experimentally determined LogP values.[10] These models can be highly accurate for compounds similar to those in the training set.

3. Molecular Mechanics-Based Methods (e.g., MM-PBSA)

These more computationally intensive methods calculate the free energy of solvation of a molecule in both water and n-octanol using molecular mechanics force fields and continuum solvation models. The LogP is then derived from the difference in these solvation free energies.

Visualizing the Lipophilicity Workflow

The following diagram illustrates the workflow for determining and utilizing the lipophilicity of adamantane-containing linkers in a drug discovery program.

Caption: Workflow for the assessment and optimization of adamantane linker lipophilicity.

Adamantane Linkers in PROTACs: A Case Study in Lipophilicity Modulation

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation.[11] The linker connecting the target-binding and E3 ligase-binding moieties is a critical determinant of PROTAC efficacy. The incorporation of adamantane into PROTAC linkers can enhance their cell permeability and metabolic stability.[12] However, the high lipophilicity of adamantane must be carefully balanced to avoid poor aqueous solubility and non-specific binding.

The following diagram illustrates the structure of a PROTAC and the role of the adamantane-containing linker.

Caption: Schematic of a PROTAC featuring an adamantane-based linker.

Strategies to modulate the lipophilicity of adamantane-containing linkers in PROTACs include:

• Introducing Polar Functional Groups: The incorporation of heteroatoms (e.g., oxygen, nitrogen) or polar groups (e.g., amides, ethers) into the linker can offset the high lipophilicity of the adamantane core.[13]

• Varying the Linker Length and Composition: Utilizing linkers with both lipophilic (alkyl chains) and hydrophilic (e.g., polyethylene glycol - PEG) components allows for fine-tuning of the overall LogP.[14]

• Functionalization of the Adamantane Cage: Introducing polar substituents onto the adamantane scaffold itself can modulate its lipophilicity while maintaining its rigid structure.

Synthetic Strategies for Adamantane-Containing Linkers

The synthesis of adamantane-containing linkers typically starts from commercially available adamantane derivatives, such as adamantane-1-carboxylic acid or 1-adamantylamine. These starting materials can be readily functionalized to introduce the desired connectivity for linker synthesis.

Example Synthetic Protocol: Synthesis of an Adamantyl Ester Linker

This protocol describes the synthesis of a simple adamantyl ester, a common motif in adamantane-containing linkers.[15]

• Reaction Setup: In a round-bottom flask, dissolve adamantane-1-carboxylic acid (1 equivalent) in a suitable solvent such as dimethylformamide (DMF).

• Activation: Add a coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC), and a catalyst like 4-dimethylaminopyridine (DMAP).

• Addition of Alcohol: Add the desired alcohol component of the linker (1.1 equivalents).

• Reaction: Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure adamantyl ester.

Conclusion: The Enduring Value of the Adamantane Scaffold

The adamantane cage, with its pronounced lipophilicity and rigid three-dimensional structure, remains a valuable tool in the medicinal chemist's arsenal.[3] As a linker component, it offers a predictable and significant increase in lipophilicity, which can be strategically employed to enhance the membrane permeability and metabolic stability of drug candidates.[2] A thorough understanding and application of the experimental and computational methods for assessing the lipophilicity of adamantane-containing linkers are essential for the rational design of novel therapeutics with optimized pharmacokinetic and pharmacodynamic profiles. The continued exploration of new synthetic methodologies for the functionalization of the adamantane scaffold will undoubtedly lead to the development of even more sophisticated and effective drug delivery systems and therapeutic agents.

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The Adamantane Scaffold: A Technical Guide to Preliminary Investigation in Drug Discovery

Introduction: The Enduring Appeal of a Diamondoid in Medicinal Chemistry

First isolated from crude oil in 1933, adamantane is the smallest, perfectly symmetrical diamondoid molecule.[1][2] Its rigid, tricyclic cage-like structure initially intrigued chemists, but its true potential in the biomedical field was unveiled in the 1960s with the discovery of the antiviral activity of its simple amino derivative, amantadine.[2][3][4] This marked the beginning of a rich history of leveraging the adamantane scaffold in drug design, leading to the development of therapeutics for a wide range of diseases, including viral infections, neurodegenerative disorders, and type 2 diabetes.[1][5]

This guide provides a comprehensive technical overview for researchers and drug development professionals on the preliminary investigation of adamantane derivatives. It delves into the unique physicochemical properties that make adamantane a "privileged scaffold," explores synthetic strategies, details its application in key therapeutic areas with a focus on mechanism of action and structure-activity relationships (SAR), provides exemplary experimental protocols, and discusses the challenges and future directions in this exciting field of medicinal chemistry.

Part 1: The Core Directive - Understanding the "Why" of Adamantane

The adamantane moiety is more than just a bulky, lipophilic group; its distinct three-dimensional structure and physicochemical properties offer several advantages in drug design.[1][6]

Physicochemical Properties and Their Implications

The utility of the adamantane cage in drug discovery is rooted in its fundamental characteristics:

• Lipophilicity: Adamantane is highly lipophilic, which can significantly enhance a drug candidate's ability to cross biological membranes, including the blood-brain barrier.[1][6] This property is crucial for developing drugs targeting the central nervous system (CNS).[1] The inclusion of an adamantane group can increase the calculated partition coefficient (cLogP) of a molecule, a key indicator of its lipophilicity.[1]

• Rigidity and Steric Bulk: The rigid adamantane framework provides a stable and predictable three-dimensional structure.[1][6] This allows for the precise positioning of functional groups to optimize interactions with biological targets.[1] Its bulkiness can also serve as an effective anchor within binding pockets or as a blocker for ion channels.[3]

• Metabolic Stability: The adamantane cage can shield adjacent functional groups from metabolic degradation, thereby increasing the drug's stability and plasma half-life.[1][3] This enhanced stability can lead to improved pharmacokinetic profiles.[2][4]

• Biocompatibility: Adamantane is generally considered non-toxic and biocompatible, making it a suitable scaffold for drug delivery systems.[3][7]

These properties are not just theoretical advantages; they have been practically applied to improve the pharmacological profiles of existing drugs and to design novel therapeutic agents.[2][3]

Adamantane as a Privileged Scaffold

The recurring appearance of the adamantane motif in successful drugs has led to its designation as a "privileged scaffold." This concept in medicinal chemistry refers to molecular frameworks that are capable of binding to multiple biological targets with high affinity. The adamantane cage's ability to be functionalized at its tertiary (bridgehead) or secondary positions allows for the creation of diverse libraries of compounds for screening against a wide array of targets.[8]

Part 2: Synthesis and Functionalization Strategies

The accessibility and versatility of adamantane chemistry are key to its widespread use.[9] Various synthetic routes allow for the introduction of a wide range of functional groups onto the adamantane core.

Key Synthetic Approaches

• Direct C-H Functionalization: This modern approach avoids pre-functionalization steps and allows for the direct attachment of substituents to the adamantane core.[8] Photocatalytic methods, in particular, have emerged as a mild and selective way to activate the strong C-H bonds of adamantane, often with a preference for the tertiary positions.[8]

• From Adamantane: Direct bromination of adamantane is a common starting point for further derivatization.[10] The resulting 1-bromoadamantane can then be converted to a variety of other functional groups.

• Building the Cage: For more complex substitution patterns, particularly 1,2-disubstituted derivatives, constructing the adamantane framework from acyclic, monocyclic, or bicyclic precursors is a viable strategy.[11]

Experimental Protocol: Synthesis of 1-Bromoadamantane

This protocol describes the direct bromination of adamantane, a foundational reaction in adamantane chemistry.

Materials:

• Adamantane

• Liquid bromine

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, place 30g of adamantane.[10]

• Carefully add 24 mL of liquid bromine to the flask.[10]

• Heat the reaction mixture to 85°C for 6 hours.[10]

• Increase the temperature to 110°C and continue the reaction for an additional 3 hours.[10]

• After cooling, the reaction mixture can be worked up to isolate the 1-bromoadamantane. Purification can be achieved by distillation or recrystallization.[10]

Table 1: Synthesis of 1-Bromoadamantane from Adamantane

Method	Brominating Agent	Solvent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
A	Bromine (Br₂)	None (neat)	85 - 110	9	~93	[10]

Part 3: Therapeutic Applications and Mechanisms of Action

The versatility of the adamantane scaffold is evident in the broad range of therapeutic areas where its derivatives have made a significant impact.

Antiviral Agents

The story of adamantane in medicine begins with its antiviral properties.

• Amantadine and Rimantadine: These were among the first antiviral drugs approved for the treatment and prophylaxis of influenza A.[12][13] Their mechanism of action involves blocking the M2 proton channel of the influenza A virus.[14][15][16] This channel is crucial for the uncoating of the virus and the release of its genetic material into the host cell.[14][15] By inhibiting this process, amantadine and rimantadine effectively halt viral replication.[14][15]

Mechanism of Action: Amantadine

Caption: Memantine blocks the NMDA receptor ion channel during excessive stimulation.

Some studies suggest that other adamantane derivatives may exert neuroprotective effects through mechanisms independent of NMDA receptor antagonism, such as through the GABAergic system. [17][18]

Anti-diabetic Agents

More recently, the adamantane scaffold has been incorporated into drugs for the treatment of type 2 diabetes.

• Vildagliptin and Saxagliptin: These are dipeptidyl peptidase-4 (DPP-4) inhibitors. [5][19][20]The adamantyl group in these molecules contributes to their favorable pharmacokinetic and pharmacodynamic properties. [19]By inhibiting DPP-4, these drugs prevent the breakdown of incretin hormones, which in turn enhances insulin secretion and improves glycemic control. [19]

Other Therapeutic Areas

The applications of adamantane derivatives continue to expand, with research exploring their potential as:

• Anti-cancer agents: Adamantane-containing compounds have been investigated as inhibitors of hypoxia-inducible factor-1α (HIF-1α), a key mediator in cancer cell adaptation to hypoxic tumor environments. [21]* Anti-inflammatory agents: Adapalene, an adamantane derivative, is used in the treatment of acne for its anti-inflammatory properties. [5][20]* Immunomodulatory agents: Adamantane conjugates have shown potential in modulating immune responses. [12]

Part 4: Experimental Protocols for Biological Evaluation

Evaluating the biological activity of newly synthesized adamantane derivatives is a critical step in the drug discovery process.

In Vitro Antiviral Assay (Plaque Reduction Assay)

This assay is a standard method for determining the antiviral efficacy of a compound.

Materials:

• Confluent monolayer of host cells (e.g., Madin-Darby Canine Kidney - MDCK cells for influenza)

• Influenza virus stock

• Test compound (adamantane derivative) at various concentrations

• Culture medium

• Agarose overlay

• Crystal violet stain

Procedure:

• Seed host cells in multi-well plates and grow to confluence.

• Pre-incubate the cells with serial dilutions of the test compound for a specified time.

• Infect the cells with a known amount of virus.

• After an adsorption period, remove the virus inoculum and add an overlay medium containing agarose and the test compound.

• Incubate the plates for 2-3 days to allow for plaque formation.

• Fix and stain the cells with crystal violet.

• Count the number of plaques in each well. The concentration of the compound that reduces the number of plaques by 50% (IC50) is determined.

NMDA Receptor Binding Assay

This assay is used to assess the affinity of a compound for the NMDA receptor.

Materials:

• Rat hippocampal membranes (source of NMDA receptors)

• Radiolabeled ligand (e.g., [³H]-MK-801), which binds to the channel site of the NMDA receptor. [17][18]* Test compound (adamantane derivative) at various concentrations

• Assay buffer

• Scintillation counter

Procedure:

• Incubate the hippocampal membranes with the radiolabeled ligand in the presence of varying concentrations of the test compound.

• After incubation, separate the bound and free radioligand by filtration.

• Measure the amount of radioactivity on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand (IC50) is calculated.

Part 5: Challenges and Future Directions

Despite the successes, there are challenges and exciting future directions in the field of adamantane-based drug discovery.

Overcoming Drug Resistance

As seen with amantadine and rimantadine, drug resistance is a significant hurdle. [13]Future research will focus on designing adamantane derivatives that can either overcome existing resistance mechanisms or have novel mechanisms of action that are less prone to the development of resistance. [22][23]

Exploring New Chemical Space

The synthesis of novel adamantane scaffolds, such as azaadamantanes (where one or more carbon atoms are replaced by nitrogen), opens up new avenues for drug design. [24]These modified scaffolds can have altered physicochemical properties, such as increased water solubility, which may lead to improved bioavailability and different biological activities. [24]

Adamantane in Drug Delivery

The lipophilic nature and biocompatibility of adamantane make it an excellent component for drug delivery systems. [3][7]Adamantane-functionalized liposomes, dendrimers, and polymers are being explored for targeted drug delivery and to enhance the stability and solubility of therapeutic agents. [3][7] Workflow for Adamantane Derivative Drug Discovery

Caption: A general workflow for the discovery of adamantane-based drugs.

Conclusion

The adamantane scaffold, with its unique and advantageous physicochemical properties, has firmly established its place in the medicinal chemist's toolbox. From its initial success as an antiviral agent to its current role in managing complex neurodegenerative diseases and diabetes, the adamantane core has proven to be a versatile and valuable platform for drug discovery. As synthetic methodologies become more sophisticated and our understanding of biological targets deepens, the exploration of adamantane's chemical space will undoubtedly continue to yield novel and impactful therapeutic agents. The "lipophilic bullet" is poised to hit many more targets in the future. [2][4]

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Adamantyl Ethers

Navigating the Steric Maze: A Modern Protocol for the Etherification of 1-Adamantanol

Abstract

The synthesis of ethers from sterically hindered tertiary alcohols, such as 1-adamantanol, presents a significant challenge to synthetic chemists. The classical Williamson ether synthesis, a cornerstone of ether formation, often fails in these cases due to competing elimination reactions. This application note provides a detailed protocol for the successful synthesis of adamantyl ethers, circumventing the limitations of traditional methods. We will explore the mechanistic hurdles and present a robust, field-proven protocol utilizing a modified approach. This guide is intended for researchers, scientists, and professionals in drug development and materials science who require efficient access to this important class of compounds.

Introduction: The Challenge of Synthesizing Adamantyl Ethers

The adamantyl moiety is a valuable pharmacophore in drug discovery and a key building block in materials science due to its unique steric and electronic properties. Consequently, the synthesis of adamantyl ethers is of significant interest. The Williamson ether synthesis, first reported in 1850, is a fundamental and widely used method for preparing ethers.[1] The reaction typically involves the S(_N)2 displacement of a halide or other suitable leaving group by an alkoxide nucleophile.[2]

However, the direct application of the Williamson ether synthesis to tertiary alcohols like 1-adamantanol is notoriously inefficient. The reaction pathway is dictated by the steric hindrance of the substrates. When a tertiary alcohol is used to form the alkoxide, it results in a bulky, strongly basic nucleophile. If this nucleophile is reacted with a primary alkyl halide, the desired ether can be formed. Conversely, if the aim is to react an adamantyl halide (a tertiary halide) with a simple alkoxide, the reaction is highly prone to E2 elimination, yielding adamantene as the major product instead of the desired ether.[3][4][5] This is because the alkoxide, being a strong base, will readily abstract a proton from a carbon adjacent to the leaving group, leading to the formation of a double bond.[5]

Given these limitations, alternative strategies are required for the efficient synthesis of adamantyl ethers. This application note will detail a reliable protocol that overcomes these challenges.

Recommended Protocol: Copper-Catalyzed Intermolecular Dehydration

A highly effective method for the synthesis of 1-adamantyl alkyl ethers involves the intermolecular dehydration of 1-adamantanol with various alcohols in the presence of a copper-containing catalyst.[6][7] This approach avoids the use of strong bases and alkyl halides, thus circumventing the problem of elimination reactions.

Principle of the Method

This protocol leverages the catalytic activity of copper(II) bromide to facilitate the dehydration reaction between 1-adamantanol and another alcohol. The reaction proceeds through the formation of a more reactive intermediate, which is then susceptible to nucleophilic attack by the second alcohol, leading to the formation of the desired ether and water as the only byproduct.

Experimental Workflow

The following diagram outlines the general workflow for the copper-catalyzed synthesis of 1-adamantyl ethers.

Figure 1. General workflow for the copper-catalyzed synthesis of 1-adamantyl ethers.

Detailed Step-by-Step Protocol

Materials:

• 1-Adamantanol

• Primary or secondary alcohol (e.g., methanol, ethanol, propanol, benzyl alcohol)

• Copper(II) bromide (CuBr(_2))

• Anhydrous solvent (e.g., toluene or solvent-free)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard glassware for workup and purification

• Silica gel for column chromatography

• Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-adamantanol (1.0 eq), the desired alcohol (1.5-3.0 eq), and copper(II) bromide (0.05-0.1 eq). If using a solvent, add anhydrous toluene.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically between 100-140 °C). The optimal temperature may vary depending on the boiling point of the alcohol used.[7]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material (1-adamantanol) is consumed. Reaction times can range from 1 to 6 hours.[7]

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a solvent was used, remove it under reduced pressure. Dilute the residue with a suitable organic solvent such as ethyl acetate and wash with water to remove the copper catalyst and any remaining water-soluble components.

• Extraction: Extract the aqueous layer with the organic solvent. Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-adamantyl ether.

• Characterization: Characterize the final product by standard analytical techniques such as NMR spectroscopy (

  H and C), mass spectrometry, and IR spectroscopy to confirm its identity and purity.

Key Reaction Parameters

The following table summarizes typical reaction parameters for the synthesis of various 1-adamantyl ethers using this protocol.[7]

Entry	Alcohol (ROH)	Molar Ratio (1-Adamantanol:ROH)	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Methanol	1:3	5	100	1	95
2	Ethanol	1:3	5	110	2	92
3	n-Propanol	1:2	10	120	3	88
4	Benzyl Alcohol	1:1.5	10	140	6	85

Alternative Protocol: The Mitsunobu Reaction

For cases where milder reaction conditions are required or when dealing with sensitive functional groups, the Mitsunobu reaction offers an excellent alternative for the synthesis of ethers from alcohols.[8][9][10] This reaction facilitates the condensation of an alcohol with a nucleophile (in this case, another alcohol or a phenol) using a combination of a phosphine (typically triphenylphosphine, PPh(_3)) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[11]

Mechanistic Rationale

The Mitsunobu reaction proceeds via the activation of the alcohol by triphenylphosphine and the azodicarboxylate to form a good leaving group.[9] This is followed by an S(_N)2 displacement by the nucleophile. A key feature of the Mitsunobu reaction is the inversion of stereochemistry at the reacting alcohol center, which is a powerful tool in stereoselective synthesis.[8]

General Protocol for Mitsunobu Etherification

Materials:

• 1-Adamantanol

• Nucleophilic alcohol or phenol

• Triphenylphosphine (PPh(_3))

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, dissolve 1-adamantanol (1.0 eq), the nucleophilic alcohol/phenol (1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography to separate the desired ether from the triphenylphosphine oxide and hydrazine byproducts.

Troubleshooting and Considerations

• Choice of Catalyst: While copper(II) bromide is effective, other copper salts like CuCl(_2)·2H(_2)O can also be used.[7]

• Solvent Choice: For the copper-catalyzed method, the reaction can often be run neat (without solvent), which can simplify the workup. In the Mitsunobu reaction, the choice of an anhydrous aprotic solvent like THF is crucial for success.[10]

• Purification: The removal of byproducts in the Mitsunobu reaction (triphenylphosphine oxide and the reduced azodicarboxylate) can sometimes be challenging. Modified reagents and purification techniques have been developed to address this.[8]

• Safety: DEAD and DIAD are potentially explosive and should be handled with care. It is advisable to use them in solution and avoid heating.

Conclusion

The synthesis of adamantyl ethers from 1-adamantanol requires a departure from the classical Williamson ether synthesis due to the inherent steric hindrance and the propensity for elimination reactions. The copper-catalyzed intermolecular dehydration protocol presented here offers a robust and high-yielding alternative. For milder conditions and stereospecific applications, the Mitsunobu reaction provides another powerful tool. By understanding the mechanistic limitations and employing these modern synthetic strategies, researchers can efficiently access a wide range of adamantyl ethers for various applications in medicinal chemistry and materials science.

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Application Note: A Practical Guide to the Reductive Amination of 3-(1-Adamantyloxy)propanal

Abstract

Reductive amination stands as a cornerstone transformation in modern organic synthesis, particularly within pharmaceutical and medicinal chemistry for the construction of carbon-nitrogen bonds.[1][2][3] This guide provides a detailed protocol and scientific rationale for the reductive amination of 3-(1-adamantyloxy)propanal, a substrate featuring a sterically demanding adamantyl group. We will delve into reagent selection, mechanistic considerations, a step-by-step laboratory procedure, and optimization strategies to empower researchers in drug discovery and development with a robust methodology for synthesizing novel amine derivatives.

Introduction: The Strategic Value of Reductive Amination and the Adamantyl Moiety

The synthesis of amines is of paramount importance in the pharmaceutical industry, as a vast number of therapeutic agents incorporate amine functionalities.[1][2] Reductive amination is a highly favored method for this purpose, offering a reliable and often one-pot approach to synthesizing primary, secondary, and tertiary amines from readily available carbonyl compounds and amines.[3][4] This process is responsible for the synthesis of at least a quarter of all C-N bonds in pharmaceutical manufacturing, highlighting its industrial significance.[1][2]

The substrate of focus, 3-(1-adamantyloxy)propanal, contains an adamantane cage. The adamantyl group is a unique lipophilic and rigid three-dimensional scaffold that has found extensive use in drug design.[5][6] Its incorporation into a molecule can significantly enhance therapeutic properties by:

• Improving Pharmacokinetics (ADME): The high lipophilicity of the adamantyl group can increase a drug's ability to cross cellular membranes and the blood-brain barrier.[6][7]

• Enhancing Metabolic Stability: The steric bulk of the adamantane cage can shield adjacent functional groups from metabolic enzymes, thereby increasing the drug's half-life.[5]

• Providing a Rigid Scaffold: Its rigid structure can lock a molecule into a specific conformation, facilitating optimal binding to a biological target.[7][8]

Given these advantages, developing efficient methods to incorporate the adamantyl moiety into diverse molecular scaffolds is a critical task for medicinal chemists. This guide addresses this need by providing a comprehensive protocol for the reductive amination of an adamantyl-containing aldehyde.

Mechanism and Reagent Selection: A Rationale-Driven Approach

The direct reductive amination process is a one-pot reaction that proceeds through two key stages:

• Imine/Iminium Ion Formation: The amine nitrogen attacks the electrophilic carbonyl carbon of the aldehyde to form a hemiaminal intermediate. This intermediate then dehydrates under mildly acidic conditions to form a Schiff base (imine), which is in equilibrium with its protonated form, the iminium ion.

• Hydride Reduction: A reducing agent present in the mixture selectively reduces the C=N double bond of the iminium ion to furnish the final amine product.

The choice of reducing agent is critical for the success of the reaction.[9] The ideal reagent must reduce the iminium ion much faster than it reduces the starting aldehyde.[4][10] While strong reducing agents like sodium borohydride (NaBH₄) can be used, they also readily reduce aldehydes, leading to undesired alcohol byproducts.[4]

For this reason, milder and more selective hydride reagents are preferred. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for the reductive amination of aldehydes for several reasons:[10][11][12]

• High Selectivity: It is a sterically hindered and electronically attenuated hydride donor, making it slow to react with aldehydes but highly reactive towards the protonated iminium ion intermediate.[10]

• Mild Reaction Conditions: It is effective under mildly acidic conditions (often with a catalytic amount of acetic acid), which are optimal for iminium ion formation without causing degradation of sensitive functional groups.[9][11]

• Operational Simplicity: The reaction can be performed in a single pot by simply mixing the aldehyde, amine, and NaBH(OAc)₃, simplifying the experimental procedure.[10]

• Safety: It is a safer alternative to other selective reagents like sodium cyanoborohydride (NaBH₃CN), which can release toxic hydrogen cyanide gas under acidic conditions.[11]

Considering the sterically bulky adamantyl group in 3-(1-adamantyloxy)propanal, which may slightly hinder the approach to the carbonyl, a highly selective and reliable reagent like NaBH(OAc)₃ is the most logical and authoritative choice.[13]

Experimental Protocol: Synthesis of N-Benzyl-3-(1-adamantyloxy)propan-1-amine

This protocol details the reaction of 3-(1-adamantyloxy)propanal with benzylamine as a representative primary amine.

Materials and Reagents:

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.
3-(1-Adamantyloxy)propanal	208.31	1.04 g	5.0	1.0
Benzylamine	107.15	0.59 g (0.58 mL)	5.5	1.1
Sodium Triacetoxyborohydride	211.94	1.59 g	7.5	1.5
Dichloromethane (DCM), anhydrous	-	50 mL	-	-
Acetic Acid (optional)	60.05	~0.03 mL	~0.5	0.1
Saturated NaHCO₃ solution	-	~30 mL	-	-
Brine	-	~30 mL	-	-
Anhydrous MgSO₄ or Na₂SO₄	-	-	-	-
Round-bottom flask (100 mL)	-	1	-	-
Magnetic stir bar	-	1	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 3-(1-adamantyloxy)propanal (1.04 g, 5.0 mmol).

• Solvent and Amine Addition: Dissolve the aldehyde in 50 mL of anhydrous dichloromethane (DCM). Add benzylamine (0.58 mL, 5.5 mmol, 1.1 equiv.) to the solution. Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

  • Scientist's Note: Pre-stirring the aldehyde and amine allows the equilibrium to favor the imine intermediate before the reducing agent is introduced. For less reactive pairings, a catalytic amount of acetic acid (0.1 equiv.) can be added to facilitate imine formation.[12]

• Addition of Reducing Agent: To the stirring solution, add sodium triacetoxyborohydride (1.59 g, 7.5 mmol, 1.5 equiv.) portion-wise over 5 minutes.

  • Causality Insight: Portion-wise addition helps to control any initial exotherm and ensures a smooth reaction. NaBH(OAc)₃ is moisture-sensitive; ensure it is handled quickly in a dry environment.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC would be 20-30% ethyl acetate in hexanes. The reaction is complete upon full consumption of the starting aldehyde. This typically takes 2-6 hours.

• Work-up: Once the reaction is complete, carefully quench the reaction by slow addition of 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.[14] Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 25 mL).

• Washing and Drying: Combine the organic layers and wash with brine (30 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude oil is then purified by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure N-benzyl-3-(1-adamantyloxy)propan-1-amine.

• Characterization: Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Comparative Analysis of Reducing Agents

While NaBH(OAc)₃ is recommended, other reagents can be used for reductive amination, each with specific characteristics. The choice often depends on the substrate's reactivity and the desired reaction conditions.

Reducing Agent	Typical Solvent(s)	pH Conditions	Pros	Cons
NaBH(OAc)₃	DCM, THF, DCE[9][13]	Mildly Acidic to Neutral	High selectivity for imines/iminiums; broad functional group tolerance; one-pot procedure is standard.[10][11]	Moisture sensitive; higher cost.
NaBH₃CN	MeOH, EtOH	Acidic (pH 5-7)	Selective for imines at controlled pH; tolerant of many functional groups.[9]	Highly toxic (releases HCN); pH control is critical to avoid reducing the carbonyl.[11]
NaBH₄	MeOH, EtOH	Neutral to Basic	Inexpensive; readily available.	Less selective, can readily reduce aldehydes and ketones; often requires a two-step process (pre-formation of imine).[4][13]
H₂/Catalyst (e.g., Pd/C)	MeOH, EtOH	Neutral	"Green" reagent (byproduct is H₂O); excellent for large-scale synthesis.	Can reduce other functional groups (e.g., alkenes, alkynes, nitro groups); requires specialized hydrogenation equipment.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol, from setup to final product characterization.

Caption: Workflow for the reductive amination of 3-(1-adamantyloxy)propanal.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction / Low Conversion	1. Inactive reducing agent (hydrolyzed).2. Insufficient reaction time.3. Steric hindrance slowing the reaction.[15][16][17]	1. Use fresh, high-quality NaBH(OAc)₃ from a newly opened bottle.2. Allow the reaction to run for a longer period (up to 24h).3. Gently warm the reaction to 35-40 °C. Add a catalytic amount of acetic acid to accelerate iminium ion formation.
Formation of Alcohol Byproduct	1. Reducing agent is too reactive.2. Water present in the reaction mixture.	1. Ensure NaBH(OAc)₃ is used, not NaBH₄.2. Use anhydrous solvents and reagents. Dry glassware thoroughly.
Dialkylation of Primary Amine	The product secondary amine reacts with another molecule of aldehyde.	This is less common with NaBH(OAc)₃ but can occur.[13] Use a slight excess of the primary amine (1.2-1.5 equiv.). Alternatively, perform a two-step procedure: form and isolate the imine first, then reduce it with NaBH₄.[12]

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Application Notes & Protocols: Leveraging 3-(1-Adamantyloxy)propan-1-amine in PROTAC Design for Enhanced Performance

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-based inhibition to event-driven protein degradation. The efficacy of these heterobifunctional molecules is critically dependent on the chemical linker that connects the target-binding warhead and the E3 ligase-recruiting ligand. While flexible alkyl and PEG chains have been foundational, the field is evolving towards more complex, functional linkers that impart superior physicochemical and pharmacological properties.[1] This guide introduces the scientific rationale and detailed protocols for incorporating 3-(1-Adamantyloxy)propan-1-amine , a novel linker building block, into PROTAC design. We hypothesize that the unique structural characteristics of the adamantyl group—namely its rigidity, bulk, and lipophilicity—can be harnessed to improve ternary complex formation, cell permeability, and metabolic stability, thereby enhancing overall degradation efficiency.

Part 1: Scientific Rationale & Design Principles

The Central Role of the Linker in PROTAC Efficacy

The linker is not a passive spacer but an active contributor to a PROTAC's biological activity.[2] It governs the formation of a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase), which is the cornerstone of PROTAC-mediated degradation.[2][] Key linker properties influencing performance include:

• Length and Geometry: Dictates the relative orientation and proximity of the target protein and E3 ligase.[2][4]

• Flexibility vs. Rigidity: Flexible linkers (e.g., PEG) allow for multiple binding orientations but can incur an entropic penalty upon complex formation.[2][5] Rigid linkers can pre-organize the PROTAC into a favorable conformation, reducing this penalty and potentially increasing selectivity.[2][5][6]

• Physicochemical Properties: The linker's composition impacts solubility, cell permeability, and metabolic stability.[4][7]

Adamantane: A Unique Scaffold for Advanced Linker Design

The adamantane moiety, a rigid tricyclic hydrocarbon, possesses distinct properties that have been successfully exploited in numerous approved drugs to treat a range of diseases from viral infections to diabetes.[8][9] Its incorporation into PROTAC linkers via 3-(1-Adamantyloxy)propan-1-amine is a logical next step in linker innovation.

Hypothesized Advantages of the Adamantyl Moiety in PROTACs:

• Conformational Rigidity: The adamantane cage provides a rigid, three-dimensional scaffold.[8] This can lock the linker's conformation, pre-organizing the warhead and E3 ligand to facilitate optimal ternary complex formation and enhance cooperativity.[2][6]

• Enhanced Lipophilicity: Adamantane is highly lipophilic, which can significantly improve a PROTAC's ability to cross cell membranes—a common challenge for these large molecules.[8][10][11] This property must be carefully balanced to maintain adequate aqueous solubility.

• Metabolic Shielding: The bulky adamantyl group can sterically hinder adjacent chemical bonds from metabolic enzymes, potentially increasing the PROTAC's plasma half-life and stability.[8][12]

• Novel Interaction Space: The unique shape and hydrophobicity of adamantane may enable favorable van der Waals or hydrophobic interactions with surfaces on the target protein or E3 ligase, further stabilizing the ternary complex.[13]

Part 2: Synthesis and Integration Protocols

Protocol 2.1: Proposed Synthesis of 3-(1-Adamantyloxy)propan-1-amine

While not a widely cataloged commercial reagent, a plausible and efficient synthesis can be achieved via a two-step process starting from 1-adamantanol.

Materials:

• 1-Adamantanol

• Acrylonitrile

• Sodium hydride (NaH) or other suitable base

• Anhydrous Tetrahydrofuran (THF)

• Lithium aluminum hydride (LiAlH₄) or Raney Nickel/H₂

• Diethyl ether or THF

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

• Step 1: Cyanoethylation of 1-Adamantanol

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), suspend 1-adamantanol (1.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour until hydrogen evolution ceases.

  • Re-cool the mixture to 0 °C and add acrylonitrile (1.2 eq) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor reaction completion by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 3-(1-adamantyloxy)propanenitrile.

• Step 2: Reduction of the Nitrile to the Primary Amine

  • In a separate flame-dried flask under an inert atmosphere, suspend lithium aluminum hydride (LiAlH₄, 2.0-3.0 eq) in anhydrous diethyl ether or THF.

  • Cool the suspension to 0 °C.

  • Dissolve the crude 3-(1-adamantyloxy)propanenitrile from Step 1 in anhydrous diethyl ether or THF and add it dropwise to the LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC/GC-MS indicates complete consumption of the starting material.

  • Carefully quench the reaction at 0 °C by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting mixture vigorously until a granular precipitate forms.

  • Filter the solid and wash thoroughly with diethyl ether.

  • Combine the filtrate and washings, dry over Na₂SO₄, and concentrate under reduced pressure to yield the target compound, 3-(1-Adamantyloxy)propan-1-amine . The product should be characterized by ¹H NMR, ¹³C NMR, and MS.

Protocol 2.2: Conjugation to a Carboxylic Acid-Bearing Ligand

The primary amine of the linker is a versatile handle for conjugation, most commonly via amide bond formation with a ligand (either POI warhead or E3 ligand) that has a carboxylic acid.

Materials:

• 3-(1-Adamantyloxy)propan-1-amine (1.0 eq)

• Ligand-COOH (e.g., JQ1-acid, Pomalidomide-acid) (1.1 eq)

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Reaction Setup: In a dry vial, dissolve the Ligand-COOH (1.1 eq) and HATU (1.2 eq) in anhydrous DMF.

• Activation: Add DIPEA (3.0 eq) to the mixture and stir at room temperature for 15-20 minutes to activate the carboxylic acid.

• Coupling: Add a solution of 3-(1-Adamantyloxy)propan-1-amine (1.0 eq) in a small amount of anhydrous DMF to the activated mixture.

• Reaction: Stir the reaction at room temperature for 2-4 hours, or until completion as monitored by LC-MS.

• Workup and Purification:

  • Dilute the reaction mixture with ethyl acetate and wash successively with water, 5% aqueous lithium chloride (LiCl) solution (to remove DMF), and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to obtain the final PROTAC precursor.

Diagram: PROTAC Synthesis Workflow

Caption: Workflow for synthesizing an adamantane-linked PROTAC.

Part 3: Characterization and Evaluation Protocols

After synthesis and purification, the novel PROTAC must be rigorously evaluated.

Protocol 3.1: Physicochemical Property Assessment

It is crucial to compare the adamantane-linked PROTAC against a version with a standard flexible linker (e.g., a PEG3 linker of similar length).

Parameter	Method	Purpose	Adamantyl-PROTAC (Expected)	PEG-PROTAC (Control)
cLogP	Computational (e.g., ChemDraw)	Predicts lipophilicity and membrane permeability.	Higher	Lower
Aqueous Solubility	Kinetic Solubility Assay (e.g., Nephelometry)	Measures solubility in physiological buffer.	Lower	Higher
Cell Permeability	PAMPA or Caco-2 Assay	Measures passive diffusion across an artificial or cellular membrane.	Potentially Higher	Variable
Metabolic Stability	Liver Microsome Stability Assay	Measures the rate of degradation by metabolic enzymes.	Higher Stability	Lower Stability

Protocol 3.2: Biochemical & Cellular Evaluation

The ultimate test of a PROTAC is its ability to induce the degradation of the target protein in a cellular context.

1. Ternary Complex Formation Assay (e.g., TR-FRET, SPR) [1][14][15]

• Objective: To measure the formation and stability of the Target-PROTAC-E3 Ligase complex. This is a critical step in developing and optimizing effective degraders.[14]

• Method (TR-FRET):

  • Reagents: Fluorescently-labeled anti-tag antibodies (e.g., anti-GST-Tb and anti-His-d2), recombinant His-tagged target protein, and GST-tagged E3 ligase complex (e.g., VHL/ElonginB/ElonginC).

  • Procedure: Incubate the target protein and E3 ligase with serial dilutions of the PROTAC.

  • Readout: Measure the time-resolved fluorescence resonance energy transfer signal. A bell-shaped curve is characteristic, where high concentrations lead to the "hook effect" due to the formation of binary complexes.[14]

  • Analysis: Compare the signal intensity and curve shape between the adamantyl-PROTAC and the control. A stronger signal may indicate more stable ternary complex formation.

2. Target Degradation Assay (Western Blot) [4][16]

• Objective: To quantify the reduction in target protein levels following PROTAC treatment.

• Method:

  • Cell Treatment: Plate cells (e.g., HEK293T, or a cancer cell line expressing the target) and treat with a dose-response of the PROTAC (e.g., 0.1 nM to 10 µM) for a set time (e.g., 18-24 hours).

  • Lysis: Lyse the cells and quantify total protein concentration (e.g., BCA assay).

  • SDS-PAGE & Transfer: Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with a primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin). Then, incubate with a secondary HRP-conjugated antibody.

  • Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band densities and normalize the target protein signal to the loading control. Calculate the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).

3. Cell Viability Assay

• Objective: To determine if the observed degradation of the target protein translates to a functional anti-proliferative or cytotoxic effect.

• Method (e.g., CellTiter-Glo®):

  • Plate cells in a 96-well plate and treat with a dose-response of the PROTAC.

  • Incubate for a relevant period (e.g., 72 hours).

  • Add the CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability.

  • Read luminescence on a plate reader.

  • Calculate the GI₅₀ (concentration for 50% growth inhibition).

Diagram: PROTAC Evaluation Workflow

Caption: A comprehensive workflow for evaluating adamantane-linked PROTACs.

Part 4: Data Interpretation & Troubleshooting

Observation	Possible Cause	Suggested Action
High Potency (Low DC₅₀) but Poor Cell Permeability	The adamantane group increased ternary complex stability but also excessively increased lipophilicity, leading to poor solubility or membrane trapping.	Synthesize analogs with solubilizing groups (e.g., ether linkages) elsewhere in the linker. Balance rigidity with solubility.
Good Permeability but Weak Degradation	The rigid linker geometry is suboptimal for inducing a productive ternary complex conformation, despite bringing the proteins together.	Modify the linker length (e.g., using 3-(1-adamantyloxy)pentan-1-amine) or change the attachment point on one of the ligands.[7]
Pronounced "Hook Effect" [14]	At high concentrations, binary complexes (PROTAC-Target or PROTAC-E3) dominate, preventing ternary complex formation. This is an intrinsic property.	This is not necessarily a negative result and confirms the mechanism. Focus on the potency at lower concentrations (the left side of the dose-response curve).
No Degradation Observed	Steric clash prevents ternary complex formation; the linker is too short or improperly oriented. The compound is not cell-permeable.	Systematically vary linker length and attachment points. Confirm target engagement and E3 ligase binding in biochemical assays.[16]

Conclusion

The rational design of PROTAC linkers is a critical frontier for unlocking the full potential of targeted protein degradation.[4] The incorporation of rigid, lipophilic scaffolds like adamantane, via building blocks such as 3-(1-Adamantyloxy)propan-1-amine , offers a compelling strategy to address key challenges in PROTAC development, including cell permeability and ternary complex stability. The protocols and workflows detailed in this guide provide a robust framework for synthesizing, evaluating, and optimizing this promising new class of PROTACs, paving the way for more potent and drug-like protein degraders.

References

• ConnectSci. Unlocking therapeutic potential: the role of adamantane in drug discovery. Aust J Chem (2024) 77 (8): CH24075. [Online] Available at: [Link]

• Domainex. Ternary Complex Formation Assays. [Online] Available at: [Link]

• PubMed. Adamantane - A Lead Structure for Drugs in Clinical Practice. Molecules. 2018 Sep; 23(9): 2175. [Online] Available at: [Link]

• MDPI. Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Molecules. 2023 Mar; 28(6): 2533. [Online] Available at: [Link]

• AxisPharm. From Design to Degradation: The Essential Role of Linkers in PROTACs. [Online] Available at: [Link]

• Pharmacia. Adamantane-containing drug delivery systems. Pharmacia. 2023; 70(4): 1017–1026. [Online] Available at: [Link]

• Mtoz Biolabs. PROTAC Molecules Activity and Efficacy Evaluate Service. [Online] Available at: [Link]

• MDPI. Adamantane in Drug Delivery Systems and Surface Recognition. Molecules. 2019 Nov; 24(22): 4125. [Online] Available at: [Link]

• Frontiers. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Front. Chem., 14 January 2021. [Online] Available at: [Link]

• Portland Press. Methods to accelerate PROTAC drug discovery. Biochem J (2022) 479 (12): 1335–1346. [Online] Available at: [Link]

• NIH. Targeted Protein Degradation by Chimeric Compounds using Hydrophobic E3 Ligands and Adamantane Moiety. Int J Mol Sci. 2020 Dec; 21(23): 9243. [Online] Available at: [Link]

• News-Medical.Net. Advancing PROTAC development through innovative preclinical model systems. [Online] Available at: [Link]

• ResearchGate. Key methods to assemble PROTAC libraries using alkyl and ether linkers. [Online] Available at: [Link]

• NIH. Current strategies for the design of PROTAC linkers: a critical review. RSC Med Chem. 2020 Oct 1; 11(8): 884–897. [Online] Available at: [Link]

• IEEE. Development of a novel adamantane cross-linker. 2012 International Conference on Electronic Materials and Packaging. [Online] Available at: [Link]

• PubChem. 3-(1-Adamantyl)propan-1-amine. [Online] Available at: [Link]

• NIH. Impact of Target Warhead and Linkage Vector on Inducing Protein Degradation: Comparison of Bromodomain and Extra-Terminal (BET) Degraders Derived from Triazolodiazepine (JQ1) and Tetrahydroquinoline (I-BET726) BET Inhibitor Scaffolds. J Med Chem. 2018 Feb 22; 61(4): 1546–1559. [Online] Available at: [Link]

• Open Exploration Publishing. Novel approaches for the rational design of PROTAC linkers. Explor Target Antitumor Ther. 2020;1:285-312. [Online] Available at: [Link]

• ResearchGate. A Novel Synthesis of 3-Amino-1-Adamantanemethanol. [Online] Available at: [Link]

• Google Patents. RU2488577C1 - Method of producing 3-amino-1-adamantanol and acid addition salts thereof.

• Mol-Instincts. 3-Amino-1-Adamantanol. [Online] Available at: [Link]

• ResearchGate. Synthesis of 3-(1-aminoethyl)adamantan-1-ol by hydroxylation of 1-(1-adamantyl)ethanamine hydrochloride (rimantadine). [Online] Available at: [Link]

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Application Notes and Protocols: The Strategic Application of Adamantane Linkers in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Flexible Tether in Targeted Protein Degradation

Targeted Protein Degradation (TPD) has emerged as a revolutionary therapeutic modality, offering the ability to eliminate disease-causing proteins rather than merely inhibiting them. Technologies like Proteolysis Targeting Chimeras (PROTACs) and Lysosome Targeting Chimeras (LYTACs) have opened up the "undruggable" proteome by hijacking the cell's own degradation machinery.[1][2] A PROTAC is a heterobifunctional molecule composed of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[2] This tripartite assembly forms a ternary complex, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.[2] Similarly, LYTACs redirect extracellular and membrane proteins to the lysosome for degradation by linking a target-binding moiety to a lysosome-shuttling receptor ligand.[1]

While the two ligands provide specificity, the linker is far from a passive spacer. Its length, composition, and rigidity are critical determinants of a degrader's efficacy, profoundly influencing the stability of the ternary complex, as well as the molecule's physicochemical properties like solubility and cell permeability.[2] Historically, flexible polyethylene glycol (PEG) and alkyl chains have dominated linker design due to their synthetic tractability. However, the field is increasingly recognizing the potential of rigid linkers to enhance potency and improve pharmacokinetic profiles through conformational pre-organization.[3][4]

This guide focuses on the application of adamantane as a rigid, lipophilic linker component in TPD strategies. Adamantane's unique cage-like structure offers a compelling set of properties to address some of the key challenges in degrader design. We will explore the rationale behind using adamantane linkers, provide detailed protocols for their synthesis and evaluation, and discuss their potential to unlock the next generation of potent and selective protein degraders.

The Adamantane Advantage: Rationale for a Rigid Linker Strategy

The choice of a linker is a multi-parameter optimization problem. The ideal linker must correctly orient the POI and the E3 ligase (or lysosomal receptor) to facilitate a productive ternary complex, while also bestowing favorable drug-like properties on the typically large and complex degrader molecule.[2] Adamantane, a perfectly rigid, diamondoid hydrocarbon, offers several theoretical advantages in this context.

• Conformational Rigidity and Pre-organization : Flexible linkers can adopt a multitude of conformations in solution, leading to a significant entropic penalty upon binding and formation of the ternary complex. A rigid adamantane scaffold constrains the possible orientations of the two ligands, reducing the entropic cost of ternary complex formation and potentially leading to higher binding affinity and cooperativity.[4] This pre-organization can result in more potent degraders with lower DC50 values.

• Improved Physicochemical and Pharmacokinetic Properties : The "beyond Rule of 5" nature of most PROTACs often leads to poor cell permeability and oral bioavailability. The lipophilic character of the adamantane core can enhance membrane permeability.[5] Furthermore, its rigid structure can shield adjacent chemical bonds from metabolic enzymes, potentially increasing the degrader's half-life.[6]

• Three-Dimensional Scaffolding : Unlike flat aromatic rings, the 3D structure of adamantane allows for precise, non-linear exit vectors. By functionalizing different positions on the adamantane cage (e.g., a 1,3-disubstituted pattern), chemists can precisely control the spatial relationship between the POI and E3 ligase ligands, enabling a more thorough exploration of the optimal geometry for ternary complex formation.[4]

It is important to distinguish the use of adamantane as a linker from its application in Hydrophobic Tagging (HyT) . In HyT, an adamantane moiety is appended to a target ligand to mimic a partially unfolded protein state.[7] This tricks the cell's quality control machinery into degrading the protein, often bypassing the need for a specific E3 ligase ligand.[8] While a related TPD strategy, the principles discussed here focus on adamantane's role as a structural linker within the canonical PROTAC/LYTAC framework.

Table 1: Physicochemical Properties of Adamantane for Linker Design

Property	Value/Description	Implication for Degrader Design
Structure	Tricyclo[3.3.1.13,7]decane	Highly rigid, non-planar, cage-like hydrocarbon scaffold.[4]
Lipophilicity (cLogP)	~3.3	Increases overall lipophilicity of the degrader, which can improve membrane permeability.[5]
Molecular Shape	Spherical, 3D	Provides distinct, non-linear exit vectors for linker attachment.[4]
Metabolic Stability	High	The carbon cage is resistant to metabolic degradation, which can improve the in vivo half-life of the degrader.[6]
Synthetic Accessibility	Readily functionalized	Commercially available in various functionalized forms (e.g., carboxylic acids, amines), facilitating incorporation into linkers.

Designing an Adamantane-Linked PROTAC: A Workflow

The design of an effective adamantane-linked degrader requires a systematic approach, moving from conceptual design and synthesis to rigorous biological evaluation. The workflow below outlines the key stages.

Figure 1: A comprehensive workflow for the design and validation of adamantane-linked protein degraders.

Protocols: Synthesis and Evaluation of an Adamantane-Linked Degrader

This section provides detailed, step-by-step protocols for the synthesis and evaluation of a hypothetical adamantane-linked PROTAC targeting the exemplary protein BRD4 and recruiting the VHL E3 ligase.

Protocol 1: Synthesis of a 1,3-Adamantane Diamine Linker Core

The causality behind this protocol is to create a rigid, bifunctional linker core that can be sequentially coupled to the POI and E3 ligase ligands. Using a 1,3-disubstituted adamantane provides a specific, non-linear spatial arrangement.

Materials:

• 1,3-Adamantanedicarboxylic acid

• Oxalyl chloride

• Sodium azide

• Tert-butanol

• Hydrochloric acid (HCl) in dioxane

• Dichloromethane (DCM), Tetrahydrofuran (THF), anhydrous

• Standard glassware for organic synthesis under an inert atmosphere

Procedure:

• Acid Chloride Formation: To a solution of 1,3-adamantanedicarboxylic acid (1.0 eq) in anhydrous DCM, add oxalyl chloride (2.2 eq) and a catalytic amount of DMF. Stir at room temperature for 2 hours or until gas evolution ceases. Remove the solvent under reduced pressure to yield the crude diacyl chloride.

• Curtius Rearrangement: Dissolve the diacyl chloride in anhydrous THF and cool to 0°C. Add a solution of sodium azide (2.5 eq) in water dropwise, keeping the temperature below 10°C. Stir vigorously for 1 hour.

• Boc Protection: Carefully add tert-butanol to the reaction mixture and heat to reflux for 16 hours. This facilitates the Curtius rearrangement and traps the resulting isocyanate with a Boc group.

• Work-up: After cooling, partition the mixture between ethyl acetate and water. Wash the organic layer with brine, dry over sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield di-Boc-protected 1,3-adamantane diamine.

• Deprotection (if needed for subsequent steps): To obtain the free diamine for certain coupling strategies, dissolve the di-Boc protected intermediate in a minimal amount of DCM and add an excess of 4M HCl in dioxane. Stir for 4 hours at room temperature. Remove the solvent under reduced pressure to obtain 1,3-adamantane diamine dihydrochloride salt.

Protocol 2: Assembly of the Final Adamantane-PROTAC

This protocol describes a standard peptide coupling approach to sequentially attach the VHL ligand and the BRD4 ligand (JQ1) to the adamantane linker core.

Materials:

• Di-Boc-protected 1,3-adamantane diamine (from Protocol 1)

• VHL Ligand-acid (e.g., (2S,4R)-1-((S)-2-acetamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide with a carboxylic acid handle)

• JQ1-acid (with a carboxylic acid handle for coupling)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Trifluoroacetic acid (TFA)

• Anhydrous DMF

Procedure:

• First Coupling (VHL Ligand):

  • Dissolve the VHL ligand-acid (1.0 eq), HATU (1.1 eq), and DIPEA (3.0 eq) in anhydrous DMF.

  • Add a solution of mono-Boc-protected 1,3-adamantane diamine (1.2 eq) in DMF. (Note: A mono-protected version of the linker is required for sequential coupling).

  • Stir the reaction at room temperature for 4 hours. Monitor by LC-MS.

  • Upon completion, perform an aqueous work-up and purify by HPLC to obtain the VHL-linker intermediate.

• Boc Deprotection:

  • Dissolve the purified VHL-linker intermediate in DCM.

  • Add TFA (20% v/v) and stir at room temperature for 1 hour.

  • Remove the solvent and TFA under reduced pressure.

• Second Coupling (JQ1 Ligand):

  • Dissolve the deprotected VHL-linker intermediate (1.0 eq), JQ1-acid (1.1 eq), HATU (1.2 eq), and DIPEA (3.0 eq) in anhydrous DMF.

  • Stir at room temperature for 4 hours. Monitor by LC-MS.

• Final Purification:

  • Purify the final PROTAC molecule by preparative HPLC.

  • Characterize the final product by ¹H NMR and high-resolution mass spectrometry.

Protocol 3: Cellular BRD4 Degradation Assay (Western Blot)

This protocol is a self-validating system to confirm that the synthesized PROTAC induces degradation of the target protein in a proteasome-dependent manner.

Materials:

• Human cell line expressing BRD4 (e.g., HeLa, HEK293T)

• Adamantane-PROTAC stock solution (in DMSO)

• Proteasome inhibitor (e.g., MG132)

• Complete cell culture medium

• PBS, RIPA lysis buffer, BCA protein assay kit

• Primary antibody against BRD4, primary antibody for loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody, ECL substrate

Procedure:

• Cell Plating: Seed cells in 6-well plates and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the adamantane-PROTAC in culture medium (e.g., 1 µM to 1 nM).

  • Treat cells with the different concentrations for a set time (e.g., 18 hours). Include a vehicle control (DMSO).

  • For mechanistic validation, pre-treat a set of cells with MG132 (10 µM) for 2 hours before adding the PROTAC.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay and normalize all samples to the same concentration.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies for BRD4 and the loading control overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis: Quantify the band intensities for BRD4 and the loading control. Normalize the BRD4 signal to the loading control for each lane. Plot the normalized BRD4 levels against the PROTAC concentration to determine the DC50 and Dmax. A successful result will show dose-dependent degradation of BRD4 that is rescued by MG132 treatment.

Protocol 4: Ternary Complex Formation Assay (TR-FRET)

This biophysical assay provides a quantitative measure of the PROTAC's ability to form a ternary complex, which is the mechanistic cornerstone of its activity.

Materials:

• Purified, tagged VHL-ElonginB-ElonginC (VCB) complex (e.g., His-tagged)

• Purified, tagged BRD4 bromodomain (e.g., GST-tagged)

• Terbium-conjugated anti-His antibody (donor fluorophore)

• Fluorescein-conjugated anti-GST antibody (acceptor fluorophore)

• Adamantane-PROTAC

• Assay buffer

Procedure:

• Reagent Preparation: Prepare solutions of the VCB complex, BRD4 bromodomain, and antibodies in assay buffer.

• Assay Plate Setup: In a 384-well plate, add the VCB complex and the Terbium-anti-His antibody.

• PROTAC Titration: Add serial dilutions of the adamantane-PROTAC to the wells.

• Target Addition: Add the BRD4 bromodomain and the Fluorescein-anti-GST antibody to all wells.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement: Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (one for the donor, one for the acceptor after FRET).

• Data Analysis: Calculate the TR-FRET ratio. Plot the ratio against the PROTAC concentration. A bell-shaped curve is typically observed, characteristic of the "hook effect," confirming the formation of a 1:1:1 ternary complex.

Visualizing the Mechanism and Properties

Figure 2: Mechanism of Action for an Adamantane-Linked PROTAC.

Table 2: Representative Data for a Hypothetical BRD4 Adamantane-PROTAC vs. a PEG-Linked Analog

Parameter	Adamantane-PROTAC (Hypothetical)	PEG-PROTAC (Reference)	Rationale for Expected Outcome
BRD4 DC50 (nM)	5	15	The rigid adamantane linker may pre-organize the PROTAC into a bioactive conformation, reducing the entropic penalty and leading to more potent degradation.[4]
Dmax (%)	>95	>95	Both linkers should be capable of achieving near-complete degradation if a productive complex is formed.
Aqueous Solubility (µM)	25	150	The hydrophobic adamantane core is expected to decrease aqueous solubility compared to a hydrophilic PEG linker.[5]
PAMPA Permeability (Papp, 10⁻⁶ cm/s)	8.0	5.0	The increased lipophilicity and potential for intramolecular hydrogen bonding to shield polar groups could lead to higher passive permeability.[9]
Ternary Complex Cooperativity (α)	8	5	A well-oriented rigid linker can enhance favorable protein-protein interactions at the ternary complex interface, leading to higher cooperativity.

Conclusion and Future Perspectives

The incorporation of adamantane into linker structures represents a promising strategy for advancing the field of targeted protein degradation. By moving beyond simple flexible tethers, researchers can leverage the unique properties of this rigid, lipophilic scaffold to address key challenges in degrader design, including potency, selectivity, and drug-like properties. The rigidity of adamantane can reduce the entropic penalty of ternary complex formation, while its 3D structure provides unparalleled control over the spatial orientation of the target and E3 ligase.[4]

While the application of adamantane specifically as a linker in PROTACs is an emerging area, the principles of rigid linker design and the extensive use of adamantane in hydrophobic tagging provide a strong foundation for its exploration.[8] The protocols and workflows detailed in this guide offer a comprehensive framework for the rational design, synthesis, and rigorous evaluation of adamantane-based degraders. As the TPD field continues to mature, the systematic investigation of novel, structurally defined linkers like adamantane will be crucial in unlocking the full therapeutic potential of this transformative technology.

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• Burslem, G. M., & Crews, C. M. (2020). Proteolysis-Targeting Chimeras (PROTACs) as Therapeutic Agents. Cell, 181(1), 102-114. [Link]

• Xie, Y., et al. (2024). Hydrophobic tagging: A promising paradigm for targeted protein degradation. Journal of Controlled Release, 365, 875-888. [Link]

• Maple, H. J., et al. (2024). Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. ACS Medicinal Chemistry Letters. [Link]

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Application Notes & Protocols: Leveraging 3-(1-Adamantyloxy)propan-1-amine for Advanced Surface Modification

Disclaimer: As of the latest literature review, specific experimental data and synthesis protocols for 3-(1-Adamantyloxy)propan-1-amine are not extensively available. Therefore, this document provides a comprehensive guide based on the well-established principles of surface chemistry for analogous compounds, particularly primary alkylamines and other adamantane derivatives. The protocols herein are representative and should be optimized for specific research applications.

Introduction: The Unique Potential of Adamantane in Surface Science

Adamantane, the smallest diamondoid, is a rigid, bulky, and highly lipophilic cage-like hydrocarbon (C₁₀H₁₆)[1]. Its unique structural and physicochemical properties make it an exceptional building block for designing functional molecules for surface modification[2]. When incorporated into a molecule like 3-(1-Adamantyloxy)propan-1-amine, it offers a powerful combination of features:

• A Bulky, Lipophilic Head Group: The adamantane cage provides a well-defined, rigid structure that can form highly ordered monolayers and create surfaces with specific steric and hydrophobic properties[3].

• A Flexible Spacer: The propanoxy linker (-O-CH₂-CH₂-CH₂-) offers conformational flexibility, allowing the adamantane group to orient itself favorably for interactions while separating it from the surface.

• A Reactive Anchor: The terminal primary amine (-NH₂) serves as a versatile functional group for attaching the molecule to a variety of material surfaces, either through direct covalent bonding, electrostatic interaction, or as a precursor for conversion to other functional groups[4][5].

The most compelling application of adamantane-modified surfaces lies in their ability to participate in host-guest chemistry . The adamantane moiety fits perfectly into the hydrophobic cavity of cyclodextrins (β-cyclodextrin in particular), forming a highly stable, non-covalent inclusion complex[6][7][8]. This specific and reversible interaction allows for the controlled, "bottom-up" assembly of complex supramolecular structures on surfaces for applications in biosensing, drug delivery, and smart materials[9].

Physicochemical Properties of a Representative Adamantane Amine

As data for 3-(1-Adamantyloxy)propan-1-amine is scarce, the properties of its structural analogue, 3-(1-Adamantyl)propan-1-amine , are presented below for reference. The primary difference is the C-C bond in the analogue versus the C-O-C ether bond in the target molecule, which would slightly alter properties like polarity and bond flexibility.

Property	Value	Source
Molecular Formula	C₁₃H₂₃N
Molecular Weight	193.33 g/mol
XLogP3 (Predicted)	3.5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	2

Core Principles of Surface Modification

The primary amine of 3-(1-Adamantyloxy)propan-1-amine is the key to its versatility in surface modification, enabling attachment to various substrates through different mechanisms.

Self-Assembled Monolayers (SAMs) on Gold Surfaces

While thiols are the gold standard for forming robust SAMs on gold, primary amines can also adsorb to gold surfaces, albeit with weaker interaction[4][10]. This can be sufficient for some applications. For more stable anchoring, the primary amine can be used as a reactive handle to attach a thiol-containing linker. The subsequent self-assembly is driven by the Au-S bond and van der Waals interactions between the adamantane cages.

Covalent Immobilization on Oxide Surfaces (e.g., Silica, Glass)

Surfaces like silica, glass, and metal oxides are rich in hydroxyl (-OH) groups. These can be activated or directly reacted with coupling agents to form stable covalent bonds with the primary amine of the adamantane molecule. A common approach involves pre-functionalizing the surface with an amine-reactive silane, such as one containing an N-Hydroxysuccinimide (NHS) ester.

Functionalization of Polymer Surfaces

Polymer surfaces often require pre-treatment to introduce reactive functional groups. For instance, oxygen plasma treatment can generate carboxylic acid or hydroxyl groups[11]. These groups can then be coupled to the primary amine using standard carbodiimide chemistry (e.g., EDC/NHS) to form stable amide bonds[5].

The Power of Host-Guest Chemistry

Once the surface is functionalized with adamantane groups, it becomes a platform for molecular recognition. β-cyclodextrin, a torus-shaped oligosaccharide with a hydrophobic inner cavity and a hydrophilic exterior, can be introduced in solution. The adamantane "guest" will spontaneously and selectively insert into the cyclodextrin "host" cavity[6][9]. Any molecule pre-conjugated to the cyclodextrin (e.g., a protein, a drug, a fluorophore) can thus be precisely immobilized on the surface without harsh covalent chemistry.

Caption: Host-Guest Immobilization Workflow.

Experimental Protocols

Safety First: Always consult the Safety Data Sheet (SDS) for all chemicals used. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all solvents in a well-ventilated fume hood.

Protocol 1: Modification of Gold Surfaces

This protocol describes the formation of an adamantane-terminated monolayer on a gold surface.

• Rationale: Gold substrates are ideal for SAM formation due to their relative inertness and the strong, well-defined interaction with anchor groups. This protocol uses a two-step process where the surface is first functionalized with a primary amine, which then allows for further chemistry or direct use.

• Materials:

  • Gold-coated substrate (e.g., silicon wafer, glass slide)

  • 3-(1-Adamantyloxy)propan-1-amine

  • Anhydrous Ethanol

  • Piranha solution (7:3 mixture of concentrated H₂SO₄:30% H₂O₂) - EXTREME CAUTION! Piranha is highly corrosive and explosive when mixed with organic solvents.

  • Ultrapure water (18.2 MΩ·cm)

• Procedure:

  • Substrate Cleaning: a. Submerge the gold substrate in Piranha solution for 5-10 minutes. b. Rinse copiously with ultrapure water, followed by ethanol. c. Dry the substrate under a stream of dry nitrogen gas. The surface should be hydrophilic.

  • Monolayer Formation: a. Prepare a 1-5 mM solution of 3-(1-Adamantyloxy)propan-1-amine in anhydrous ethanol. b. Immediately immerse the cleaned, dry gold substrate into the solution. c. Incubate for 12-24 hours at room temperature in a sealed container to prevent contamination.

  • Rinsing and Drying: a. Remove the substrate from the solution. b. Rinse thoroughly with fresh ethanol to remove non-adsorbed molecules. c. Dry again under a stream of dry nitrogen. d. Store the modified substrate in a desiccator until use.

Protocol 2: Modification of Silica/Glass Surfaces

This protocol functionalizes silica-based surfaces using a silane coupling agent.

• Rationale: This method creates a stable, covalent linkage between the adamantane molecule and the substrate. It involves activating the surface hydroxyl groups for reaction with the amine.

• Materials:

  • Silica or glass substrate

  • 3-(1-Adamantyloxy)propan-1-amine

  • N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

  • N-Hydroxysuccinimide (NHS)

  • (3-Carboxypropyl)triethoxysilane

  • Anhydrous Toluene

  • Activation Buffer (e.g., 0.1 M MES, pH 4.5-5.0)

  • Coupling Buffer (e.g., PBS, pH 7.4)

• Procedure:

  • Surface Carboxylation: a. Clean the silica substrate by sonicating in acetone, then isopropanol (15 min each). Dry with nitrogen. b. Perform an oxygen plasma treatment or immerse in a 1M NaOH solution for 1 hour to generate hydroxyl groups. Rinse thoroughly with water and dry. c. Prepare a 2% (v/v) solution of (3-Carboxypropyl)triethoxysilane in anhydrous toluene. d. Immerse the substrate and incubate for 2-4 hours at 60°C. e. Rinse with toluene, then ethanol, and cure in an oven at 110°C for 30 minutes.

  • Amine Coupling: a. Immerse the carboxylated substrate in Activation Buffer containing 10 mM EDC and 25 mM NHS for 30 minutes at room temperature to activate the carboxyl groups. b. Rinse the substrate briefly with the Coupling Buffer. c. Immediately immerse the activated substrate into a solution of 5-10 mM 3-(1-Adamantyloxy)propan-1-amine in Coupling Buffer. d. Allow the reaction to proceed for 2-4 hours at room temperature. e. Rinse the surface with Coupling Buffer, then ultrapure water, and dry with nitrogen.

Caption: General Experimental Workflow.

Surface Characterization

Verifying the successful modification of the surface is a critical step. A combination of techniques should be used to confirm the presence and quality of the adamantane layer.

Technique	Parameter Measured	Expected Result for Successful Modification
Contact Angle Goniometry	Static Water Contact Angle (WCA)	A significant increase in WCA compared to the clean, hydrophilic substrate, indicating the presence of the hydrophobic adamantane groups. Expected angles are typically >90°.[12][13][14]
X-ray Photoelectron Spectroscopy (XPS)	Elemental Composition and Chemical States	Appearance/increase of the N1s signal from the amine group and an increase in the C1s signal relative to substrate signals (e.g., Au4f, Si2p). High-resolution C1s scans can resolve the adamantane cage carbons.[10][11][15]
Atomic Force Microscopy (AFM)	Surface Morphology and Roughness	Tapping-mode AFM should reveal a smooth, uniform surface if a high-quality monolayer is formed. The root-mean-square (RMS) roughness should be low (typically <1 nm). Phase imaging can reveal domains of different materials.[2][16][17]
Ellipsometry	Film Thickness	For flat, reflective surfaces, ellipsometry can measure the thickness of the formed organic layer, which should correspond to the approximate length of the molecule (~1 nm).

Application Example: A Re-usable Biosensor Chip

A key application is the creation of a biosensor surface where biological recognition elements can be attached and removed on demand.

• Fabrication: A gold sensor chip is functionalized with 3-(1-Adamantyloxy)propan-1-amine using Protocol 1 .

• Bio-functionalization: A protein of interest (e.g., an antibody) is covalently conjugated to β-cyclodextrin in a separate reaction. This β-CD-antibody conjugate is then flowed over the adamantane-functionalized sensor surface. The host-guest interaction will specifically immobilize the antibody on the chip[6].

• Detection: The chip can now be used in a surface plasmon resonance (SPR) or electrochemical impedance spectroscopy (EIS) system to detect the specific antigen for the immobilized antibody.

• Regeneration: By flowing a competitive binding agent (e.g., a high concentration of free adamantane or a harsh denaturant) over the surface, the host-guest interaction can be disrupted, releasing the β-CD-antibody conjugate. The adamantane-functionalized surface is now ready to be re-functionalized with a fresh batch of β-CD-conjugate, making the sensor reusable.

Conclusion

3-(1-Adamantyloxy)propan-1-amine represents a class of molecules with significant potential for creating advanced functional surfaces. The combination of a robust adamantane headgroup, a flexible linker, and a reactive amine anchor allows for straightforward modification of a wide range of materials. The true power of these surfaces is unlocked when used in conjunction with cyclodextrin host-guest chemistry, enabling the precise, reversible, and non-covalent immobilization of molecules for applications spanning from fundamental surface science to the development of next-generation biosensors and drug delivery systems. The protocols and characterization methods outlined in this guide provide a solid foundation for researchers to explore these exciting possibilities.

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• NIH. (2019). Modulating the catalytic activity of gold nanoparticles using amine-terminated ligands. Nanoscale. Retrieved from [Link]

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• Santra, S., et al. (2008). Surface modification of silica nanoparticles to reduce aggregation and non-specific binding. Colloids and Surfaces B: Biointerfaces, 71(2), 228-234. Retrieved from [Link]

• The Chemical Society of Japan. (2023). Self-Healable and Conductive Hydrogel Coatings Based on Host-Guest Complexation between β-Cyclodextrin and Adamantane. Chemistry Letters. Retrieved from [Link]

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Application Note: Strategies for the Efficient Amide Coupling of 3-(1-Adamantyloxy)propan-1-amine to Carboxylic Acids

Abstract

The adamantane moiety is a cornerstone in modern medicinal chemistry, prized for its ability to confer favorable pharmacokinetic and pharmacodynamic properties upon therapeutic candidates.[1][2] Its rigid, lipophilic, and metabolically stable scaffold can enhance drug-target interactions, improve membrane permeability, and protect adjacent functional groups from metabolic degradation.[3] 3-(1-Adamantyloxy)propan-1-amine is a key building block that introduces this valuable pharmacophore. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective coupling of this amine to a diverse range of carboxylic acids. We delve into the mechanistic principles of common coupling reagents and present robust, step-by-step protocols designed to ensure high yields and purity, even with challenging substrates.

Introduction: The Strategic Importance of Adamantane and Amide Bonds

The amide bond is arguably the most prevalent functional group in pharmaceutical agents, second only to the C-C bond in its importance to life and medicine.[4][5] The synthesis of amides via the coupling of a carboxylic acid and an amine is, therefore, one of the most frequently performed reactions in drug discovery.[6]

Direct condensation of a carboxylic acid and an amine is thermally demanding and often impractical for complex molecules, as it requires high temperatures to overcome the formation of a non-reactive ammonium-carboxylate salt.[7] Consequently, a vast arsenal of "coupling reagents" has been developed. These reagents activate the carboxylic acid by converting the hydroxyl group into a better leaving group, thereby facilitating nucleophilic attack by the amine under mild conditions.[7][8]

3-(1-Adamantyloxy)propan-1-amine presents a unique synthetic opportunity. The primary amine is nucleophilic, but the adjacent bulky adamantyl group can introduce steric considerations. The choice of coupling strategy is therefore critical to achieving efficient and clean amide bond formation. This guide explores several field-proven methods, focusing on the underlying chemistry to empower researchers to select and optimize the ideal conditions for their specific synthetic targets.

Physicochemical Properties of 3-(1-Adamantyloxy)propan-1-amine

A clear understanding of the starting material is fundamental to successful synthesis.

Property	Value
Molecular Formula	C₁₃H₂₃NO
Molecular Weight	209.33 g/mol
IUPAC Name	3-(Adamantan-1-yloxy)propan-1-amine
Structure
Key Features	Primary aliphatic amine, bulky adamantyl ether

Data sourced from PubChem CID 35998.

The Chemistry of Amide Bond Formation: Key Reagents and Mechanisms

The success of an amide coupling reaction hinges on the effective activation of the carboxylic acid. Below, we discuss the mechanisms of three widely used and highly effective classes of coupling reagents.

General Workflow for Amide Coupling

The overall process can be visualized as a two-stage sequence: activation followed by nucleophilic attack. A non-nucleophilic base is essential to deprotonate the amine (if it is in a salt form) and to neutralize the acidic byproducts generated during the reaction.

Caption: General workflow for amide bond formation.

Uronium/Aminium Reagents: The HATU System

HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is a highly efficient coupling reagent known for fast reaction rates and low rates of epimerization.[9][10]

Mechanism: The reaction begins with the deprotonation of the carboxylic acid by a base (typically DIPEA).[11] The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester, releasing tetramethylurea.[10][12] The amine then attacks this active ester to yield the final amide. The pyridine nitrogen in the HOAt leaving group is believed to facilitate this final step via a neighboring group effect, which accounts for HATU's high reactivity.[10]

Caption: Simplified mechanism of HATU-mediated coupling.

Phosphonic Anhydrides: The T3P® System

Propanephosphonic acid anhydride (T3P®) is a powerful, yet mild, water-soluble coupling reagent. It is known for its excellent yields, low epimerization, and exceptionally easy workup, as the phosphonic acid byproducts are readily removed with a simple aqueous wash.[13][14]

Mechanism: In the presence of a base (e.g., pyridine or triethylamine), the carboxylate anion attacks the electrophilic phosphorus atom of the T3P trimer.[14][15] This generates a mixed phosphonic anhydride intermediate, which is a highly activated form of the carboxylic acid. The amine then attacks the carbonyl carbon of this intermediate, forming the amide bond and releasing water-soluble phosphonate byproducts.[14] T3P is particularly advantageous for large-scale synthesis and for coupling epimerization-prone substrates.[13][16]

Caption: Simplified mechanism of T3P®-mediated coupling.

Experimental Protocols

The following protocols are designed for a standard 1.0 mmol scale. They can be scaled linearly, although solvent volumes may need optimization for larger-scale reactions. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: High-Efficiency Coupling using HATU

Principle: This protocol utilizes the high reactivity of HATU to achieve rapid and clean conversion, which is particularly useful for sterically hindered substrates or less nucleophilic amines. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base.

Reagents and Materials:

Reagent	M.W. ( g/mol )	Equivalents	Amount (1.0 mmol scale)
Carboxylic Acid	-	1.0	1.0 mmol
3-(1-Adamantyloxy)propan-1-amine	209.33	1.1	1.1 mmol (230 mg)
HATU	380.23	1.2	1.2 mmol (456 mg)
DIPEA	129.25	3.0	3.0 mmol (0.52 mL)
Anhydrous DMF	-	-	5.0 mL

Step-by-Step Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 mmol) and anhydrous N,N-Dimethylformamide (DMF, 3.0 mL).

• Add HATU (1.2 mmol, 456 mg) to the solution and stir for 2-3 minutes.

• Add 3-(1-Adamantyloxy)propan-1-amine (1.1 mmol, 230 mg) to the flask.

• Finally, add DIPEA (3.0 mmol, 0.52 mL) dropwise to the stirring mixture at room temperature. A slight exotherm may be observed.

• Stir the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate (50 mL) and 1M HCl (aq) (30 mL). Shake and separate the layers.

• Wash the organic layer sequentially with saturated NaHCO₃ (aq) (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Protocol 2: Scalable & Clean Coupling using T3P®

Principle: This protocol leverages the efficiency and clean byproduct profile of T3P®, making it ideal for larger-scale synthesis and for substrates where purification from common coupling byproducts is challenging. Pyridine acts as both a base and a catalyst.

Reagents and Materials:

Reagent	M.W. ( g/mol )	Equivalents	Amount (1.0 mmol scale)
Carboxylic Acid	-	1.0	1.0 mmol
3-(1-Adamantyloxy)propan-1-amine	209.33	1.1	1.1 mmol (230 mg)
T3P® (50% in Ethyl Acetate)	318.18	1.5	1.5 mmol (0.95 mL)
Pyridine	79.10	3.0	3.0 mmol (0.24 mL)
Anhydrous Ethyl Acetate	-	-	10 mL

Step-by-Step Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 mmol) and 3-(1-Adamantyloxy)propan-1-amine (1.1 mmol, 230 mg) in anhydrous ethyl acetate (10 mL).

• Add pyridine (3.0 mmol, 0.24 mL) to the solution and stir for 5 minutes at room temperature.

• Add the T3P® solution (50% in ethyl acetate, 1.5 mmol, 0.95 mL) dropwise to the stirring mixture over 5 minutes.

• Stir the reaction at room temperature. The reaction progress can be monitored by TLC or LC-MS. Reactions are generally complete within 2-12 hours.

• Work-up: Upon completion, quench the reaction by adding saturated NaHCO₃ (aq) (20 mL).

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic layers and wash sequentially with 1M HCl (aq) (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by flash column chromatography or recrystallization.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. Below is a guide to addressing common issues.[8]

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	• Insufficiently reactive coupling reagent.• Steric hindrance from either substrate.• Incomplete dissolution of reagents.• Inactive reagents (hydrolyzed).	• Switch to a more powerful reagent (e.g., from EDC/HOBt to HATU).• Gently heat the reaction (e.g., to 40-50 °C).• Use a more polar solvent like DMF or NMP, or add a co-solvent.• Use fresh, anhydrous reagents and solvents.
Side Product Formation	• N-acylurea formation: (Common with carbodiimides like EDC).[17]• Epimerization: (If the carboxylic acid has a chiral center α to the carbonyl).• Reaction with solvent: (e.g., formamide byproduct from DMF at high temp).	• If using EDC, ensure an additive like HOBt is included.• Perform the reaction at lower temperatures (0 °C). Use a reagent known for low epimerization (HATU, T3P).[9][13]• Avoid excessive heating when using DMF. Switch to a less reactive solvent like DCM, THF, or Ethyl Acetate.
Difficult Purification	• Insoluble byproducts (e.g., DCU from DCC).• Unreacted starting materials are close in polarity to the product.	• Use a coupling reagent with water-soluble byproducts (EDC, T3P).[13][17]• Drive the reaction to completion by using a slight excess (1.1-1.2 eq.) of the more accessible or cheaper starting material.

Comparative Summary of Coupling Methods

Feature	EDC / HOBt	HATU / DIPEA	T3P® / Pyridine
Reactivity	Moderate to Good	Very High	High
Cost	Low	High	Moderate
Byproducts	Water-soluble urea & HOBt	Water-soluble urea & HOAt	Water-soluble phosphonates
Work-up Ease	Good	Good	Excellent
Racemization Risk	Low (with HOBt)	Very Low	Very Low
Best For	General purpose, cost-sensitive synthesis.	Difficult couplings, sterically hindered substrates, rapid synthesis.	Scalable synthesis, epimerization-sensitive substrates, easy purification.

Conclusion

The successful coupling of 3-(1-Adamantyloxy)propan-1-amine to carboxylic acids is readily achievable with the appropriate choice of modern synthetic methods. For rapid, high-efficiency coupling of challenging substrates, HATU stands out as a superior choice. For syntheses where scalability, cost-effectiveness, and ease of purification are paramount, T3P® offers a compelling and robust alternative. By understanding the mechanistic underpinnings of these reagents and following the detailed protocols provided, researchers can confidently incorporate the valuable adamantane pharmacophore into their drug discovery pipelines, paving the way for novel therapeutic agents with enhanced properties.

References

• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P.
• Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13, 5048-5051.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Reddit. (n.d.). amide coupling help : r/Chempros.
• Wikipedia. (n.d.). HATU.
• PubChem. (n.d.). 3-(1-Adamantyl)propan-1-amine.
• ConnectSci. (2024). Unlocking therapeutic potential: the role of adamantane in drug discovery.
• Royal Society of Chemistry. (n.d.). Amide bond formation: beyond the dilemma between activation and racemisation.
• AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• ResearchGate. (2021). Why is my Amide Coupling Not working using Cysteamine?.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU.
• Pharmacia. (2023). Adamantane-containing drug delivery systems.
• ACS Publications. (2016). Nonclassical Routes for Amide Bond Formation. Chemical Reviews.
• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling.
• YouTube. (2024). T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides.
• National Institutes of Health. (2017). Adamantane in Drug Delivery Systems and Surface Recognition. PMC.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• ResearchGate. (n.d.). Use of the Adamantane Structure in Medicinal Chemistry.
• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation.
• ACS Publications. (n.d.). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education.
• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt.
• PubChem. (n.d.). (3-Isopropyl-1-adamantyl)amine.
• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• National Institutes of Health. (n.d.). Amide Bond Activation of Biological Molecules. PMC.
• ChemicalBook. (2024). HATU：a third-generation coupling reagent.
• PubMed. (n.d.). Adamantane - A Lead Structure for Drugs in Clinical Practice.
• Chemchart. (n.d.). 1-(1-adamantyl)propan-1-amine (60196-90-9).
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Reddit. (2024). EDC-HOBt Amide coupling workup help : r/Chempros.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Cheméo. (n.d.). Chemical Properties of 1-Propanol, 3-amino- (CAS 156-87-6).

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Application Note: Comprehensive Structural Elucidation of 3-(1-Adamantyloxy)propan-1-amine using NMR and Mass Spectrometry

Abstract

This technical guide provides a detailed framework for the definitive structural analysis of 3-(1-Adamantyloxy)propan-1-amine, a molecule incorporating the rigid, lipophilic adamantane cage. The adamantane scaffold is a privileged structure in medicinal chemistry, and precise characterization of its derivatives is critical for drug development and material science applications.[1] This document outlines integrated protocols for Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS), designed for researchers and scientists requiring unambiguous molecular confirmation. We delve into the causality behind experimental choices, presenting a self-validating workflow from sample preparation to spectral interpretation.

Introduction: The Analytical Challenge

The compound 3-(1-Adamantyloxy)propan-1-amine (C₁₃H₂₃NO) combines three distinct chemical environments: the highly symmetric and non-aromatic adamantane cage, a flexible aliphatic ether linkage, and a primary amine terminus. This unique combination necessitates a multi-technique approach for complete and confident characterization. While NMR spectroscopy provides unparalleled detail on the atomic connectivity and chemical environment in solution, mass spectrometry offers precise molecular weight and elemental composition, along with insights into structural stability and fragmentation pathways.[1][2] This guide presents a synergistic workflow, leveraging the strengths of both techniques to create a comprehensive analytical profile of the target molecule.

Part I: Nuclear Magnetic Resonance (NMR) Analysis

NMR spectroscopy is the cornerstone for the structural characterization of adamantane compounds in solution, providing rich information about the chemical environment of each proton and carbon atom.[1] The inherent symmetry of the adamantane core leads to a simplified spectrum that becomes richly informative upon substitution.[1][3]

Predicted Spectral Characteristics

A thorough understanding of the molecule's structure allows for the prediction of its NMR signature. The electron-withdrawing effect of the ether oxygen and the amine group will cause characteristic downfield shifts for adjacent nuclei.

• ¹H NMR Spectroscopy: The proton spectrum is anticipated to show distinct signals for the adamantane cage and the propyloxyamine side chain. Protons on carbons adjacent to the ether oxygen typically resonate in the 3.3-3.7 ppm range.[4][5] The adamantane protons, due to the cage's high symmetry, will appear as a set of broad, overlapping multiplets.[3][6]

• ¹³C NMR Spectroscopy: The carbon spectrum provides a clear map of the carbon skeleton. Carbons bonded to the ether oxygen are significantly deshielded and appear downfield, typically in the 50-80 δ range.[5][7] The adamantane cage carbons have characteristic shifts, with the bridgehead carbons appearing at different positions than the methylene carbons.[3][8] DEPT (Distortionless Enhancement by Polarization Transfer) experiments are invaluable for differentiating between CH, CH₂, and CH₃ groups, which is particularly useful for assigning the complex adamantane signals.[9]

Experimental Protocol: NMR Spectroscopy

This protocol is designed to yield high-quality, reproducible NMR data for structural confirmation.

• Sample Preparation (Critical Step):

  • Accurately weigh 5-10 mg of 3-(1-Adamantyloxy)propan-1-amine. The choice of concentration is a balance; higher concentrations are better for less sensitive nuclei like ¹³C, but can increase viscosity and broaden lines in the ¹H spectrum.[10][11][12]

  • In a clean vial, dissolve the sample in 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃). Deuterated solvents are essential to avoid large solvent signals in the ¹H spectrum and for the instrument's deuterium lock system.[10]

  • Ensure the sample is fully dissolved. Any suspended particulate matter will disrupt the magnetic field homogeneity, leading to poor spectral resolution. If necessary, filter the solution through a pipette with a small glass wool plug into the NMR tube.[11][12]

  • Add a minimal amount of an internal standard, such as tetramethylsilane (TMS), to reference the chemical shift scale to 0.00 ppm.[1][10]

• Instrument & Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is crucial for resolving the complex multiplets of the adamantane protons.[1]

  • Acquire a standard ¹H spectrum, followed by a proton-decoupled ¹³C spectrum.

  • Run a DEPT-135 experiment to distinguish CH/CH₃ (positive phase) from CH₂ (negative phase) signals. A DEPT-90 experiment can also be run to exclusively identify CH signals.

Data Interpretation and Visualization

The following tables summarize the anticipated NMR data for 3-(1-Adamantyloxy)propan-1-amine.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Label	Assigned Protons	Predicted δ (ppm)	Multiplicity	Integration
a	-O-CH₂ -CH₂-CH₂-NH₂	~3.45	t	2H
b	-O-CH₂-CH₂ -CH₂-NH₂	~1.85	p	2H
c	-O-CH₂-CH₂-CH₂ -NH₂	~2.80	t	2H
d	Adamantane CH (Bridgehead)	~2.10	br s	3H
e	Adamantane CH₂ (Adjacent to CH)	~1.70	m	6H
f	Adamantane CH₂ (Adjacent to C-O)	~1.60	m	6H

| g | -NH₂ | ~1.50 (variable) | br s | 2H |

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Label	Assigned Carbons	Predicted δ (ppm)	DEPT-135
1	C -O (Adamantane Bridgehead)	~75.0	N/A (Quat)
2	C H (Adamantane Bridgehead)	~35.5	+
3	C H₂ (Adamantane)	~40.5	-
4	C H₂ (Adamantane)	~30.0	-
5	-O-C H₂-	~68.0	-
6	-CH₂-C H₂-CH₂-	~32.0	-

| 7 | -C H₂-NH₂ | ~42.0 | - |

Caption: Labeled structure for NMR assignment correlation.

Part II: Mass Spectrometry (MS) Analysis

Mass spectrometry is employed to confirm the molecular weight and elemental formula, and to probe the molecule's structural integrity through fragmentation analysis.

Principle and Ionization Strategy

Electrospray Ionization (ESI) is the method of choice for this molecule.[13] As a "soft" ionization technique, it is ideal for preventing the premature fragmentation of thermally labile compounds.[14][15] The basic primary amine group in 3-(1-Adamantyloxy)propan-1-amine is readily protonated in an acidic solution, making it highly suitable for positive-ion ESI, where it will be detected as the protonated molecule, [M+H]⁺.

High-Resolution Mass Spectrometry (HRMS), using analyzers like Time-of-Flight (TOF) or Orbitrap, is critical. HRMS measures the mass-to-charge ratio (m/z) to several decimal places, allowing for the unambiguous determination of the elemental formula by distinguishing it from other combinations of atoms with the same nominal mass.[2][16][17]

Experimental Protocol: ESI-HRMS

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1-10 µg/mL) in a solvent mixture suitable for ESI, such as 50:50 acetonitrile:water or methanol:water.

  • To ensure efficient protonation of the amine, acidify the solution by adding 0.1% formic acid. This promotes the formation of the desired [M+H]⁺ ion.[18]

• Instrument & Data Acquisition:

  • Infuse the sample solution directly into the ESI source of an HRMS instrument.

  • Operate the source in positive ion mode.

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., 100-500 Da) to detect the [M+H]⁺ ion.

  • To obtain fragmentation data, perform a tandem MS (MS/MS) experiment. Isolate the [M+H]⁺ precursor ion (m/z 210.1852) and subject it to Collision-Induced Dissociation (CID) with an inert gas (e.g., argon or nitrogen) to generate product ions.

Data Interpretation and Fragmentation Pathway

The adamantane cation is a notably stable carbocation, and its formation is often a dominant fragmentation pathway for adamantane derivatives.[3][19]

Table 3: Predicted High-Resolution Mass Spectrometry Data

Ion Type	Formula	Calculated m/z	Description
Precursor Ion	[C₁₃H₂₄NO]⁺	210.1852	Protonated molecule [M+H]⁺
Fragment Ion 1	[C₁₀H₁₅]⁺	135.1168	Adamantyl cation (loss of C₃H₉NO)

| Fragment Ion 2 | [C₁₃H₂₂N]⁺ | 192.1746 | Loss of water (H₂O) from [M+H]⁺ |

The most anticipated fragmentation event is the cleavage of the C-O bond, leading to the highly stable adamantyl cation at m/z 135.1168.

Caption: Proposed MS/MS fragmentation of protonated 3-(1-Adamantyloxy)propan-1-amine.

Integrated Analytical Workflow

A robust analytical strategy relies on the convergence of data from orthogonal techniques. The workflow below illustrates a self-validating process where the molecular formula determined by HRMS provides the foundation for the detailed structural assignments made via NMR.

Caption: Integrated workflow for structural validation.

Conclusion

The combined application of high-field NMR spectroscopy and high-resolution mass spectrometry provides a robust and definitive method for the structural characterization of 3-(1-Adamantyloxy)propan-1-amine. HRMS confirms the elemental composition and molecular weight, while a suite of NMR experiments (¹H, ¹³C, and DEPT) elucidates the precise atomic connectivity and chemical environment of the molecule. This integrated approach, following the detailed protocols herein, ensures the highest degree of confidence in the identity and purity of adamantane-based compounds, a critical requirement for their advancement in research and development.

References

• Title: NMR Sample Preparation Source: Iowa State University Chemical Instrumentation Facility URL: [Link]

• Title: Small molecule NMR sample preparation Source: Emory University NMR Blog URL: [Link]

• Title: Fundamentals of Molecular Formula Assignment to Ultrahigh Resolution Mass Data of Natural Organic Matter Source: ACS Publications - Analytical Chemistry URL: [Link]

• Title: High-Resolution Mass Spectrometry Can Reveal Molecular Formulas Source: Chemistry LibreTexts URL: [Link]

• Title: NMR Sample Preparation Source: University of Cambridge Department of Chemistry URL: [Link]

• Title: Automated molecular formula determination by tandem mass spectrometry (MS/MS) Source: ResearchGate URL: [Link]

• Title: NMR Sample Preparation: The Complete Guide Source: Organomation URL: [Link]

• Title: Formula determination by high resolution mass spectrometry Source: YouTube URL: [Link]

• Title: Sample Preparation Source: University College London URL: [Link]

• Title: Spectroscopy of Ethers Source: Fiveable URL: [Link]

• Title: Use of the Molecular Ion Source: Whitman College URL: [Link]

• Title: Adamantane Source: Wikipedia URL: [Link]

• Title: 13C NMR spectra of adamantane derivatives Source: Taylor & Francis Online URL: [Link]

• Title: Spectroscopy of Ethers Source: OpenStax URL: [Link]

• Title: Modeling C-13 NMR Chemical Shifts of Aliphatic Ethers and Thioethers Source: ResearchGate URL: [Link]

• Title: Spectroscopy of Ethers Source: Chemistry LibreTexts URL: [Link]

• Title: Electrospray ionization Source: Wikipedia URL: [Link]

• Title: Spectroscopic Characterization of the Product Ions Formed by Electron Ionization of Adamantane Source: NIH National Center for Biotechnology Information URL: [Link]

• Title: The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives Source: ACS Publications - The Journal of Organic Chemistry URL: [Link]

• Title: Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte Source: NIH National Center for Biotechnology Information URL: [Link]

• Title: Video: Electrospray Ionization (ESI) Mass Spectrometry Source: JoVE URL: [Link]

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• 19. Spectroscopic Characterization of the Product Ions Formed by Electron Ionization of Adamantane - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of Adamantane Moieties into Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Adamantane Advantage in Peptide Therapeutics

The adamantane moiety, a rigid, lipophilic, and three-dimensional tricyclic hydrocarbon, has emerged as a privileged scaffold in medicinal chemistry.[1][2] Its unique physicochemical properties, including high lipophilicity and a cage-like structure, offer significant advantages when incorporated into peptide-based therapeutics.[][4] The introduction of an adamantane group can enhance a peptide's metabolic stability by sterically shielding it from enzymatic degradation, improve its pharmacokinetic profile by increasing plasma half-life, and modulate its biological activity by facilitating membrane permeability and interaction with biological targets.[5][6] Adamantane-containing drugs, such as amantadine and memantine, have demonstrated clinical success in treating a range of diseases, highlighting the therapeutic potential of this unique carbon framework.[1][7]

These application notes provide a comprehensive guide to the primary techniques for incorporating adamantane moieties into peptides, offering detailed protocols for both solid-phase and solution-phase methodologies. The causality behind experimental choices is explained to provide a deeper understanding of the underlying chemical principles.

PART 1: Strategic Approaches for Adamantane Incorporation

The two principal strategies for introducing adamantane into a peptide sequence are through the use of pre-functionalized adamantane-containing amino acid building blocks in Solid-Phase Peptide Synthesis (SPPS) or by conjugating an activated adamantane derivative to a fully synthesized peptide in solution. The choice of method depends on the desired position of the adamantane moiety, the peptide sequence, and the overall synthetic strategy.

Diagram: Workflow for Adamantane-Peptide Synthesis

Caption: Overview of the two primary strategies for synthesizing adamantane-peptides.

PART 2: Solid-Phase Peptide Synthesis (SPPS) Approach

The SPPS approach offers precise control over the placement of the adamantane moiety within the peptide sequence.[8] This is achieved by incorporating a custom-synthesized amino acid that already contains the adamantane group. The most common strategy utilizes Fmoc (9-fluorenylmethyloxycarbonyl) protecting group chemistry due to its milder deprotection conditions compared to the Boc (tert-butyloxycarbonyl) strategy.[][7]

Protocol 1: Synthesis of Fmoc-L-Adamantylalanine

This protocol describes the synthesis of an exemplary adamantane-containing amino acid building block suitable for Fmoc-based SPPS.

Materials:

• L-Alanine methyl ester hydrochloride

• 1-Adamantane carbonyl chloride

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water (H₂O)

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane

• Hydrochloric acid (HCl)

• Magnesium sulfate (MgSO₄)

Procedure:

• N-Adamantoyl-L-alanine methyl ester Synthesis:

  • Dissolve L-Alanine methyl ester hydrochloride in DCM and add a saturated aqueous solution of NaHCO₃.

  • Cool the mixture to 0°C and slowly add 1-adamantane carbonyl chloride.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Extract the organic layer, wash with water and brine, dry over MgSO₄, and concentrate under reduced pressure.

• Saponification:

  • Dissolve the N-adamantoyl-L-alanine methyl ester in a mixture of THF and water.

  • Add LiOH and stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the reaction mixture with 1M HCl and extract with ethyl acetate.

  • Dry the organic layer over MgSO₄ and concentrate to yield N-adamantoyl-L-alanine.

• Fmoc Protection:

  • Dissolve N-adamantoyl-L-alanine in a 10% aqueous solution of Na₂CO₃ and 1,4-dioxane.

  • Add Fmoc-OSu and stir at room temperature overnight.

  • Acidify the reaction mixture with 1M HCl and extract with ethyl acetate.

  • Wash the organic layer with water and brine, dry over MgSO₄, and concentrate.

  • Purify the crude product by flash column chromatography to obtain Fmoc-L-adamantylalanine.

Protocol 2: Incorporation of Fmoc-L-Adamantylalanine into a Peptide via SPPS

This protocol outlines the manual SPPS of a peptide containing the adamantyl amino acid using the Fmoc/tBu strategy.[9][10]

Materials and Equipment:

• Rink Amide resin (or other suitable resin)[10]

• Fmoc-protected amino acids (including Fmoc-L-adamantylalanine)

• N,N-Dimethylformamide (DMF)[10]

• 20% (v/v) Piperidine in DMF[10]

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)[11]

• N,N-Diisopropylethylamine (DIPEA)[11]

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% H₂O, 2.5% Triisopropylsilane (TIS))[9]

• Cold diethyl ether

• Solid-phase synthesis vessel

• Shaker

SPPS Cycle:

Step	Procedure	Purpose
1. Resin Swelling	Swell the resin in DMF for at least 30 minutes in the reaction vessel.[12]	To allow reagents to access the reactive sites on the resin beads.
2. Fmoc Deprotection	Treat the resin with 20% piperidine in DMF for 5-10 minutes. Repeat once.[13]	To remove the Fmoc protecting group from the N-terminus of the growing peptide chain.
3. Washing	Wash the resin thoroughly with DMF (5-7 times).[12]	To remove residual piperidine and byproducts.
4. Amino Acid Coupling	Pre-activate the Fmoc-amino acid (3-5 equivalents) with HBTU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF for 5 minutes. Add the activated amino acid solution to the resin and shake for 1-2 hours. For the sterically hindered Fmoc-L-adamantylalanine, a longer coupling time (up to 4 hours) and a stronger coupling reagent like HATU may be beneficial.[9]	To form a new peptide bond between the free N-terminus on the resin and the incoming amino acid.
5. Washing	Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times).[12]	To remove excess reagents and byproducts.
6. Repeat	Repeat steps 2-5 for each amino acid in the sequence.	To elongate the peptide chain.

Final Cleavage and Deprotection:

• After the final Fmoc deprotection, wash the peptide-resin with DMF, followed by DCM, and dry under vacuum.[9]

• Add the cleavage cocktail to the resin and gently agitate for 2-4 hours at room temperature.[14]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

• Dry the crude peptide under vacuum.

PART 3: Solution-Phase Conjugation Approach

This method is ideal for modifying a peptide at a specific site, such as the N-terminus or a side chain of an amino acid like lysine, after the peptide has been synthesized and purified.[15] This approach involves activating the carboxylic acid of an adamantane derivative and then reacting it with a free amine on the peptide.

Protocol 3: Synthesis of Adamantane-1-carboxylic acid N-hydroxysuccinimide (NHS) ester

This protocol details the activation of adamantane-1-carboxylic acid to an NHS ester, a common reagent for amine-reactive conjugation.[4][6]

Materials:

• Adamantane-1-carboxylic acid[1]

• N-Hydroxysuccinimide (NHS)[6]

• N,N'-Dicyclohexylcarbodiimide (DCC)[6]

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Dicyclohexylurea (DCU) (byproduct)

Procedure:

• Dissolve adamantane-1-carboxylic acid and NHS (1.1 equivalents) in anhydrous DCM or THF.

• Cool the solution to 0°C in an ice bath.

• Add DCC (1.1 equivalents) to the solution.

• Stir the reaction mixture at 0°C for 1 hour and then at room temperature overnight.

• A white precipitate of DCU will form. Filter off the DCU.

• Wash the filtrate with cold water and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure to yield the adamantane-1-carboxylic acid NHS ester.

Diagram: Solution-Phase Conjugation of Adamantane-NHS to a Peptide

Caption: Workflow for conjugating an adamantane-NHS ester to a peptide in solution.

Protocol 4: Conjugation of Adamantane-NHS to a Peptide

This protocol describes the reaction of the activated adamantane derivative with a peptide in solution.

Materials:

• Purified peptide with a free amine group

• Adamantane-1-carboxylic acid NHS ester

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• N,N-Diisopropylethylamine (DIPEA)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

Procedure:

• Dissolve the purified peptide in the reaction buffer or a suitable organic solvent like DMF or DMSO.

• Add DIPEA to adjust the pH to 8-9, ensuring the amine group is deprotonated and nucleophilic.

• Dissolve the adamantane-1-carboxylic acid NHS ester (1.5-3 equivalents) in a minimal amount of anhydrous DMF or DMSO.

• Add the adamantane-NHS ester solution to the peptide solution dropwise while stirring.

• Allow the reaction to proceed at room temperature for 2-4 hours or overnight.

• Monitor the reaction progress by RP-HPLC or LC-MS to confirm the formation of the adamantylated peptide.

• Quench the reaction by adding a small amount of an amine-containing buffer (e.g., Tris buffer) if necessary.

PART 4: Purification and Characterization

Regardless of the synthetic strategy, the final adamantylated peptide must be purified and characterized to ensure its identity and purity.

Protocol 5: Purification and Characterization of Adamantylated Peptides

Purification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): [16][17][18]

• Principle: RP-HPLC separates molecules based on their hydrophobicity. The increased lipophilicity of the adamantylated peptide will result in a longer retention time compared to the unmodified peptide.

• Column: A C18 column is typically used for peptide purification.[16]

• Mobile Phase: A gradient of water and acetonitrile (ACN), both containing 0.1% trifluoroacetic acid (TFA), is commonly employed.[16]

• Procedure:

  • Dissolve the crude peptide in a minimal amount of the initial mobile phase.

  • Inject the sample onto the HPLC column.

  • Elute the peptide using a linear gradient of increasing ACN concentration.

  • Monitor the elution profile at 214 nm and 280 nm.

  • Collect the fractions corresponding to the desired adamantylated peptide peak.

  • Lyophilize the collected fractions to obtain the purified peptide.

Characterization by Mass Spectrometry (MS):

• Principle: Mass spectrometry is used to determine the molecular weight of the synthesized peptide, confirming the successful incorporation of the adamantane moiety.

• Techniques: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly used for peptide analysis.

• Procedure:

  • Prepare a dilute solution of the purified peptide.

  • Analyze the sample using an ESI-MS or MALDI-TOF instrument.

  • Compare the observed molecular weight with the calculated theoretical mass of the adamantylated peptide. The mass increase should correspond to the mass of the added adamantane group minus the mass of a water molecule.

Conclusion

The incorporation of adamantane moieties into peptides is a powerful strategy for enhancing their therapeutic potential. By following the detailed protocols outlined in these application notes, researchers can successfully synthesize, purify, and characterize adamantylated peptides using either solid-phase or solution-phase methodologies. The choice of strategy should be guided by the specific research goals and the chemical nature of the target peptide. Careful execution of these protocols, coupled with rigorous purification and characterization, will enable the development of novel and improved peptide-based therapeutics.

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• Dikusar, E. A., Zelenkovskii, V. M., Potkin, V. I., & Kletskov, A. V. (2015). Synthesis of New 1-Adamantanecarboxylic Acid Derivatives. Russian Journal of Organic Chemistry, 51(5), 649–656. [Link]

• Battilocchio, C., & Baxendale, I. R. (2012). A Flow-Based Synthesis of 2-Aminoadamantane-2-carboxylic Acid. Organic Process Research & Development, 16(5), 847–857. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Anonymous. (n.d.). Method of producing 1-adamantane carboxylic acid.

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• Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3219–3229. [Link]

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• Roy, P., & Dhara, D. (2015). An Overview of the Synthesis of Highly Versatile N-Hydroxysuccinimide Esters. Chemistry - An Asian Journal, 10(12), 2568–2583. [Link]

• Mant, C. T., & Hodges, R. S. (2002). Peptide Characterization and Purification Using High–Performance Liquid Chromatography. Methods in Enzymology, 351, 447–477. [Link]

• Anderson, G. W. (1967). alpha-amino acid esters of n-hydroxysuccinimide and preparation and use in peptide synthesis.

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467. [Link]

• Matsumoto, K., & Sera, A. (1985). Peptide synthesis under high pressure. Coupling reactions of N-(benzyloxdycarbonyl)amino acid N-hydroxysuccinimide esters with N-(carboxymethyl)amino acid diesters. Journal of the Chemical Society, Chemical Communications, (14), 990. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–35. [Link]

• Chintakrindi, A. (2020, May 2). Solution Phase Peptide Synthesis (Advanced Organic Chemistry II) [Video]. YouTube. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–35. [Link]

• Hodges, R. S., & Mant, C. T. (2001). HPLC of Peptides and Proteins. Methods in Molecular Biology, 164, 11–47. [Link]

• Rojas, C. M. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis [Video]. YouTube. [Link]

• AAPPTec. (n.d.). How to Synthesize a Peptide. [Link]

• Tana, G., Kitada, S., Fujiwara, Y., & Chiba, K. (2010). A practical solution-phase synthesis of an antagonistic peptide of TNF-α based on hydrophobic tag strategy. Chemical Communications, 46(46), 8820–8822. [Link]

• Organic Syntheses. (n.d.). 1-adamantanecarboxylic acid. [Link]

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. [Link]

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The Adamantane Scaffold: A Cornerstone in Modern Medicinal Chemistry - Application Notes and Protocols

For: Researchers, scientists, and drug development professionals.

Introduction: The Unique Physicochemical Appeal of the Adamantane Moiety

Adamantane, a tricyclic alkane with a distinctive, rigid, and cage-like diamondoid structure, has emerged as a privileged scaffold in medicinal chemistry.[1][2] Its unique physicochemical properties, including high lipophilicity, metabolic stability, and a three-dimensional architecture, offer significant advantages in drug design.[2][3][4] The adamantane cage can enhance a drug's absorption, distribution, metabolism, and excretion (ADME) profile, often by increasing bioavailability or shielding adjacent functional groups from metabolic degradation, thereby extending the drug's half-life.[2][4][5] This guide provides an in-depth exploration of the practical applications of adamantane derivatives, complete with detailed protocols for their synthesis and biological evaluation, to empower researchers in their drug discovery endeavors.

Section 1: Adamantane Derivatives in Neurodegenerative Disorders

Adamantane-based drugs have made a significant impact on the treatment of debilitating neurodegenerative diseases like Alzheimer's and Parkinson's. Their mechanisms of action are a testament to the versatility of the adamantane scaffold in interacting with key central nervous system targets.[6][7]

Memantine: An NMDA Receptor Antagonist for Alzheimer's Disease

Memantine is a cornerstone in the management of moderate-to-severe Alzheimer's disease.[8][9][10] Its neuroprotective effects stem from its action as a low-affinity, uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[11][12]

Mechanism of Action: In Alzheimer's disease, excessive glutamate levels lead to excitotoxicity through the overactivation of NMDA receptors, resulting in neuronal damage.[8][12] Memantine works by blocking the NMDA receptor channel when it is excessively open, thus preventing a prolonged influx of Ca2+ ions that triggers neurotoxic cascades.[8][10][12] Its low affinity and rapid off-rate kinetics are crucial; they allow it to preferentially block pathological overactivation without interfering with the normal physiological function of the receptor, which is essential for learning and memory.[8][12]

Caption: Mechanism of Memantine in Alzheimer's Disease.

Application Note: The development of novel memantine analogs can focus on fine-tuning the affinity and kinetics at the NMDA receptor to potentially enhance efficacy or reduce side effects. The adamantane cage is critical for positioning the amine group within the ion channel.

Protocol 1: Synthesis of Memantine Hydrochloride

This two-step procedure provides a high-yield synthesis of Memantine Hydrochloride from 1,3-dimethyl-adamantane.[12][13][14]

Step 1: Synthesis of N-Formyl-1-amino-3,5-dimethyl-adamantane

• In a suitable reaction vessel, slowly add 1,3-dimethyl-adamantane (1.2 mol) to nitric acid (12.0 mol) at 20–25 °C over 30 minutes with continuous stirring.

• Continue stirring for 1 hour.

• Add formamide (10.8 mol) to the mixture over 30 minutes.

• Heat the mixture to 85 °C and maintain for 2 hours.

• After the reaction is complete, cool the mixture to 5–10 °C and pour it into ice-cold water (2000 mL).

• Extract the aqueous mixture with dichloromethane (2400 mL).

• Wash the organic layer with a 10% sodium hydroxide solution and then with water.

• Evaporate the organic solvent under vacuum to yield N-formyl-1-amino-3,5-dimethyl-adamantane.

Step 2: Hydrolysis to Memantine Hydrochloride

• In a round-bottom flask, combine N-formyl-1-amino-3,5-dimethyl-adamantane (0.06 mol) with a mixture of water (36 mL) and 36% hydrochloric acid (45 mL).

• Stir the mixture for 10 minutes, then heat to reflux for 1 hour.

• Concentrate the reaction mixture to half its volume under vacuum.

• Add n-hexane (20 mL) and heat to reflux for 30 minutes.

• Cool the solution to 5–10 °C for 1 hour to precipitate the product.

• Filter the white solid, wash with cold ethyl acetate, and dry under vacuum to obtain Memantine Hydrochloride.

Parameter	Value	Reference
Starting Material	1,3-Dimethyl-adamantane	[12][13]
Intermediate	N-Formamido-3,5-dimethyl-adamantane	[12][14]
Intermediate Yield	~98%	[14]
Final Product	Memantine Hydrochloride	[12][13]
Overall Yield	~83%	[13]

Amantadine: A Dual-Action Agent for Parkinson's Disease and Influenza A

Amantadine, the first adamantane derivative to be approved for clinical use, has a fascinating history of serendipitous discovery for its anti-Parkinsonian effects after its initial development as an antiviral agent.[7][15]

Mechanism of Action in Parkinson's Disease: The precise mechanism of Amantadine in Parkinson's disease is not fully understood but is believed to involve multiple pathways.[16] It appears to increase the release and inhibit the reuptake of dopamine in the brain, helping to control movement.[17] Additionally, it acts as a weak, non-competitive NMDA receptor antagonist, which may contribute to its therapeutic effects.[16]

Mechanism of Action as an Antiviral: Amantadine's antiviral activity is specific to the influenza A virus.[18][19] It targets the M2 proton channel, a protein essential for the virus's replication cycle.[15][16][20] By blocking this channel, Amantadine prevents the uncoating of the virus within the host cell, thereby inhibiting the release of viral genetic material and halting replication.[15][16][20] However, widespread resistance has rendered it largely ineffective for this indication.[14][15]

Caption: Antiviral mechanism of Amantadine.

Protocol 2: Synthesis of Amantadine Hydrochloride

This improved two-step procedure from 1-bromoadamantane offers a safer and more environmentally friendly route with a high overall yield.[11]

Step 1: Synthesis of N-(1-adamantyl)formamide

• In a reaction vessel, add 1-bromoadamantane (1.5 mol) to formamide (15.0 mol) at 85 °C and stir.

• Heat the reaction to 90 °C.

• Slowly add concentrated sulfuric acid (8.35 mol) dropwise, maintaining the temperature at 90 °C.

• Continue the reaction for 4 hours, monitoring for the consumption of 1-bromoadamantane by TLC.

• Once complete, slowly pour the reaction mixture into ice-cold water (2.5 L) and stir at 0-5 °C for 1 hour.

• Filter the precipitated white solid, wash with cool water, and dry to obtain N-(1-adamantyl)formamide.

Step 2: Hydrolysis to Amantadine Hydrochloride

• Prepare a solution of potassium hydroxide (2.4 mol) in water (240 mL) and propylene glycol (1.2 L).

• Add the N-(1-adamantyl)formamide from the previous step to this solution.

• Heat the mixture to 125-130 °C and maintain for 7.5 hours.

• Cool the reaction mixture and extract the product with dichloromethane.

• Concentrate the organic layer.

• Add a 5.5 N aqueous solution of HCl (1.40 L) to the concentrated mixture and stir at 55-60 °C for 1 hour.

• Cool to room temperature, separate the aqueous layer, and evaporate under vacuum to yield a white solid.

• Add acetone (200 mL), stir at 50 °C for 1 hour, then cool to 0-5 °C for another hour.

• Filter the colorless precipitate and dry under vacuum to obtain Amantadine Hydrochloride.

Parameter	Value	Reference
Starting Material	1-Bromoadamantane	[8][11][19]
Intermediate	N-(1-adamantyl)formamide	[11]
Final Product	Amantadine Hydrochloride	[8][11][19]
Overall Yield	~81%	[11]
Purity (GC)	>99%	[11]

Section 2: Adamantane in the Management of Type 2 Diabetes

The application of the adamantane scaffold has extended into metabolic diseases, most notably in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes.

Saxagliptin and Vildagliptin: DPP-4 Inhibitors

Saxagliptin and Vildagliptin are oral antihyperglycemic agents that enhance the body's own ability to control blood sugar levels.[21][22][23] The adamantane moiety in these drugs plays a crucial role in their binding to the DPP-4 enzyme.[3][13]

Mechanism of Action: DPP-4 is an enzyme that rapidly inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1). Incretins are released after a meal and stimulate insulin secretion in a glucose-dependent manner. By inhibiting DPP-4, Saxagliptin and Vildagliptin prolong the action of incretins, leading to increased insulin release and reduced glucagon secretion, which in turn lowers blood glucose levels.[23] The adamantane group contributes to the potent and selective binding of these drugs to the DPP-4 active site.[3][13]

Caption: Mechanism of DPP-4 inhibitors like Saxagliptin.

Protocol 3: Synthesis of Saxagliptin Intermediate (Boc-3-Hydroxy-1-adamantyl-D-glycine)

This multi-step synthesis outlines a pathway to a key intermediate for Saxagliptin.[9][18][22]

Step 1: Synthesis of 1,3-dibromoadamantane

• React adamantane with bromine, aluminum bromide, and boron tribromide to produce 1,3-dibromoadamantane.

Step 2: Synthesis of 3-bromo-1-adamantyl-D-glycine

• Dissolve 1,3-dibromoadamantane with diethyl acetamidomalonate in petroleum ether.

• Add this solution to an acidic solution containing L-arginine and reflux for 8 hours.

Step 3: Synthesis of 3-hydroxy-1-adamantyl-D-glycine

• React 3-bromo-1-adamantyl-D-glycine under alkaline conditions (e.g., KOH solution) at reflux for 8 hours to achieve hydrolysis.

Step 4: Boc Protection

• React 3-hydroxy-1-adamantyl-D-glycine with di-tert-butyl dicarbonate (Boc anhydride) under alkaline conditions at room temperature for 12 hours to yield Boc-3-hydroxy-1-adamantyl-D-glycine.

Intermediate	Key Reagents	Reference
1,3-dibromoadamantane	Bromine, AlBr₃, BBr₃	[18]
3-bromo-1-adamantyl-D-glycine	Diethyl acetamidomalonate, L-arginine	[18]
3-hydroxy-1-adamantyl-D-glycine	KOH	[18]
Boc-3-hydroxy-1-adamantyl-D-glycine	Boc anhydride	[18][22]

Section 3: Biological Evaluation Protocols

The successful development of adamantane-based drugs relies on robust and reproducible biological assays to determine their efficacy and mechanism of action.

Protocol 4: Plaque Reduction Assay for Antiviral Activity

This assay is a gold standard for quantifying the antiviral efficacy of compounds against lytic viruses like influenza.[1][6]

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Application Notes and Protocols for Utilizing Adamantane Linkers in Advanced Drug Delivery Systems

Introduction: The Adamantane Advantage in Supramolecular Drug Delivery

In the landscape of advanced drug delivery, achieving precise control over a therapeutic agent's journey to its target site remains a paramount challenge. Adamantane, a rigid, lipophilic, diamondoid hydrocarbon, has emerged as a powerful and versatile tool in the design of sophisticated drug delivery platforms.[1][2][3] Its unique structural and physicochemical properties make it an exceptional "guest" molecule in host-guest chemistry, particularly with cyclodextrins (CDs).[1][2] This interaction, characterized by a high association constant, forms the basis of a modular and highly tunable approach to drug delivery.[4]

The core principle lies in the non-covalent, yet highly stable, inclusion of the adamantane moiety within the hydrophobic cavity of a cyclodextrin host.[2][4] This "lock-and-key" mechanism allows for the self-assembly of supramolecular nanoparticles, where an adamantane-conjugated drug can be efficiently encapsulated within a cyclodextrin-based nanocarrier.[1][5] This strategy offers several distinct advantages:

• Enhanced Drug Solubility and Stability: The hydrophilic exterior of cyclodextrins can solubilize hydrophobic drugs, while the adamantane linker can improve the metabolic stability of the conjugated therapeutic.

• Controlled and Targeted Release: The non-covalent nature of the host-guest interaction allows for stimuli-responsive drug release in the desired microenvironment, such as the acidic milieu of a tumor.[6][7] Furthermore, the cyclodextrin carrier can be functionalized with targeting ligands to direct the drug to specific cells or tissues.

• Reduced Systemic Toxicity: By encapsulating the drug until it reaches its target, adamantane-linker-based systems can minimize off-target effects and reduce the overall toxicity of potent therapeutics like chemotherapeutic agents.[6]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the practical application of adamantane linkers for improving drug delivery. It includes step-by-step protocols for the synthesis of an adamantane-drug conjugate, its formulation into a cyclodextrin-based nanoparticle system, and its subsequent in vitro characterization and evaluation.

Core Principle: Adamantane-Cyclodextrin Host-Guest Interaction

The foundation of this technology is the spontaneous and highly specific interaction between an adamantane "guest" and a cyclodextrin "host." The hydrophobic adamantane molecule is entropically driven to leave the aqueous environment and enter the hydrophobic cavity of the cyclodextrin, forming a stable inclusion complex. This interaction is the linchpin of the self-assembly process for the drug delivery system.

Caption: Host-guest interaction between an adamantane-drug conjugate and a cyclodextrin carrier.

Experimental Protocols

The following protocols provide a comprehensive workflow for the synthesis, formulation, and evaluation of an adamantane-linked drug delivery system, using doxorubicin (DOX) as a model chemotherapeutic agent.

Protocol 1: Synthesis of Adamantane-Hydrazone-Doxorubicin (Ad-h-Dox) Prodrug

This protocol describes the synthesis of a pH-sensitive doxorubicin prodrug where adamantane is conjugated to DOX via a hydrazone linker. The hydrazone bond is relatively stable at physiological pH (7.4) but is susceptible to hydrolysis in the acidic environment of endosomes and lysosomes (pH 4.5-6.5), facilitating intracellular drug release.[7]

Materials:

• Doxorubicin hydrochloride (DOX·HCl)

• 1-Adamantanecarboxylic acid

• Hydrazine hydrate

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Methanol

• Trifluoroacetic acid (TFA)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Synthesis of 1-Adamantanecarboxylic acid hydrazide:

  • Dissolve 1-adamantanecarboxylic acid in anhydrous DMF.

  • Add NHS and DCC in equimolar amounts to the solution and stir at room temperature for 4 hours to activate the carboxylic acid.

  • In a separate flask, dissolve hydrazine hydrate in DMF.

  • Slowly add the activated 1-adamantanecarboxylic acid solution to the hydrazine solution and stir overnight at room temperature.

  • Remove the solvent under reduced pressure and purify the resulting 1-adamantanecarboxylic acid hydrazide by recrystallization or column chromatography.

• Conjugation of 1-Adamantanecarboxylic acid hydrazide to Doxorubicin:

  • Dissolve DOX·HCl and a molar excess of 1-adamantanecarboxylic acid hydrazide in anhydrous methanol.[7]

  • Add a catalytic amount of trifluoroacetic acid (TFA) to the reaction mixture.[7]

  • Stir the reaction at room temperature for 24-48 hours, protected from light.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, purify the crude product by recrystallization to obtain the Ad-h-Dox conjugate.[7]

Rationale for Experimental Choices:

• Hydrazone Linker: The choice of a hydrazone linker is critical for creating a pH-sensitive prodrug. This allows for selective drug release in the acidic tumor microenvironment or within cancer cells' endo-lysosomal compartments, thereby enhancing therapeutic efficacy and reducing systemic toxicity.[6][7]

• DCC/NHS Chemistry: This is a standard and efficient method for activating carboxylic acids to form stable amide bonds with hydrazides, ensuring a high yield of the intermediate product.

• TFA Catalyst: The acidic catalyst is necessary to promote the formation of the hydrazone bond between the ketone group of doxorubicin and the hydrazide of the adamantane linker.[7]

Protocol 2: Preparation of Cyclodextrin-Based Nanoparticles (CDNPs)

This protocol outlines the preparation of cross-linked cyclodextrin nanoparticles that will serve as the host for the Ad-h-Dox prodrug.

Materials:

• β-Cyclodextrin (β-CD)

• 1,1'-Carbonyldiimidazole (CDI)

• Amino-terminated polyethylene glycol (amino-PEG)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Dialysis tubing (MWCO 10 kDa)

Procedure:

• Dissolve β-cyclodextrin in anhydrous DMSO.

• Add CDI to the solution and stir at room temperature for 2 hours to activate the hydroxyl groups of the cyclodextrin.

• Add amino-PEG to the reaction mixture to act as a stabilizing agent and stir for 24 hours.

• Quench the reaction by adding water.

• Purify the resulting CDNPs by dialysis against deionized water for 48 hours to remove unreacted reagents and organic solvent.

• Lyophilize the purified CDNPs to obtain a powder for long-term storage.

Rationale for Experimental Choices:

• β-Cyclodextrin: β-CD is chosen for its cavity size, which is well-suited for forming a stable inclusion complex with adamantane.[8]

• CDI Cross-linker: CDI is an effective cross-linking agent that forms stable carbonate bonds between the cyclodextrin units, resulting in the formation of nanoparticles.[1]

• PEGylation: The incorporation of PEG chains on the surface of the nanoparticles (PEGylation) serves to colloidally stabilize the particles in aqueous solution and can reduce non-specific protein adsorption, prolonging circulation time in vivo.[1][5]

Protocol 3: Formulation and Characterization of Ad-h-Dox Loaded CDNPs

This protocol describes the loading of the Ad-h-Dox prodrug into the CDNPs and the characterization of the resulting drug-loaded nanoparticles.

Materials:

• Ad-h-Dox prodrug

• CDNPs

• Phosphate-buffered saline (PBS)

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

• UV-Vis Spectrophotometer

Procedure:

• Drug Loading:

  • Disperse a known amount of CDNPs in PBS.

  • Dissolve the Ad-h-Dox prodrug in a minimal amount of a suitable solvent (e.g., DMSO) and add it dropwise to the CDNP dispersion while stirring.

  • Allow the mixture to stir at room temperature overnight to facilitate the formation of the inclusion complex.

  • Remove unloaded drug by centrifugation or dialysis.

• Characterization:

  • Particle Size and Zeta Potential: Dilute an aliquot of the drug-loaded CDNP suspension in deionized water and measure the hydrodynamic diameter and zeta potential using a DLS instrument.[9][10]

  • Drug Loading Content (DLC) and Encapsulation Efficiency (EE):

    • Lyophilize a known amount of the drug-loaded CDNPs.

    • Dissolve the lyophilized powder in a solvent that disrupts the inclusion complex (e.g., DMSO) to release the drug.

    • Quantify the amount of Ad-h-Dox using a UV-Vis spectrophotometer at the characteristic absorbance wavelength of doxorubicin.

    • Calculate DLC and EE using the following formulas:

      • DLC (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) x 100

      • EE (%) = (Weight of drug in nanoparticles / Initial weight of drug) x 100

Expected Data and Interpretation:

Parameter	Expected Value	Significance
Hydrodynamic Diameter	100 - 200 nm	Size is critical for passive targeting to tumors via the Enhanced Permeability and Retention (EPR) effect.[10]
Polydispersity Index (PDI)	< 0.3	A low PDI indicates a narrow and uniform particle size distribution.
Zeta Potential	-10 to -30 mV	A negative surface charge helps to prevent particle aggregation and non-specific interactions with cells.[9]
Drug Loading Content (DLC)	5 - 15% (w/w)	Represents the amount of drug carried by the nanoparticles.
Encapsulation Efficiency (EE)	> 80%	High encapsulation efficiency indicates an effective drug loading process.

Protocol 4: In Vitro Drug Release Study

This protocol evaluates the pH-dependent release of doxorubicin from the Ad-h-Dox loaded CDNPs.

Materials:

• Ad-h-Dox loaded CDNPs

• PBS at pH 7.4 and pH 5.0

• Dialysis tubing (MWCO 1 kDa)

• Shaking incubator

Procedure:

• Place a known amount of Ad-h-Dox loaded CDNPs into a dialysis bag.

• Immerse the dialysis bag in a larger volume of release buffer (PBS at pH 7.4 or pH 5.0).

• Place the setup in a shaking incubator at 37°C.

• At predetermined time intervals, withdraw an aliquot of the release buffer and replace it with an equal volume of fresh buffer.

• Quantify the amount of released doxorubicin in the collected aliquots using a UV-Vis spectrophotometer or fluorescence spectroscopy.

• Plot the cumulative percentage of drug release versus time.

Expected Outcome:

A significantly faster and more extensive drug release is expected at pH 5.0 compared to pH 7.4, demonstrating the pH-sensitive nature of the hydrazone linker.[7]

Protocol 5: In Vitro Cytotoxicity Assay

This protocol assesses the anticancer efficacy of the Ad-h-Dox loaded CDNPs on a relevant cancer cell line (e.g., MCF-7 breast cancer cells).

Materials:

• MCF-7 cells (or other relevant cancer cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Free DOX, Ad-h-Dox loaded CDNPs, and empty CDNPs

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• 96-well plates

• Plate reader

Procedure:

• Seed MCF-7 cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with serial dilutions of free DOX, Ad-h-Dox loaded CDNPs, and empty CDNPs (as a control). Include untreated cells as a negative control.

• Incubate the cells for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[11]

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).[11]

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).[11]

Expected Results and Interpretation:

Formulation	Expected IC50 Value	Interpretation
Free Doxorubicin	Low	High cytotoxicity, but non-specific.
Ad-h-Dox loaded CDNPs	Slightly higher than free DOX	Demonstrates effective drug delivery and release, with potentially improved selectivity.[6]
Empty CDNPs	High	The nanocarrier itself should be non-toxic to the cells.

Workflow and Pathway Visualization

The overall experimental workflow for developing an adamantane-linker-based drug delivery system is a multi-step process that requires careful synthesis, formulation, and characterization.

Caption: Experimental workflow for adamantane-linker-based drug delivery system development.

The mechanism of action of doxorubicin, the model drug in these protocols, involves intercalation into DNA and inhibition of topoisomerase II, leading to DNA damage and ultimately apoptosis. The adamantane-linker-based delivery system is designed to facilitate the delivery of doxorubicin to the cancer cells, where it can then exert its cytotoxic effects.

Conclusion and Future Perspectives

Adamantane linkers, in conjunction with cyclodextrin-based nanocarriers, offer a robust and highly adaptable platform for the development of advanced drug delivery systems. The protocols and data presented herein provide a practical framework for researchers to harness the power of supramolecular chemistry to improve the therapeutic index of a wide range of drugs. The modularity of this system allows for the straightforward incorporation of different drugs, linkers with varying cleavage mechanisms, and targeting ligands to create highly specific and effective therapies. Future research in this area will likely focus on the development of multi-stimuli responsive systems, the translation of these technologies into in vivo models and ultimately, clinical applications.

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• Danaei, M., Dehghankhold, M., Ataei, S., Hasanzadeh Davarani, F., Javanmard, R., Dokhani, A., ... & Mozafari, M. R. (2018). Impact of particle size and polydispersity index on the clinical applications of lipidic nanocarrier systems. Pharmaceutics, 10(2), 57. [Link]

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Technical Notes & Optimization

improving the yield of Williamson ether synthesis with adamantane

Introduction: Navigating the Challenges of Adamantane Alkylation

The adamantane cage is a rigid, lipophilic, and sterically demanding scaffold that has become a cornerstone in medicinal chemistry and materials science.[1][2] While the Williamson ether synthesis is a fundamental reaction for preparing ethers, its application to tertiary alcohols like 1-adamantanol is notoriously challenging.[3][4] The inherent steric bulk of the adamantyl group and the tertiary nature of the bridgehead carbon create significant hurdles for the traditional SN2 mechanism, often leading to low yields or complete reaction failure.[5][6]

This guide provides in-depth troubleshooting advice and advanced protocols designed for researchers and drug development professionals. We will dissect common experimental failures, explain the underlying chemical principles, and offer field-proven solutions to improve the yield and purity of adamantyl ethers.

Troubleshooting Guide: Common Issues & Solutions

Question 1: My reaction to form 1-alkoxyadamantane resulted in a very low yield (<5%) or only recovered starting material. What went wrong?

Answer: A near-zero yield in this synthesis typically points to one of three critical issues: inefficient alkoxide formation, steric impediment, or suboptimal reaction conditions.

• Incomplete Deprotonation: 1-Adamantanol, like other alcohols, requires a sufficiently strong base for complete conversion to the nucleophilic adamantoxide.[7] If the base is too weak, the equilibrium will favor the starting alcohol, shutting down the reaction.

  • Solution: Use a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium hydride (KH).[5] These bases irreversibly deprotonate the alcohol, driving the formation of the alkoxide. Weaker bases like sodium hydroxide or potassium carbonate are often insufficient.[7][8]

• Poor Nucleophile Reactivity (Solvent Effects): The reactivity of the bulky adamantoxide nucleophile is highly dependent on the solvent system. Protic solvents (e.g., ethanol, water) can form a hydrogen-bond cage around the alkoxide, stabilizing it and drastically reducing its nucleophilicity.[3]

  • Solution: Employ polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or tetrahydrofuran (THF).[3][5][9] These solvents solvate the cation (Na⁺, K⁺) but leave the alkoxide anion "naked" and highly reactive.[8]

• Unreactive Alkylating Agent: The SN2 reaction rate is highly sensitive to the leaving group.

  • Solution: The reactivity order for alkyl halides is R-I > R-Br > R-Cl.[7] Using an alkyl iodide will provide the fastest reaction rate. If you only have an alkyl chloride or bromide, adding a catalytic amount of sodium iodide or potassium iodide can generate the more reactive alkyl iodide in situ (Finkelstein reaction).[10]

Question 2: I'm trying to synthesize an adamantyl ether, but my primary product is an alkene from the alkyl halide. How can I prevent this elimination side reaction?

Answer: This is a classic case of the E2 elimination pathway competing with the desired SN2 substitution.[9] The adamantoxide anion is not only a nucleophile but also a strong, sterically hindered base, which favors elimination.[11]

• Cause & Mechanism: The Williamson ether synthesis proceeds via an SN2 mechanism, which requires the nucleophile to attack the carbon atom bearing the leaving group.[3] This reaction is highly sensitive to steric hindrance. If you use a secondary or tertiary alkyl halide, the bulky adamantoxide will find it easier to act as a base, abstracting a proton from an adjacent carbon and causing the leaving group to be eliminated, forming an alkene.[4][5]

• Strategic Solutions:

  • Choose the Right Disconnection: The most critical factor is the structure of your alkylating agent. Always use a methyl or primary alkyl halide. [3][5] Never attempt to synthesize an adamantyl ether using 1-bromoadamantane and a simple alkoxide (e.g., sodium ethoxide); this will almost exclusively yield the elimination product, adamantene (which is unstable and will likely polymerize or react further), because you are using a tertiary halide.[6]

  • Control the Temperature: Higher reaction temperatures favor elimination over substitution.[9] Run the reaction at the lowest temperature that allows for a reasonable reaction rate. A typical starting range is 50–80 °C.[3][10]

  • Use a Less Hindered Alkyl Halide: If synthesizing tert-butyl adamantyl ether, for example, the correct strategy is to use adamantoxide and a tert-butyl halide precursor that favors substitution, though this specific combination is extremely challenging due to the tertiary nature of the halide. A better approach would be an alternative synthetic method entirely.

Below is a diagram illustrating this critical competition.

Caption: SN2 vs. E2 pathways for bulky substrates.

Question 3: My reaction is clean but extremely slow, requiring over 24 hours. How can I accelerate the synthesis without promoting side reactions?

Answer: Sluggish reaction rates are common when dealing with hindered substrates. Several strategies can enhance the reaction kinetics.

• Incorporate a Phase-Transfer Catalyst (PTC): This is a highly effective method for accelerating reactions where reactants have poor mutual solubility.[9] A catalyst like tetrabutylammonium bromide (TBAB) or 18-crown-6 can shuttle the adamantoxide anion from a solid or aqueous phase into the organic phase where the alkyl halide resides.[7] This increases the effective concentration of the nucleophile in the correct phase, dramatically boosting the reaction rate.

• Optimize Solvent and Temperature:

  • As mentioned, ensure you are using a high-quality polar aprotic solvent (anhydrous DMF is often an excellent choice).[3]

  • Gradually increase the temperature while monitoring the reaction by TLC. You may find that increasing the temperature from 60 °C to 90 °C significantly shortens the reaction time without a major increase in elimination byproducts, provided you are using a primary alkyl halide.[3]

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times from hours to minutes by efficiently heating the polar solvent.[3][10] This can increase the yield by minimizing the time the reactants are exposed to high temperatures, potentially reducing side product formation.

The following flowchart provides a systematic approach to troubleshooting.

Caption: Troubleshooting workflow for low yield.

Frequently Asked Questions (FAQs)

Q1: What is the absolute best base and solvent combination for generating the 1-adamantoxide nucleophile?

A1: For laboratory-scale synthesis, the combination of sodium hydride (NaH) in anhydrous N,N-dimethylformamide (DMF) is considered the gold standard.[5][9] NaH provides irreversible and complete deprotonation, and the byproduct, H₂ gas, simply bubbles out of the reaction. DMF is an excellent polar aprotic solvent that enhances the nucleophilicity of the resulting alkoxide.[3]

Base	pKa of Conjugate Acid	Suitability for 1-Adamantanol (pKa ~18-19)
Sodium Hydride (NaH)	~35	Excellent. Irreversible deprotonation.
Potassium Hydride (KH)	~35	Excellent. More reactive than NaH but also more pyrophoric.
Potassium tert-butoxide	~19	Good. Strong enough, but the bulky base itself can complicate things.
Sodium Hydroxide (NaOH)	~15.7	Poor. Does not favor complete deprotonation of the alcohol.[7]

Q2: Are there superior alternatives to the Williamson ether synthesis for preparing adamantyl ethers?

A2: Yes. Given the significant steric challenges, alternative methods that do not rely on an SN2 attack by a bulky alkoxide can provide much higher yields.

• Copper-Catalyzed Dehydration: Recent literature has shown that 1-adamantanol can react directly with other alcohols in the presence of copper-containing catalysts to form adamantyl ethers in high yields.[12][13] This method avoids the need for strong bases and alkyl halides altogether.

• Mitsunobu Reaction: While more complex, the Mitsunobu reaction is a powerful tool for forming C-O bonds, especially with hindered alcohols.[14][15] In this reaction, the alcohol is activated in situ with triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) to form an alkoxyphosphonium salt, which is an excellent leaving group.[16] This intermediate is then displaced by a nucleophile. This method is particularly valuable when stereochemical inversion is desired.[15]

Optimized Experimental Protocols

Protocol 1: Optimized Williamson Synthesis of 1-Ethoxyadamantane via Phase-Transfer Catalysis

This protocol is optimized for the synthesis of a simple primary ether of adamantane, incorporating best practices to overcome common failure points.

Materials:

• 1-Adamantanol

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Iodide (or Bromoethane)

• Tetrabutylammonium Bromide (TBAB)

Procedure:

• Alkoxide Formation:

  • To a dry, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 1-adamantanol (1.0 eq).

  • Add anhydrous THF to dissolve the alcohol (approx. 0.2 M concentration).

  • Cool the flask to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until gas evolution ceases completely.[7]

• Ether Formation:

  • To the freshly prepared adamantoxide solution, add a catalytic amount of TBAB (0.1 eq).

  • Slowly add ethyl iodide (1.5 eq) via syringe.

  • Heat the reaction mixture to a gentle reflux (approx. 65 °C for THF) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may take 4-12 hours.[7]

• Work-up and Purification:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Carefully quench the excess NaH by slowly adding cold water or isopropanol.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain pure 1-ethoxyadamantane.

References

• BenchChem. (n.d.). Improving reaction conditions for Williamson ether synthesis.
• BenchChem. (n.d.). Technical Support Center: Optimizing Williamson Ether Synthesis with Long-Chain Alkyl Halides.
• Osunstate. (2025). Mastering The Williamson Ether Synthesis.
• Organic-Chemistry.org. (2019). Mitsunobu Reaction.
• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• Wikipedia. (n.d.). Williamson ether synthesis.
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
• Chemistry Steps. (n.d.). Williamson Ether Synthesis.
• Semantic Scholar. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds.
• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.
• Wikipedia. (n.d.). Mitsunobu reaction.
• Unacademy. (n.d.). An In-depth Overview on the Williamson Synthesis Concept.
• Chemistry Notes. (2018). Williamson ether synthesis: simple mechanism, 3 examples.
• Chemistry For Everyone. (2025). What Are The Limitations Of Williamson Ether Synthesis?.
• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube.
• BenchChem. (n.d.). troubleshooting low yield in Williamson ether synthesis of crown ethers.
• ResearchGate. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds.
• PubMed Central (PMC). (n.d.). Direct radical functionalization methods to access substituted adamantanes and diamondoids.
• National Institutes of Health (NIH). (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review.
• Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction.
• ACS Publications. (n.d.). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives | Chemical Reviews.
• Semantic Scholar. (1975). An improved Williamson ether synthesis using phase transfer catalysis.
• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield.
• National Institutes of Health (NIH). (n.d.). Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives.
• Unknown Source. (n.d.). Williamson Ether Synthesis.
• ARKIVOC. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds.
• ResearchGate. (n.d.). (PDF) Four-Directional Synthesis of Adamantane Derivatives.
• ResearchGate. (2024). Modern Synthetic Strategy for Adamantyl Organometallic Reagents and Functionalization of Adamantyl Frameworks | Request PDF.
• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses.
• National Institutes of Health (NIH). (n.d.). Elucidating the Structures of Substituted Adamantyl Esters and Ethers Using Rotational Spectroscopy and Computations.
• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• PubMed Central (PMC). (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework.

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Technical Support Center: Amination of Adamantyl Compounds

Welcome to the technical support center for the synthesis of adamantylamines. This guide is designed for researchers, scientists, and drug development professionals who are incorporating the unique adamantane scaffold into their molecules. The inherent stability and lipophilicity of the adamantyl group make it a valuable pharmacophore, but its bulkiness and unique electronic properties can introduce challenges during synthesis, particularly in C-N bond formation.[1][2]

This document provides in-depth, field-proven insights into common side reactions and troubleshooting strategies for the most prevalent amination methods. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and optimize these reactions for your specific substrates.

Frequently Asked Questions (Top Issues)

Q1: My Ritter reaction is giving a very low yield of the desired amide. What are the most likely causes?

Low yield is a common issue often traced back to inefficient formation of the crucial 1-adamantyl carbocation or an incomplete reaction.[3] The stability of this tertiary carbocation is the driving force of the reaction.[4]

• Poor Carbocation Formation: Your choice of precursor is critical. 1-Adamantanol is generally the best starting material as it readily dehydrates in strong acid to form the stable cation.[3] Adamantyl halides can be less efficient and may require specific Lewis acid catalysts to facilitate halide abstraction.[4]

• Incomplete Reaction: Monitor the reaction by TLC or GC. If starting material remains, consider moderately increasing the reaction time or temperature.[3]

• Suboptimal Acid Concentration: The use of a strong, concentrated acid (e.g., sulfuric acid) is essential. However, using an excessive amount can promote unwanted side reactions.[3]

Q2: I am performing a reductive amination on adamantanone and getting a mixture of my desired amine and adamantan-2-ol. How can I prevent the alcohol byproduct?

This indicates that the reduction of the ketone is competing with or occurring faster than the reduction of the imine/iminium ion intermediate. This is a classic chemoselectivity problem in reductive aminations.[5][6]

The key is to select a reducing agent that is more reactive towards the protonated imine (iminium ion) than the starting ketone.

• Solution: Switch to a less reactive, more selective hydride reagent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose, as it is particularly effective at reducing iminium ions while being sluggish towards ketones and aldehydes.[7] Sodium cyanoborohydride (NaBH₃CN) is also effective, especially under mildly acidic conditions which favor iminium ion formation.[8] Avoid powerful reducing agents like sodium borohydride (NaBH₄) in a one-pot procedure unless you are certain the imine has pre-formed, as it will rapidly reduce the ketone.[6]

Q3: I am trying to synthesize a primary amine (R-NH₂) from an adamantyl halide and ammonia, but I am getting significant amounts of di- and tri-alkylated products. How can I improve selectivity?

This is a classic problem of over-alkylation in the nucleophilic substitution of alkyl halides with ammonia or primary amines.[9] The newly formed primary adamantylamine is nucleophilic and can compete with ammonia for the remaining adamantyl halide, leading to the secondary amine, which can react again.

• Solution 1 (Stoichiometry): Use a very large excess of the ammonia source. This statistically favors the reaction of the adamantyl halide with ammonia rather than the product amine. However, this can be impractical on a large scale.

• Solution 2 (Alternative Reagents): Employ a synthetic equivalent of ammonia. Reagents like sodium azide (NaN₃) followed by reduction (e.g., with H₂/Pd or LiAlH₄) or Gabriel synthesis are excellent methods for cleanly producing primary amines and avoiding over-alkylation.

Troubleshooting Guide 1: The Ritter Reaction

The Ritter reaction is a powerful method for converting adamantyl alcohols or halides into N-adamantyl amides, which are then hydrolyzed to the corresponding primary amines.[10] The reaction proceeds via the stable tertiary adamantyl carbocation.[3][4]

Common Problems & Solutions

Problem	Potential Cause(s)	Troubleshooting & Optimization Strategy
Low Yield / Incomplete Reaction	1. Inefficient carbocation formation.[3] 2. Insufficient acid concentration or activity. 3. Reaction has not reached completion.	1. Switch Precursor: Use 1-adamantanol as the starting material if possible.[3] 2. Acid Optimization: Ensure use of concentrated H₂SO₄ or a similar strong acid. Titrate the amount; start with a stoichiometric amount and increase moderately if needed. 3. Increase Time/Temp: Extend the reaction time and monitor by TLC/GC. A moderate increase in temperature can also help drive the reaction to completion.[3]
Formation of Unknown Byproducts	1. Rearrangement: If using a precursor that could form a secondary carbocation (e.g., from a noradamantane derivative), skeletal rearrangements can occur to form the more stable tertiary adamantyl system.[11][12] 2. Elimination: The adamantyl cation may undergo elimination under certain conditions, though this is less common for the stable adamantane core. 3. Acid-Catalyzed Degradation: Excessive acid or temperature can lead to charring or decomposition.	1. Precursor Choice: Use a precursor that directly generates the 1-adamantyl cation, such as 1-adamantanol or 1-bromoadamantane, to minimize rearrangements.[13] 2. Control Conditions: Avoid excessively high temperatures. Ensure the acid concentration is optimized but not extreme.[3] 3. Purification: Purify the crude product via recrystallization or column chromatography to isolate the desired amide.[3]
Difficulty Hydrolyzing the Amide	1. The N-adamantyl amide bond is sterically hindered and can be resistant to hydrolysis. 2. Insufficiently harsh hydrolysis conditions.	1. Harsh Basic Conditions: Use a strong base like NaOH or KOH in a high-boiling solvent such as diethylene glycol and heat at reflux for an extended period.[14][15] 2. Strong Acidic Conditions: Refluxing in a strong acid like concentrated HCl or H₂SO₄ can also be effective.[14][16]

Workflow & Mechanism

Below is a generalized workflow for the synthesis of amantadine from 1-adamantanol via the Ritter reaction.

Caption: Generalized workflow for adamantylamine synthesis via the Ritter reaction.

Troubleshooting Guide 2: Reductive Amination of Adamantanone

This method forms a C-N bond by reacting adamantanone with an amine (ammonia, primary, or secondary) to form an imine or enamine intermediate, which is then reduced in situ to the target amine.[5][8]

Common Problems & Solutions

Problem	Potential Cause(s)	Troubleshooting & Optimization Strategy
Ketone is Reduced to Alcohol	1. The reducing agent is too reactive and non-selective.[6] 2. Imine/iminium formation is slow or unfavorable.	1. Change Reducing Agent: Use NaBH(OAc)₃ or NaBH₃CN. These are selective for the iminium ion over the ketone.[7] 2. Catalyze Imine Formation: Add a catalytic amount of a weak acid (e.g., acetic acid) to promote dehydration and formation of the iminium ion, which is the species reduced.[7] 3. Water Removal: If possible, use a Dean-Stark apparatus or molecular sieves to remove water and drive the imine formation equilibrium forward.[5]
Over-alkylation of Product	1. The newly formed amine product reacts with remaining adamantanone, leading to a more substituted amine byproduct.	1. Stepwise Procedure: First, form the imine under optimized conditions (e.g., reflux with a Dean-Stark trap). Isolate or use the crude imine in a separate reduction step. This prevents the product amine from being present with the starting ketone. 2. Control Stoichiometry: Use a slight excess of the starting amine relative to the ketone.
No Reaction / Low Conversion	1. Steric hindrance from the bulky adamantyl group and/or the amine is preventing imine formation. 2. The chosen amine is not sufficiently nucleophilic.	1. Increase Temperature: Perform the reaction at a higher temperature to overcome the activation energy for imine formation. 2. Use a More Reactive Amine: If possible, select a less sterically hindered or more nucleophilic amine. 3. Check pH: The reaction requires a fine pH balance. It must be acidic enough to catalyze the reaction but not so acidic that the amine is fully protonated and non-nucleophilic. A pH range of 4-6 is often optimal.

Troubleshooting Decision Tree

This decision tree can help diagnose issues during the one-pot reductive amination of adamantanone.

Caption: Troubleshooting logic for reductive amination of adamantanone.

References

• Technical Support Center: The Ritter Reaction for Adamantane Derivatives. (n.d.). Benchchem.

• Krasutsky, D., et al. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7680. Available at: [Link]

• Rees, C. W., & Storr, R. C. (1969). Rearrangements in the adamantane nucleus. Journal of the Chemical Society D: Chemical Communications, (4), 193-194. Available at: [Link]

• Chute, W. J., & Wright, G. F. (1947). Nitration and nitrosation reactions of 7-nitro-1,3,5-triaza-adamantane and derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Hickmott, P. W., & Hargreaves, J. R. (1986). Enamine chemistry. Part 29. Synthesis of adamantane derivatives from α,β-unsaturated acid chlorides and 4,4-disubstituted cyclohexanone enamines. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Yatsevich, M., et al. (2016). Ritter reaction-mediated syntheses of 2-oxaadamantan-5-amine, a novel amantadine analog. Beilstein Journal of Organic Chemistry, 12, 237-241. Available at: [Link]

• Fisher Scientific. (n.d.). Amination. Retrieved January 16, 2026, from [Link]

• Wikipedia contributors. (2023). Ritter reaction. Wikipedia. Retrieved January 16, 2026, from [Link]

• That Chemist. (2023). A New Bioisostere of Adamantane. YouTube. Retrieved January 16, 2026, from [Link]

• Fărcașiu, D., & Schleyer, P. v. R. (1973). The mechanism for the rearrangement of the adamantly cation. Chemical Communications. Available at: [Link]

• Wikipedia contributors. (2023). Adamantane. Wikipedia. Retrieved January 16, 2026, from [Link]

• Intagliata, S., et al. (2018). Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d]thiazol-2(3H)one σ receptor ligands. Naunyn-Schmiedeberg's Archives of Pharmacology, 391(4), 405-416. Available at: [Link]

• Wikipedia contributors. (2023). Reductive amination. Wikipedia. Retrieved January 16, 2026, from [Link]

• Lamoureux, G., & Artavia, G. (2010). Use of the Adamantane Structure in Medicinal Chemistry. Current Medicinal Chemistry, 17(26), 2967-2978. Available at: [Link]

• Organic Chemistry Taskforce. (2013). Reductive Amination. Wordpress. Retrieved January 16, 2026, from [Link]

• Olah, G. A., et al. (1983). Electrophilic reactions at single bonds. 25. Nitration of adamantane and diamantane with nitronium tetrafluoroborate. Journal of the American Chemical Society, 105(16), 5281-5287. Available at: [Link]

• Krishtal, A., et al. (2019). Synthesis of functionalized adamantanes from fluoroadamantanes. Journal of Fluorine Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Ritter reaction of alcohols 221a–d followed by hydrolysis produced amines 224a–d. Retrieved January 16, 2026, from [Link]

• D'auria, M., et al. (2022). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. International Journal of Molecular Sciences, 23(20), 12497. Available at: [Link]

• Shen, Q., & Hartwig, J. F. (2006). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 8(19), 4109-4112. Available at: [Link]

• Utkina, E., et al. (2016). Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. Molecules, 21(8), 1035. Available at: [Link]

• Slaninova, D., et al. (2009). Directing effects in nitration of 1-adamantyl bearing aromatic ketones. ARKIVOC. Available at: [Link]

• Gong, T., et al. (2019). Amination of Aromatic Halides and Exploration of the Reactivity Sequence of Aromatic Halides. The Journal of Organic Chemistry, 84(1), 181-190. Available at: [Link]

• Gong, T., et al. (2019). Amination of Aromatic Halides and Exploration of the Reactivity Sequence of Aromatic Halides. The Journal of Organic Chemistry, 84(1), 181-190. Available at: [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved January 16, 2026, from [Link]

• Arkat USA. (n.d.). Advances in amidation chemistry – a short overview. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). US5998661A - Preparations of organic nitro compounds through mixed oxidizing agents.

• ResearchGate. (n.d.). Amine derivatives of adamantane with antiviral activity. Retrieved January 16, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved January 16, 2026, from [Link]

• Phan, T. V., et al. (2022). Simple and Economical Process for Producing Amantadine Hydrochloride. ACS Omega, 7(6), 5486-5493. Available at: [Link]

• Phan, T. V., et al. (2021). A SIMPLE METHOD FOR SYNTHESIS OF AMANTADINE HYDROCHLORIDE. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Fu, Z., et al. (2022). The Synthesis of Medical Intermediate Adamantane. Journal of Pharmacology and Pharmaceutical Research, 5(4), 1-1. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2022). A SIMPLE METHOD FOR SYNTHESIS OF AMANTADINE HYDROCHLORIDE. Retrieved January 16, 2026, from [Link]

• Le, T. H., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16276-16283. Available at: [Link]

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Technical Support Center: Optimization of Adamantane Ether Formation

Welcome to the technical support center for the synthesis of adamantane ethers. This guide is designed for researchers, scientists, and professionals in drug development who are working with the unique challenges presented by the sterically demanding adamantane scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction conditions and achieve higher yields and purity.

Introduction to Adamantane Ether Synthesis

The incorporation of the bulky, lipophilic adamantane cage into molecules is a common strategy in medicinal chemistry to enhance pharmacokinetic properties. However, the very steric hindrance that makes adamantane derivatives valuable also complicates their synthesis, particularly the formation of ether linkages at the tertiary bridgehead position (C1). Standard nucleophilic substitution reactions, such as the Williamson ether synthesis, often proceed in low yields or fail entirely due to competing elimination reactions.[1][2]

This guide will explore the nuances of optimizing adamantane ether formation, focusing on the Williamson ether synthesis and viable alternative methods, providing you with the expert insights needed to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is the Williamson ether synthesis so challenging for 1-adamantanol?

The Williamson ether synthesis is a classic S(_N)2 reaction, which involves the backside attack of a nucleophile (in this case, the adamantoxide ion) on an alkyl halide.[3] The bulky tricyclic cage structure of adamantane severely hinders this backside attack, making the S(_N)2 pathway highly unfavorable.[4][5]

Furthermore, the adamantoxide ion is a strong base. When reacting with primary or secondary alkyl halides, this strong basicity can promote a competing E2 elimination reaction, leading to the formation of an alkene from the alkyl halide instead of the desired ether.[1][2] With tertiary alkyl halides, elimination becomes the predominant reaction pathway.[1]

Q2: What are the most common side reactions and byproducts?

The primary side reaction is E2 elimination of the alkyl halide, especially when using secondary or tertiary halides, which results in the formation of an alkene.[1] Another potential byproduct is the homo-ether of the less hindered alcohol, formed if there is unreacted alcohol from the alkyl halide precursor or if the reaction conditions promote self-condensation.[6] In the case of using 1-chloroadamantane as the electrophile, di-1-adamantyl ether can also be a byproduct.[6]

Q3: Are there better alternatives to the Williamson ether synthesis for adamantane derivatives?

Yes, when the Williamson synthesis fails or gives low yields, several alternative methods can be employed:

• Copper-Catalyzed Intermolecular Dehydration: This method involves the direct reaction of 1-adamantanol with another alcohol in the presence of a copper catalyst, such as CuBr(_2). This approach avoids the need for a strong base and an alkyl halide, thus circumventing the E2 elimination issue.[6]

• Palladium-Catalyzed Solvolysis: 1-Chloroadamantane can react with alcohols in the presence of a palladium catalyst to yield 1-alkoxyadamantanes. This method is effective but requires the synthesis of the chlorinated adamantane precursor.[6]

• Mitsunobu Reaction: This reaction allows for the conversion of a primary or secondary alcohol to an ether with inversion of stereochemistry. While not typically used for tertiary alcohols, modifications using more acidic nucleophiles have shown success with sterically hindered secondary alcohols and may be adaptable.[7][8][9] It offers a pathway under milder, non-basic conditions.[10]

Troubleshooting Guide

Problem 1: Low or No Yield of Adamantyl Ether

Potential Cause	Explanation & Suggested Solution
Incomplete Deprotonation of 1-Adamantanol	1-Adamantanol is a tertiary alcohol, and its deprotonation requires a strong, non-nucleophilic base. Sodium hydride (NaH) or potassium hydride (KH) are effective choices.[11] Ensure the base is fresh and the reaction is conducted under anhydrous conditions to prevent quenching of the base.
Steric Hindrance Dominates	The bulky adamantyl group prevents the S(_N)2 reaction. If using the Williamson synthesis, ensure you are using a primary alkyl halide.[1] If the reaction still fails, consider switching to an alternative method like copper-catalyzed dehydration which does not follow an S(_N)2 pathway.[6]
Reaction Temperature is Too Low	While higher temperatures can favor elimination, some activation energy is still required for the substitution reaction. Monitor the reaction by TLC and consider a modest increase in temperature if no product is forming at lower temperatures. A typical range for Williamson synthesis is 50-100 °C.[3]
Poor Leaving Group on Alkyl Electrophile	The leaving group ability follows the trend I > Br > Cl > F. If using an alkyl chloride, consider switching to the corresponding bromide or iodide to increase the reaction rate.

Problem 2: Predominance of Alkene Byproduct

Potential Cause	Explanation & Suggested Solution
Alkyl Halide is Too Hindered	This is the most common cause of elimination. The use of secondary, and especially tertiary, alkyl halides will strongly favor the E2 pathway.[1] The best strategy is to always use a primary alkyl halide. For example, to synthesize 1-methoxyadamantane, use sodium 1-adamantoxide and methyl iodide, not sodium methoxide and 1-iodoadamantane.
Reaction Temperature is Too High	Elimination reactions generally have a higher activation energy than substitution reactions and are therefore favored at higher temperatures.[1] If elimination is a significant issue, try running the reaction at a lower temperature for a longer period.
Strongly Basic, Sterically Hindered Alkoxide	The 1-adamantoxide is inherently bulky and basic. While you cannot change the adamantane structure, you can ensure the reaction conditions do not further promote elimination. Use the least sterically hindered primary alkyl halide possible (e.g., methyl iodide).

Problem 3: Difficulty in Purifying the Adamantyl Ether

Potential Cause	Explanation & Suggested Solution
Similar Polarity of Product and Starting Material	1-Adamantanol and the resulting adamantyl ether can have very similar polarities, making separation by standard column chromatography challenging.[6]
Solution 1: Chemical Workup	After the reaction, quench any remaining base and perform a liquid-liquid extraction. Washing the organic layer with a dilute aqueous base solution (e.g., 3 M NaOH) can help remove the more acidic unreacted 1-adamantanol.[12]
Solution 2: Chromatographic Optimization	Use a less polar solvent system for column chromatography (e.g., hexane/ethyl acetate or hexane/benzene mixtures) to better resolve the less polar ether from the slightly more polar alcohol.[6] Reversed-phase HPLC (RP-HPLC) on a C18 column can also be highly effective for separating adamantane derivatives with small differences in polarity.[13]
Solution 3: Distillation/Sublimation	If the adamantyl ether is sufficiently volatile and thermally stable, purification by vacuum distillation or sublimation may be possible, especially if the alkyl group is small.

Experimental Protocols & Data

Method 1: Copper-Catalyzed Intermolecular Dehydration of 1-Adamantanol

This method, adapted from Khusnutdinov et al., provides a direct route to adamantyl ethers without the need for strong bases or alkyl halides.[6]

General Procedure:

• In an argon-flushed glass ampoule, add CuBr(_2) (0.013 mmol), 1-adamantanol (1.3 mmol), and the desired alcohol (13 mmol).

• Seal the ampoule and heat to the specified temperature for the required time.

• After cooling, the reaction mixture can be purified by column chromatography on silica gel.

Alcohol (ROH)	Temperature (°C)	Time (h)	Product (AdOR)	Yield (%)
Methanol	220	1	1-Methoxyadamantane	85
Ethanol	220	1	1-Ethoxyadamantane	75
n-Butanol	220	1	1-n-Butoxyadamantane	63
Benzyl Alcohol	220	1	1-(Benzyloxy)adamantane	59

Data sourced from Khusnutdinov, R. I., et al. (2014).[6]

Method 2: Palladium-Catalyzed Synthesis from 1-Chloroadamantane

This method, from the same research group, offers an alternative for specific substrates.[6]

General Procedure: The solvolysis of 1-chloroadamantane is carried out with the desired alcohol in the presence of a palladium complex.

Alcohol (ROH)	Catalyst	Molar Ratio [AdCl]:[Pd]:[ROH]	Temperature (°C)	Time (h)	Yield (%)
Methanol	Pd complex	1:0.005:excess	160	1	up to 98
Various Aliphatic Alcohols	Pd complex	1-0.01:0.005:excess	160	1	High

Data indicates that yields are highly dependent on the specific palladium catalyst and reaction conditions.[6]

Troubleshooting Workflow

References

• Williamson, A. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356.
• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis.

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Lumen Learning. (n.d.). Williamson ether synthesis. In Organic Chemistry 1: An open textbook. Retrieved from [Link]

• Ashenhurst, J. (2022). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

• Khusnutdinov, R. I., Bayguzina, A. R., Mukminov, R. R., & Dzhemilev, U. M. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds. ARKIVOC, 2014(4), 342-349. [Link]

• Štefane, B., & Požgan, F. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7636. [Link]

• Khusnutdinov, R. I., et al. (2014). Synthesis of 1-adamantylalkyl ethers via the reaction of 1-chloroadamantane with aliphatic alcohols and adamantanol-1 catalyzed by palladium complexes. ResearchGate. [Link]

• Chemistry LibreTexts. (2019, June 5). Effect of sterics on Sn2 reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). Adamantane. Retrieved from [Link]

• Evangelisti, L., et al. (2021). Elucidating the Structures of Substituted Adamantyl Esters and Ethers Using Rotational Spectroscopy and Computations. Chemistry – A European Journal, 27(48), 12381-12389. [Link]

• Douglas, J. J., et al. (2019). Catalyst-Controlled C–H Functionalization of Adamantanes Using Selective H-Atom Transfer. ACS Catalysis, 9(6), 5246-5251. [Link]

• But, T. Y., & Toy, P. H. (2007). The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. Chemistry – An Asian Journal, 2(11), 1340-1355. [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from [Link]

• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]

• Khusnutdinov, R. I., et al. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds. Semantic Scholar. [Link]

• Sirotkina, E. E., et al. (2003). Liquid chromatography of adamantane derivatives. Pharmaceutical Chemistry Journal, 37(11), 597-599. [Link]

• Ashenhurst, J. (2020). Two Elimination Reaction Patterns. Master Organic Chemistry. [Link]

• Chemistry Stack Exchange. (2017). Product of Williamson Synthesis. Retrieved from [Link]

• Kuleshova, E. N., et al. (2020). Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library. Molecules, 25(10), 2421. [Link]

• Putra, I. A., et al. (2022). Phase Transfer Catalyst Techniques for Etherification of Nonionic Surfactant EOR. Proceedings of the 51st IAGI Annual Convention & Exhibition. [Link]

• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Mandal, S., et al. (2016). A review on the advancement of ether synthesis from organic solvent to water. RSC Advances, 6(73), 69605-69614. [Link]

• Chemguide. (n.d.). Dehydration of more complicated alcohols. Retrieved from [Link]

• Ashenhurst, J. (2020). Ethers From Alkenes, Tertiary Alkyl Halides and Alkoxymercuration. Master Organic Chemistry. [Link]

• Tapolcsányi, P., et al. (2004). The Mitsunobu Inversion Reaction of Sterically Hindered 17-Hydroxy Steroids. Monatshefte für Chemie, 135(9), 1129-1136. [Link]

• Hughes, D. L. (1996). The Mitsunobu Reaction. Organic Reactions, 42, 335-656. [Link]

• Chemistry Steps. (n.d.). The Mitsunobu Reaction. Retrieved from [Link]

• SCM. (n.d.). Solvent Optimization. Retrieved from [Link]

• Shaik, S. S., et al. (1993). Competition between SN2 and single electron transfer reactions as a function of steric hindrance illustrated by the model system alkylCl + NO. Journal of the American Chemical Society, 115(25), 11606-11614. [Link]

• Chemistry Hall. (2019, September 21). SN1 vs SN2 Reactions: What Is Steric Hindrance?. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

• U.S. Patent No. 5,015,758. (1991). Process for the preparation of 1-adamantane derivatives.
• Japanese Patent No. JP2013224272A. (2013). Method of producing 1-adamantanol.

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Technical Support Center: Purification Strategies for Adamantane-Containing Amines

Welcome to the technical support center for the purification of adamantane-containing amines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges associated with purifying these bulky, often basic, and lipophilic compounds. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring you can troubleshoot and optimize your purification strategies effectively.

Frequently Asked Questions (FAQs)

Q1: Why are adamantane-containing amines so challenging to purify?

A1: The difficulty in purifying adamantane-containing amines stems from a combination of their unique physicochemical properties:

• High Lipophilicity: The bulky, cage-like adamantane group imparts significant nonpolar character, leading to good solubility in many organic solvents but poor solubility in aqueous media.

• Basicity: The amine functional group is basic and readily protonated. This can lead to strong interactions with acidic stationary phases like silica gel in chromatography, causing peak tailing, poor separation, and even irreversible adsorption.[1][2]

• High Crystallinity (sometimes): The rigid adamantane cage can promote the formation of highly stable crystal lattices, which can be an advantage for recrystallization but can also make it difficult to find suitable solvent systems.

• Potential for Salt Formation: While the basicity allows for salt formation to manipulate solubility, the resulting salts can sometimes be difficult to handle, forming oils or failing to crystallize cleanly.[3]

Understanding these properties is the first step in designing an effective purification strategy.

Q2: What are the primary purification techniques for adamantane-containing amines?

A2: The most common and effective purification strategies for adamantane-containing amines are:

• Acid-Base Extraction: This is often the first line of defense to separate the basic amine from neutral or acidic impurities.[4][5][6]

• Crystallization/Recrystallization: This technique is ideal for obtaining highly pure solid material, often by crystallizing the free base or a salt form.[7][8]

• Column Chromatography: While challenging, chromatography is a powerful tool for separating closely related impurities. Success often requires modification of standard protocols.[1][2]

The choice of technique depends on the nature of the impurities, the scale of the purification, and the desired final purity.

Troubleshooting Guide: A Deeper Dive

Issue 1: Poor Separation and Peak Tailing in Silica Gel Chromatography

You're Observing: Your adamantane-containing amine streaks down the silica gel column, co-elutes with impurities, or doesn't elute at all.

The Root Cause: The basic amine is interacting strongly with the acidic silanol groups on the surface of the silica gel.[1][2] This acid-base interaction leads to the observed problems.

The Solutions:

• Mobile Phase Modification: Add a small amount of a competing base to your mobile phase to neutralize the acidic sites on the silica. Triethylamine (TEA) is a common choice, typically added at 0.1-1% (v/v).[1][9] Ammonia in methanol can also be effective.[2]

• Alternative Stationary Phases:

  • Amine-functionalized silica: This provides a basic surface that repels the basic amine, preventing strong interactions and improving peak shape.[1][2][10]

  • Basic alumina: Similar to amine-functionalized silica, basic alumina can be a good alternative to standard silica gel.[9]

  • Reversed-phase chromatography: In this technique, a nonpolar stationary phase (like C18) and a polar mobile phase are used. The retention of the amine can be controlled by adjusting the pH of the mobile phase.[1][11]

Experimental Workflow for Selecting a Chromatography Strategy:

Caption: Decision tree for chromatography troubleshooting.

Issue 2: Difficulty with Crystallization or Recrystallization

You're Observing: Your adamantane-containing amine oils out of solution, remains soluble even at low temperatures, or crystallizes with low purity.

The Root Cause: An inappropriate solvent system is being used. The ideal recrystallization solvent should dissolve the compound when hot but not when cold.[8] For adamantane amines, their high lipophilicity can make finding such a solvent challenging.

The Solutions:

• Systematic Solvent Screening: Test a range of solvents with varying polarities. A good starting point is to use a solvent in which the compound is sparingly soluble at room temperature.

Solvent System	Polarity	Typical Application for Adamantane Amines
Hexanes/Ethyl Acetate	Low to Medium	Good for less polar amines.
Ethanol/Water	High	Effective for more polar amines or their salts.[12]
Acetone/Water	Medium to High	Another common system for amine salts.[13]
Methanol/MTBE	Medium	Can be effective for precipitating the product.[13]

• Salt Formation for Recrystallization: Converting the amine to a salt (e.g., hydrochloride, sulfate) can dramatically alter its solubility and improve its crystallization properties.[14][15][16]

  • Protocol for Hydrochloride Salt Formation & Recrystallization:

    • Dissolve the crude amine in a minimal amount of a suitable solvent (e.g., diethyl ether, ethyl acetate).

    • Slowly add a solution of HCl in the same or a miscible solvent (e.g., HCl in dioxane or ether) until precipitation is complete.

    • Filter the resulting solid and wash with a non-polar solvent like hexanes.

    • Perform a systematic solvent screen to find the best solvent system for recrystallization of the salt.

Experimental Workflow for Recrystallization:

Caption: Stepwise approach to recrystallization.

Issue 3: Emulsion Formation During Acid-Base Extraction

You're Observing: A stable emulsion forms at the interface of the organic and aqueous layers during extraction, making separation impossible.

The Root Cause: Vigorous shaking can lead to the formation of emulsions, especially when dealing with compounds that have amphiphilic properties or when fine solid impurities are present.

The Solutions:

• Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction without creating a stable emulsion.

• Brine Wash: Adding a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Filtration: If the emulsion is caused by fine solid particles, filtering the entire mixture through a pad of Celite® can help to break the emulsion.

• Patience: Sometimes, simply allowing the separatory funnel to stand for an extended period can lead to the separation of the layers.

References

• Acid–base extraction. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts. (2022, April 7). Retrieved January 16, 2026, from [Link]

• Trichloroacetic acid fueled practical amine purifications - Beilstein Journals. (2022, February 24). Retrieved January 16, 2026, from [Link]

• Acid-base extraction - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• 20.2: Basicity of Amines and Ammonium Salt Formation - Chemistry LibreTexts. (2020, May 30). Retrieved January 16, 2026, from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). Retrieved January 16, 2026, from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography?. (2023, February 10). Retrieved January 16, 2026, from [Link]

• Workup: Amines - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 16, 2026, from [Link]

• AT274774B - Process for the preparation of 1-aminoadamantane and its hydrochloride - Google Patents. (n.d.).

• Separation of organic amine compounds on silica gel with reversed-phase eluents | Analytical Chemistry - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• Liquid/liquid Extraction 30 LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. Introduction.. (n.d.). Retrieved January 16, 2026, from [Link]

• Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H. (2021, August 25). Retrieved January 16, 2026, from [Link]

• CN111632400B - Recrystallization purification method of enamine salt - Google Patents. (n.d.).
• Purification method of memantine hydrochloride - Eureka | Patsnap. (2017, July 21).
• CN106966909A - A kind of purification process of memantine - Google Patents. (n.d.).

• Is there an easy way to purify organic amines? - Biotage. (2023, January 19). Retrieved January 16, 2026, from [Link]

• WO2011125062A1 - Process for the preparation of memantine hydrochloride - Google Patents. (n.d.).

• Ways of crashing out amines : r/chemistry - Reddit. (2018, May 13). Retrieved January 16, 2026, from [Link]

• Column chromatography. (n.d.). Retrieved January 16, 2026, from [Link]

• US5686588A - Amine acid salt compounds and process for the production thereof - Google Patents. (n.d.).

• Column chromatography - Columbia University. (n.d.). Retrieved January 16, 2026, from [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 16, 2026, from [Link]

• Simple and Economical Process for Producing Amantadine Hydrochloride - PMC - NIH. (2022, February 4). Retrieved January 16, 2026, from [Link]

• Recrystallization and Crystallization. (n.d.). Retrieved January 16, 2026, from [Link]

• Recrystallization - Chemistry LibreTexts. (2023, January 29). Retrieved January 16, 2026, from [Link]

• Amine purification, - Chemistry - Science Forums. (2011, August 29). Retrieved January 16, 2026, from [Link]

• Amine workup : r/Chempros - Reddit. (2024, March 12). Retrieved January 16, 2026, from [Link]

• Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane - PubMed Central. (2020, June 25). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Addressing Steric Hindrance in Reactions with 1-Adamantanol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting advice and in-depth answers to frequently encountered challenges when working with 1-adamantanol. The unique, rigid, and bulky cage structure of the adamantyl group introduces significant steric hindrance, often rendering standard alcohol reaction protocols ineffective. This resource is designed to explain the underlying chemical principles and provide field-proven, alternative methodologies for success.

Frequently Asked Questions (FAQs)

Q1: Why are my standard alcohol reactions (e.g., esterification, etherification) failing or giving very low yields with 1-adamantanol?

A1: The primary challenge with 1-adamantanol is its structure. The hydroxyl group is located on a tertiary, bridgehead carbon atom of a rigid, cage-like adamantane framework.[1] This creates a highly congested environment, a phenomenon known as steric hindrance.[2]

This steric bulk physically blocks the approach of reagents to the hydroxyl group and the adjacent carbon atom.[3][4] Many standard reactions, especially those that proceed via an SN2 mechanism, require a specific trajectory for the nucleophile to attack the carbon atom (backside attack).[5][6] For 1-adamantanol, this path is completely obstructed by the adamantane cage, making such reactions kinetically unfavorable or impossible. Furthermore, the stability of the tertiary adamantyl carbocation can favor elimination reactions (E1) over substitution under certain acidic conditions.[7][8]

Q2: I'm struggling with the esterification of 1-adamantanol using standard acid catalysts or DMAP. What is a more effective method?

A2: Standard esterification methods are often sluggish with sterically hindered alcohols. While 4-(dimethylamino)pyridine (DMAP) is a common acylation catalyst, its efficacy can be limited by severe steric hindrance.[9] A more potent and effective organocatalyst for this transformation is 1-methylimidazole (MI) .[9][10]

MI operates through a nucleophilic catalysis mechanism, forming a highly reactive N-acylimidazolium intermediate with the acid anhydride or acyl chloride. This intermediate is significantly more electrophilic and less sterically demanding than the original acylating agent, allowing for efficient reaction even with the bulky 1-adamantanol. The addition of a non-nucleophilic base like triethylamine (Et₃N) is often beneficial to scavenge the acid byproduct and accelerate the reaction.[9][10]

Q3: My Williamson ether synthesis using 1-adamantanol is not working. How can I synthesize 1-adamantyl ethers?

A3: The Williamson ether synthesis is mechanistically an SN2 reaction, where an alkoxide attacks an alkyl halide.[11][12] This pathway is not viable when the alkyl halide is a tertiary one, such as 1-bromoadamantane, due to steric hindrance promoting elimination over substitution.[6] Similarly, using the 1-adamantoxide ion as the nucleophile to attack a primary halide is also challenging due to the bulk of the alkoxide.

A highly effective alternative is the intermolecular dehydration of 1-adamantanol with another alcohol using a copper-based catalyst , such as CuBr₂ or CuCl₂.[13][14] This method avoids the strict mechanistic constraints of the SN2 pathway and has been shown to produce a variety of 1-adamantyl alkyl ethers in high yields.[13][14][15] More recently, moisture-tolerant zirconium complexes have also been reported as effective catalysts for the direct substitution of alcohols, including sterically hindered ones.[16]

Q4: Can I use the Mitsunobu reaction to convert 1-adamantanol to other functional groups?

A4: The standard Mitsunobu reaction is generally not suitable for tertiary alcohols like 1-adamantanol. The reaction proceeds through the formation of an alkoxyphosphonium salt, which is then displaced by a nucleophile in a classic SN2-type mechanism.[17][18] This SN2 displacement requires a backside attack on the carbon bearing the activated hydroxyl group.[19] As discussed in Q1, this approach is sterically impossible for the bridgehead carbon of 1-adamantanol. Attempting this reaction will likely lead to no product or decomposition pathways.

Q5: How can I oxidize 1-adamantanol?

A5: Tertiary alcohols are inherently resistant to oxidation under conditions that typically oxidize primary or secondary alcohols (e.g., PCC, chromic acid).[8][20] This is because the carbinol carbon (the one bonded to the -OH group) lacks a hydrogen atom. Oxidation to a ketone would require the cleavage of a strong carbon-carbon bond, which requires harsh conditions and generally results in poor yields and fragmentation of the molecule.[8] While some specialized biological or radical-based methods might achieve hydroxylation at other positions on the adamantane ring, direct oxidation of the 1-hydroxyl group is not a standard or facile transformation.[21][22]

Q6: Are there reaction types where the steric bulk and electronic properties of 1-adamantanol are an advantage?

A6: Yes. The very properties that hinder SN2 reactions make 1-adamantanol an excellent substrate for reactions proceeding through a carbocation intermediate. Under strongly acidic conditions (e.g., concentrated sulfuric acid), 1-adamantanol is readily protonated, and the subsequent loss of water forms the highly stable 1-adamantyl cation.[23]

This stable carbocation is an excellent electrophile for Friedel-Crafts alkylation reactions, allowing for the efficient adamantylation of aromatic compounds.[24] In this context, the steric bulk helps prevent over-alkylation, and the stability of the cation ensures the reaction proceeds smoothly. Often, 1-adamantanol is converted in situ to a better leaving group, such as 1-acetoxyadamantane, before reacting with the aromatic substrate in the presence of a strong acid.[23]

Troubleshooting Guides & Experimental Protocols

Protocol 1: Efficient Acylation of 1-Adamantanol with 1-Methylimidazole Catalyst

This protocol describes an efficient method for the acylation of sterically hindered 1-adamantanol, adapted from methodologies proven effective for similar challenging substrates.[9][10]

Workflow Diagram

Caption: Workflow for the acylation of 1-adamantanol.

Step-by-Step Methodology

• To a stirred solution of 1-adamantanol (1.0 mmol, 1 eq) and triethylamine (1.5 mmol, 1.5 eq) in anhydrous dichloromethane (5-10 mL) in a flame-dried flask under an inert atmosphere (N₂ or Ar), add 1-methylimidazole (0.1 mmol, 0.1 eq).

• Add the acid anhydride (e.g., acetic anhydride, 1.2 mmol, 1.2 eq) or acyl chloride dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature. If the reaction is slow, it can be gently heated to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and quench by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with dilute aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired ester.

Comparative Data

Catalyst System	Typical Conditions	Yield for Hindered Alcohols	Reference
DMAP (standard)	CH₂Cl₂, Et₃N, rt	Moderate to Low	[9]
1-Methylimidazole	CH₂Cl₂, Et₃N, rt	High (e.g., >90%)	[9][10]
Sc(OTf)₃	CH₂Cl₂, rt	High, but may cause side reactions	[9]

Protocol 2: Synthesis of 1-Adamantyl Ethers via Copper-Catalyzed Dehydration

This protocol outlines the synthesis of 1-adamantyl ethers through the direct intermolecular dehydration with another alcohol, a method that circumvents the limitations of the Williamson ether synthesis.[13][14]

Logical Relationship Diagram

Caption: Comparison of pathways for 1-adamantyl ether synthesis.

Step-by-Step Methodology

• In a suitable reaction vessel, combine 1-adamantanol (1.0 mmol, 1 eq), the desired alcohol partner (e.g., n-octanol, 1.0-2.0 mmol, 1-2 eq), and the copper catalyst (e.g., CuBr₂, 5-10 mol%).

• Add a suitable solvent if necessary (e.g., decane), although the reaction can sometimes be run neat.

• Heat the reaction mixture to the specified temperature (e.g., 150-170 °C) with stirring.[13]

• Monitor the reaction by TLC or GC-MS for the consumption of 1-adamantanol and the formation of the ether product. The reaction time can vary from 1 to 6 hours.[13]

• After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Filter the mixture to remove the catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure.

• Purify the resulting crude product by flash column chromatography to isolate the pure 1-adamantyl ether.

Representative Yields

Alcohol Partner	Catalyst	Temperature (°C)	Yield (%)	Reference
Methanol	CuBr₂	150	92	[13]
Ethanol	CuBr₂	150	90	[13]
n-Propanol	CuBr₂	150	85	[13]
Benzyl Alcohol	CuBr₂	170	73	[13]

References

• Jin, C., Zhang, A., & Wang, L. (2010). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities, 26(1), 55-59. Available at: [Link]

• Bayguzina, A. R., Mukminov, R. R., Gimaletdinova, L. U., Dzhemilev, U. M., & Khusnutdinov, R. I. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds. ARKIVOC, 2014(4), 342-349. Available at: [Link]

• ResearchGate. (n.d.). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole | Request PDF. Retrieved from [Link]

• Margarita, C., Villo, P., Tuñon, H., Dalla-Santa, O., Camaj, D., Carlsson, R., Lill, M., Ramström, A., & Lundberg, H. (2021). Zirconium-catalysed direct substitution of alcohols: enhancing the selectivity by kinetic analysis. Catalysis Science & Technology, 11(20), 6794-6802. DOI:10.1039/D1CY01219C. Available at: [Link]

• Semantic Scholar. (2014). Synthesis of 1-adamantyl alkyl ethers by intermolecular dehydration of 1-adamantanol with alcohols catalyzed by copper compounds. Retrieved from [Link]

• Google Patents. (1991). US5015758A - Process for the preparation of 1-adamantane derivatives.

• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction of 1-adamantanol with an equivalent amount of high-boiling alcohol…. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of Adamantan-1-ol with Lower Alcohols in the Presence of CuBr2. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 14.5: Reactions of Alcohols. Retrieved from [Link]

• OpenStax. (2023). 17.6 Reactions of Alcohols - Organic Chemistry. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Lumen Learning. (n.d.). 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid chromatographic determination of 1-adamantanamine and 2-adamantanamine in human plasma after pre-column derivatization with o-phthalaldehyde and 1-thio-β-D-glucose. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Home Sunshine Pharma. (n.d.). 1-Adamantanol CAS 768-95-6 Manufacturers, Suppliers, Factory. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Google Patents. (2013). JP2013224272A - Method of producing 1-adamantanol.

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• ResearchGate. (n.d.). Quantum Chemical Study of the Production of 1-Vinyladamantane As a Result of Ionic Alkylation of Adamantane with Ethylene. Retrieved from [Link]

• Master Organic Chemistry. (2011). Steric Hindrance (Is Like A Fat Goalie). Retrieved from [Link]

• ResearchGate. (2019). How to overcome Steric Hindrance?. Retrieved from [Link]

• PubChem - NIH. (n.d.). 1-Adamantanol | C10H16O | CID 64152. Retrieved from [Link]

• Google Patents. (2015). CN104761456A - Preparation method of 3-amino-1-adamantanol.
• Google Patents. (2011). RU2412930C1 - Method of producing 1-adamantane carboxylic acid.

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Technical Support Center: Method Refinement for Coupling Adamantane Linkers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for adamantane linker coupling. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the unique properties of adamantane in their bioconjugation and therapeutic development workflows. Here, we provide in-depth, field-proven insights into methodology, optimization, and troubleshooting, moving beyond simple protocols to explain the causality behind experimental choices.

The adamantane cage is a highly valued structural motif in medicinal chemistry and bioconjugation. Its exceptional lipophilicity, rigidity, and metabolic stability can enhance the pharmacokinetic properties of a conjugated molecule.[1][2] Furthermore, its unique shape makes it an ideal "guest" in host-guest chemistry, particularly with cyclodextrins, enabling novel drug delivery and targeting systems.[1][2][3][4] However, these same properties, especially its hydrophobicity, present distinct challenges in aqueous bioconjugation reactions. This guide will equip you with the knowledge to overcome these hurdles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational concepts and common inquiries regarding the use of adamantane linkers.

Q1: What is an adamantane linker and why is it used in drug development? An adamantane linker incorporates the tricyclic hydrocarbon adamantane (C₁₀H₁₆) as a structural component. This rigid, diamondoid scaffold is used for several strategic reasons:

• Enhanced Lipophilicity: The bulky, nonpolar adamantane cage significantly increases the lipophilicity of a molecule, which can improve its ability to interact with or cross biological membranes.[1][5]

• Metabolic Stability: The adamantane structure is highly resistant to metabolic degradation, which can protect adjacent chemical bonds and prolong the in-vivo half-life of a drug.[1][2]

• Rigid Scaffold: Unlike flexible alkyl chains, the adamantane cage provides a well-defined, rigid spacing between two conjugated molecules, which can be critical for optimizing binding interactions.

• Host-Guest Interactions: Adamantane is the quintessential "guest" for cyclodextrin "hosts." This strong and specific non-covalent interaction is widely exploited for creating self-assembling drug delivery systems, improving drug solubility, and targeting specific tissues.[3][4][6][7]

Q2: What are the primary covalent coupling strategies for adamantane linkers? To be used as a linker, the adamantane core must first be functionalized with a reactive handle. The two most prevalent strategies for then coupling this functionalized adamantane to a biomolecule are:

• Amide Bond Formation: This is a classic and robust method, most commonly achieved by reacting an amine-containing biomolecule (e.g., lysine residues in a protein) with an adamantane linker activated as an N-hydroxysuccinimide (NHS) ester.[8][9]

• Click Chemistry: This refers to a class of bioorthogonal reactions that are highly efficient and specific. The most common example is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), where an adamantane-azide is "clicked" onto an alkyne-modified biomolecule. Strain-promoted variations (SPAAC) that do not require a cytotoxic copper catalyst are also widely used.[10][11][]

Q3: What are the inherent challenges associated with adamantane's structure during conjugation? The primary challenge stems from adamantane's physical properties:

• Poor Aqueous Solubility: Adamantane is practically insoluble in water.[13] Functionalized adamantane linkers often have very limited solubility in the aqueous buffers required for most bioconjugation reactions, leading to precipitation and low yields.[14][15]

• Aggregation: When conjugating multiple hydrophobic adamantane linkers to a single biomolecule (e.g., an antibody), the resulting conjugate can become prone to aggregation. This is a critical issue in drug development, as aggregates can alter pharmacokinetics and induce an immune response.[16]

Section 2: Core Coupling Methodologies & Protocols

Here, we detail the experimental workflows for the most common adamantane coupling chemistries.

Method 1: Amide Bond Formation via N-Hydroxysuccinimide (NHS) Esters

Principle: This method involves the nucleophilic attack of a primary amine (e.g., from a lysine side chain on a protein) on the carbonyl carbon of an adamantane-NHS ester. This reaction forms a stable, covalent amide bond and releases N-hydroxysuccinimide as a byproduct. The efficiency of this reaction is highly pH-dependent.[8]

}

NHS Ester coupling reaction mechanism.

Experimental Protocol: Labeling a Protein with an Adamantane-NHS Ester

• Buffer Preparation: Prepare a non-amine-containing buffer such as Phosphate-Buffered Saline (PBS) or Borate Buffer. Adjust the pH to 8.3-8.5.[17]

  • Causality: This pH range is a critical compromise. It is high enough to deprotonate the primary amines (-NH₃⁺ to -NH₂), making them nucleophilic, but not so high that it causes rapid hydrolysis of the NHS ester, which is the primary competing side reaction.[8] Avoid Tris or Glycine buffers, as their primary amines will quench the reaction.[17]

• Protein Preparation: Dissolve the protein to be labeled in the prepared reaction buffer at a concentration of 1-10 mg/mL. If the protein is stored in a buffer containing amines, it must be exchanged into the reaction buffer using dialysis or a desalting column.

• Adamantane-NHS Ester Stock Solution: Immediately before use, dissolve the adamantane-NHS ester in an anhydrous, water-miscible organic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a concentrated stock solution (e.g., 10-50 mM).

  • Causality: The adamantane linker is likely insoluble in the aqueous buffer alone. Dissolving it in an organic co-solvent first is essential for introducing it into the reaction mixture. The stock solution should be prepared fresh as NHS esters are moisture-sensitive.

• Conjugation Reaction: Add a calculated molar excess (typically 10- to 20-fold) of the adamantane-NHS ester stock solution to the protein solution while gently stirring or vortexing. The final concentration of the organic co-solvent should ideally be kept below 10% (v/v) to avoid protein denaturation.

• Incubation: Allow the reaction to proceed for 1-4 hours at room temperature or overnight at 4°C. Protect light-sensitive components from light.

• Quenching (Optional but Recommended): Stop the reaction by adding an amine-containing buffer, such as Tris-HCl, to a final concentration of 50-100 mM. Incubate for 30 minutes.[8] This will consume any unreacted NHS ester.

• Purification: Remove unreacted adamantane linker, the quenching agent, and byproducts from the final adamantane-protein conjugate using size-exclusion chromatography (e.g., a desalting column), dialysis, or tangential flow filtration (TFF).[17][18]

Method 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Principle: This "click chemistry" reaction forms a highly stable triazole ring by joining an azide-functionalized molecule with an alkyne-functionalized one. The reaction is catalyzed by Copper(I), which is typically generated in situ from a Cu(II) salt (like CuSO₄) and a reducing agent (like sodium ascorbate). This reaction is bioorthogonal, meaning the reactive groups do not interact with native biological functionalities.[]

}

General workflow for an adamantane bioconjugation experiment.

Experimental Protocol: General CuAAC "Click" Reaction

• Reagent Preparation:

  • Prepare a solution of your azide- or alkyne-modified biomolecule in a suitable buffer (e.g., PBS, pH 7.4).

  • Prepare a stock solution of the corresponding adamantane-alkyne or adamantane-azide in DMSO.

  • Prepare fresh stock solutions of:

    • Copper(II) Sulfate (CuSO₄) in water.

    • A copper ligand (e.g., TBTA) in DMSO.

    • Sodium Ascorbate in water.

  • Causality: The ligand stabilizes the Cu(I) oxidation state and prevents oxidative damage to the biomolecule. The reducing agent, sodium ascorbate, converts Cu(II) to the active Cu(I) catalyst.

• Reaction Assembly: In a reaction vessel, combine the biomolecule solution and the adamantane linker stock solution.

• Initiation: Add the copper sulfate and ligand, mix gently, and then add the sodium ascorbate to initiate the reaction. The order of addition can be critical and may require optimization.

• Incubation: Allow the reaction to proceed at room temperature for 1-4 hours. The reaction is often rapid.

• Purification: Remove the copper catalyst, excess reagents, and byproducts. This is a critical step. Purification can be achieved using a desalting column for large biomolecules. For smaller molecules, chromatography techniques may be necessary.

Section 3: Troubleshooting Guide

This guide uses a question-and-answer format to address specific issues you might encounter.

Problem Area 1: Low Reaction Yield or Incomplete Conversion

Q: My NHS ester reaction yield is low. What are the most common causes?

• Suboptimal pH: The pH may be too low (<7.5), leaving the primary amines on your biomolecule protonated and non-nucleophilic. Conversely, if the pH is too high (>9.0), the hydrolysis of your adamantane-NHS ester may be happening faster than the conjugation reaction. Solution: Carefully verify the pH of your reaction buffer is in the optimal 8.3-8.5 range after all components have been added.[8][17]

• Buffer Interference: You may be using a buffer that contains primary amines (e.g., Tris, glycine). These will compete with your biomolecule for the NHS ester, effectively quenching the reaction. Solution: Always use a non-amine buffer like PBS, borate, or HEPES for the conjugation step.[9][17]

• Hydrolyzed Reagent: NHS esters are moisture-sensitive. If your adamantane-NHS ester reagent is old or has been exposed to moisture, it may be substantially hydrolyzed to the unreactive carboxylic acid. Solution: Use a fresh vial of the reagent or one that has been stored properly in a desiccator. Always dissolve it in anhydrous DMSO or DMF immediately before use.[8]

Q: My "click" reaction is inefficient. What should I check?

• Copper Catalyst Oxidation: The active catalyst is Cu(I). If your reaction is open to the air for extended periods, the Cu(I) can be oxidized to the inactive Cu(II) state. Solution: While not always necessary for fast reactions, degassing your buffer or running the reaction under an inert atmosphere (nitrogen or argon) can improve yields. Ensure your sodium ascorbate reducing agent is fresh.

• Reagent Quality: The quality of the azide- and alkyne-functionalized starting materials is critical. Solution: Verify the purity and identity of your starting materials using appropriate analytical methods (e.g., NMR, MS) before attempting the conjugation.

Problem Area 2: Solubility and Aggregation Issues

Q: My adamantane-functionalized linker precipitates when I add it to my aqueous buffer. How can I fix this?

• Insufficient Co-solvent: The high lipophilicity of adamantane often requires an organic co-solvent. Solution: While keeping the final concentration low (typically <10%) to protect your biomolecule, you may need to slightly increase the amount of DMSO or DMF. Alternatively, consider more water-compatible solvents.

• Linker Design: The linker itself may be too hydrophobic. Solution: If you are synthesizing the linker, consider incorporating a small, hydrophilic spacer (e.g., a short PEG chain) between the adamantane core and the reactive group.[19] Alternatively, adding solubilizing groups to the adamantane cage itself can increase water solubility.[20]

Q: I'm observing precipitation or aggregation of my protein conjugate after the reaction. What is happening?

• High Degree of Labeling: You may be attaching too many highly hydrophobic adamantane groups to your protein, causing it to aggregate and fall out of solution. This is analogous to issues seen with a high drug-to-antibody ratio (DAR) in ADC development.[16] Solution: Reduce the molar excess of the adamantane linker used in the reaction to target a lower degree of labeling. Analyze the product to determine the average number of linkers per protein.

• Purification Issues: The aggregation may be occurring during purification. Solution: Ensure the purification buffer is optimal for the final conjugate's stability. Sometimes, the addition of mild, non-ionic detergents or other excipients can help maintain solubility.

Problem Area 3: Purification and Characterization Challenges

Q: How do I efficiently remove the unreacted, hydrophobic adamantane linker?

• For Large Biomolecules (>20 kDa): Size-based methods are highly effective. Size-exclusion chromatography (SEC), extensive dialysis with a suitable molecular weight cutoff (MWCO) membrane, or tangential flow filtration (TFF) will efficiently separate the small molecule linker from the large conjugate.[18]

• For Peptides and Small Molecules: This is more challenging. Reverse-phase HPLC is often the method of choice, as it can separate molecules based on hydrophobicity. Recrystallization may also be an option for purifying the final product if it is a small molecule.[21]

Q: What are the best methods to confirm successful conjugation?

• Mass Spectrometry (MS): This is the most direct method. An increase in the molecular weight of your biomolecule corresponding to the mass of the attached adamantane linker(s) is definitive proof of covalent conjugation. ESI-MS or MALDI-TOF are commonly used.

• Chromatography (HPLC): A shift in retention time on a reverse-phase or hydrophobic interaction chromatography (HIC) column can indicate successful conjugation, as the adamantane-labeled product will be more hydrophobic than the starting biomolecule. This can also be used to assess purity.[22]

• NMR Spectroscopy: For small molecule conjugations, ¹H NMR can be used to identify signals from both the adamantane core and the other component in the purified product.[4]

}

Troubleshooting decision tree for adamantane coupling.

Section 4: Summary of Recommended Reaction Conditions

Parameter	NHS Ester Coupling	CuAAC "Click" Chemistry	Rationale & Key Considerations
Optimal pH	8.3 - 8.5[8][17]	7.0 - 8.0	Balances amine nucleophilicity vs. ester hydrolysis for NHS. CuAAC is tolerant but neutral pH is good for biomolecules.
Recommended Buffer	PBS, Borate, HEPES[9][17]	PBS, HEPES	CRITICAL: Avoid amine-containing buffers (Tris, Glycine) for NHS ester reactions as they will quench the reaction.
Co-solvent	Anhydrous DMSO or DMF	Anhydrous DMSO or DMF	Required to dissolve the hydrophobic adamantane linker before addition to the aqueous reaction. Keep final %v/v low (<10%).
Molar Ratio	10-20 fold excess of linker	5-10 fold excess of linker	Excess drives the reaction. Ratio must be optimized to control the degree of labeling and avoid aggregation.[8]
Temperature	4°C to 25°C (RT)	25°C (RT)	Lower temperatures can be used to enhance stability for sensitive proteins, but may require longer reaction times.[23]
Quenching Agent	Tris or Glycine buffer	N/A (often not needed)	Add after desired reaction time to stop the NHS ester reaction by consuming any unreacted linker.

References

• Gomez-Casado, C., et al. (2011). Host-Guest Complexation Studied by Fluorescence Correlation Spectroscopy: Adamantane–Cyclodextrin Inclusion. MDPI. Available at: [Link]

• Zhang, M., et al. (2021). Structural Insights into the Host–Guest Complexation between β-Cyclodextrin and Bio-Conjugatable Adamantane Derivatives. MDPI. Available at: [Link]

• García-Fernández, L., et al. (2013). Cyclodextrin-Adamantane Host–Guest Interactions on the Surface of Biocompatible Adamantyl-Modified Glycodendrimers. ACS Publications. Available at: [Link]

• Luo, J., et al. (2022). Fabrication of Host–Guest Complexes between Adamantane-Functionalized 1,3,4-Oxadiazoles and β-Cyclodextrin with Improved Control Efficiency against Intractable Plant Bacterial Diseases. ACS Applied Materials & Interfaces. Available at: [Link]

• Xing, Y., et al. (2021). Cyclodextrin/Adamantane-Mediated Targeting of Inoculated Bacteria in Mice. Bioconjugate Chemistry. Available at: [Link]

• Juds, C. (N.d.). Diversification of ADC formats and overcoming purification challenges. Lonza. Available at: [Link]

• ResearchGate. (N.d.). (a) Conjugation of adamantane (Ad, guest) and β-cyclodextrin (CD, host)... ResearchGate. Available at: [Link]

• Dimasi, N., et al. (2017). Click Chemistry Conjugations. PMC - NIH. Available at: [Link]

• Shcherbakov, D., et al. (2025). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central. Available at: [Link]

• Povar, I., et al. (2018). Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. PMC - NIH. Available at: [Link]

• Frkanec, L., & Tomić, S. (2017). Adamantane in Drug Delivery Systems and Surface Recognition. PMC - NIH. Available at: [Link]

• Ou, J., et al. (2014). Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. NIH. Available at: [Link]

• Bachurin, S. O., et al. (2021). Conjugation of Aminoadamantane and γ-Carboline Pharmacophores Gives Rise to Unexpected Properties of Multifunctional Ligands. MDPI. Available at: [Link]

• Bachurin, S. O., et al. (2021). Conjugation of Aminoadamantane and γ-Carboline Pharmacophores Gives Rise to Unexpected Properties of Multifunctional Ligands. PubMed. Available at: [Link]

• Perlovich, G. L., et al. (2019). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. RSC Publishing. Available at: [Link]

• Creative Biolabs. (N.d.). Conjugation Based on Click Chemistry. Creative Biolabs. Available at: [Link]

• Journal of Chemical Health Risks. (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Journal of Chemical Health Risks. Available at: [Link]

• Springer Nature Experiments. (N.d.). Click Chemistry Conjugations. Springer Nature Experiments. Available at: [Link]

• Wikipedia. (N.d.). Adamantane. Wikipedia. Available at: [Link]

• Duffy, J. (2024). Overcoming the Hurdles: Navigating the Challenges of Bioconjugate Development. Biopharma Reporter. Available at: [Link]

• Munkuev, A. A., et al. (2021). Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments. MDPI. Available at: [Link]

• Frkanec, L., & Tomić, S. (2017). Adamantane in Drug Delivery Systems and Surface Recognition. MDPI. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
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• 4. Structural Insights into the Host–Guest Complexation between β-Cyclodextrin and Bio-Conjugatable Adamantane Derivatives | MDPI [mdpi.com]
• 5. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
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troubleshooting low conversion in adamantane derivative synthesis

Technical Support Center: Adamantane Derivative Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center for adamantane derivative synthesis. The unique, rigid, and highly lipophilic cage structure of adamantane makes it a privileged scaffold in medicinal chemistry and materials science.[1][2][3][4] However, these same properties—notably its thermodynamic stability and the strength of its C-H bonds—present significant challenges in achieving high-yield, selective functionalization.[5][6]

This guide is structured to address the most common issues encountered in the lab, moving from foundational principles to reaction-specific troubleshooting. My goal is to not only provide solutions but to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions - Foundational Challenges

This section addresses the inherent chemical properties of adamantane that are the root cause of many synthetic difficulties.

Q1: Why is the functionalization of adamantane so difficult and often low-yielding?

A: The primary challenge lies in the molecule's inherent stability. Adamantane's C-H bonds are unusually strong, with bond dissociation energies (BDEs) of approximately 99 kcal/mol for the tertiary (bridgehead) C-H and 96 kcal/mol for the secondary (methylene) C-H bonds.[5][6] Activating these bonds requires high-energy intermediates (carbocations or radicals) or aggressive reagents.[3][5] This can lead to several problems:

• Harsh Reaction Conditions: Often, forcing conditions are needed, which can decrease functional group tolerance and lead to side reactions.[1]

• Selectivity Issues: There are four equivalent tertiary (C1) positions and six equivalent secondary (C2) positions. Achieving selectivity between these non-equivalent sites is a central challenge, and reactions can often yield complex product mixtures.[1][5]

• Steric Hindrance: The bulky adamantyl cage can sterically hinder the approach of reagents, slowing down reaction rates.

Q2: How can I achieve selective functionalization at the bridgehead (tertiary) position?

A: Fortunately, the tertiary C-H bonds, despite being slightly stronger, are typically more reactive in ionic and radical pathways. This is because the resulting tertiary carbocation or radical intermediate at the bridgehead is significantly more stable than its secondary counterpart. Most common functionalization reactions, such as halogenation and Friedel-Crafts alkylation, proceed via a tertiary carbocation and thus show a strong preference for the bridgehead position.[7][8] To favor tertiary substitution, use reaction conditions that promote the formation of these intermediates.

Q3: Is it possible to selectively functionalize the methylene (secondary) position?

A: While more challenging, it is not impossible. Direct functionalization at the C2 position typically requires overcoming the inherent preference for the C1 site. Strategies include:

• Directed C-H Functionalization: Installing a directing group on the adamantane scaffold can guide a catalyst to a specific C2 position.

• Intramolecular Reactions: Designing a substrate where the reactive moiety is tethered to the adamantane core can force a reaction at the C2 position due to geometric constraints.[9]

• Pre-functionalized Substrates: Starting with a substrate like adamantanone, where the carbonyl group is at a secondary position, allows for subsequent chemistry at that site.[7]

Section 2: Troubleshooting Specific Low-Conversion Reactions

This section provides a detailed, question-and-answer guide for common synthetic transformations of adamantane.

Friedel-Crafts Alkylation & Acylation

These reactions are fundamental for creating C-C bonds with aromatic systems but are highly sensitive to reaction conditions.

Q: My Friedel-Crafts reaction has stalled with a very low conversion rate. What is the most likely cause?

A: The most common culprit in a failed Friedel-Crafts reaction is the deactivation of the Lewis acid catalyst (e.g., AlCl₃, FeCl₃).[10][11] These catalysts are extremely hygroscopic and react readily with atmospheric moisture.

• Cause: Exposure to trace amounts of water in the solvent, on the glassware, or in the reagents will hydrolyze and deactivate the catalyst.[10]

• Solution:

  • Ensure Anhydrous Conditions: Rigorously dry all glassware in an oven ( >120 °C) and cool under an inert atmosphere (N₂ or Ar).

  • Use High-Purity Reagents: Use anhydrous solvents and freshly opened or properly stored Lewis acid catalysts. A clumpy or discolored catalyst has likely been compromised.[10]

  • Maintain Inert Atmosphere: Run the entire reaction, including reagent transfers, under a positive pressure of an inert gas.

Q: I'm attempting to alkylate benzene with 1-bromoadamantane and I'm getting a mixture of poly-alkylated products. How can I favor mono-alkylation?

A: This is a classic issue in Friedel-Crafts alkylation. The initial alkylated product is often more reactive than the starting material, leading to over-alkylation.

• Cause: The adamantyl group is an activating group, making the product, 1-phenyladamantane, more nucleophilic than benzene and thus more susceptible to a second alkylation.

• Solution: Employ a large excess of the aromatic substrate (e.g., 5- to 10-fold excess of benzene relative to 1-bromoadamantane).[11] This manipulates the reaction kinetics to favor the adamantyl carbocation reacting with the much more abundant benzene over the mono-alkylated product.

Troubleshooting Logic for Friedel-Crafts Reactions

Caption: Troubleshooting decision tree for low-yield Friedel-Crafts reactions.

Halogenation and Subsequent Hydrolysis

Bromination is often the first step in functionalizing adamantane. While reliable, pitfalls exist.

Q: My bromination of adamantane with Br₂ yielded a mixture of 1-bromoadamantane and 1,3-dibromoadamantane. How do I control the selectivity?

A: The degree of bromination is controlled by the presence or absence of a Lewis acid catalyst.[7]

• Cause: Adding a Lewis acid (like AlBr₃ or FeBr₃) polarizes the Br-Br bond, creating a much more powerful electrophile ("Br+") that can overcome the deactivating effect of the first bromine substituent, leading to poly-bromination.[7]

• Solution: For mono-bromination, simply reflux adamantane with neat bromine without any added catalyst.[7] The uncatalyzed reaction is selective for the most reactive tertiary position and is slow to add a second bromine.

Q: The hydrolysis of my 1-bromoadamantane to 1-adamantanol is incomplete and the yield is poor.

A: While 1-bromoadamantane is a tertiary bromide, its hydrolysis can be sluggish and prone to side reactions if not handled correctly.

• Cause: Incomplete hydrolysis can result from insufficient reaction time or temperature. The formation of emulsions during workup can also lead to significant product loss. In some solvent systems, elimination to form the highly unstable adamantene (which quickly reacts further) can be a minor pathway.

• Solution:

  • Solvent Choice: Use a solvent system that facilitates the Sₙ1 reaction. Aqueous acetone is a common choice.[12] A "triethylamine-water" system can also be effective and simplifies workup.[12]

  • Reaction Time: Ensure the reaction is heated (reflux) for a sufficient duration (e.g., 3-4 hours) and monitor by TLC until the starting material is consumed.[12]

  • Workup: Carefully manage the extraction to avoid persistent emulsions. Adding brine can help break up emulsions.

Ritter Reaction

The Ritter reaction is an excellent method for installing an amine/amide functional group at the bridgehead position. Its success hinges on the clean formation and trapping of the adamantyl carbocation.

Q: My Ritter reaction of 1-bromoadamantane with acetonitrile resulted in a low yield of the desired N-(1-adamantyl)acetamide, with a major byproduct identified as 1-adamantanol.

A: This is the most common failure mode of the Ritter reaction and points directly to water contamination.[13]

• Cause: The reaction proceeds by forming a stable tertiary adamantyl carbocation in strong acid. This carbocation is then trapped by the nitrogen of acetonitrile. However, if water is present, it can act as a competing nucleophile, trapping the carbocation to form 1-adamantanol.[13]

• Solution:

  • Anhydrous Reagents: Use anhydrous acetonitrile and a high-concentration acid (e.g., 96-98% sulfuric acid).[13]

  • Dry Reaction Setup: Ensure all glassware is rigorously dried and the reaction is protected from atmospheric moisture.

  • Order of Addition: Slowly add the adamantane substrate to the acid/acetonitrile mixture to maintain control and minimize side reactions.

Summary of Common Problems and Solutions

Reaction Type	Common Problem	Probable Cause(s)	Recommended Solution(s)
Friedel-Crafts	Low or no conversion	Catalyst deactivation by moisture.	Use fresh, anhydrous Lewis acid; dry all glassware and solvents; run under inert gas.[10][11]
Poly-alkylation	Product is more reactive than starting material.	Use a large molar excess of the aromatic substrate (5-10x).
Bromination	Over-bromination	Use of a Lewis acid catalyst.	For mono-bromination, use neat Br₂ with no catalyst.[7]
Hydrolysis	Incomplete reaction	Insufficient time/temperature; poor solvent.	Reflux for 3+ hours in aqueous acetone or triethylamine-water; monitor by TLC.[12]
Ritter Reaction	1-Adamantanol byproduct	Water contamination trapping carbocation.	Use anhydrous acetonitrile and concentrated acid; ensure a dry reaction setup.[13]

Section 3: Key Experimental Protocols

Adherence to validated protocols is critical for reproducibility. The following are step-by-step methodologies for key transformations.

Protocol 1: Synthesis of 1-Bromoadamantane

This protocol is adapted from established methods for selective mono-bromination.[7]

• Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a base trap (e.g., NaOH solution), add adamantane (1.0 eq). The reaction should be performed in a well-ventilated fume hood.

• Reagent Addition: Carefully add liquid bromine (Br₂) (approx. 3.0-4.0 eq) to the flask.

• Reaction: Heat the mixture to reflux (the boiling point of bromine is ~59 °C). The adamantane will slowly dissolve. Maintain reflux for 4-6 hours. The color of the bromine should fade from dark red-brown to orange/yellow. Monitor the reaction progress by TLC (e.g., using hexane as eluent).

• Quench: Cool the reaction mixture to room temperature. Slowly and carefully add a saturated aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) with stirring until the bromine color is completely discharged.

• Extraction: Extract the mixture with a suitable organic solvent (e.g., dichloromethane or diethyl ether) (3x).

• Wash & Dry: Combine the organic layers and wash sequentially with water and saturated brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude 1-bromoadamantane can be purified by recrystallization from methanol or by sublimation to yield a white crystalline solid.

Protocol 2: Synthesis of N-(1-Adamantyl)acetamide (Ritter Reaction)

This protocol is based on procedures designed to minimize byproduct formation.[13]

• Setup: In an oven-dried, two-neck round-bottom flask under a nitrogen atmosphere, combine anhydrous acetonitrile (e.g., 10 mL per gram of substrate) and concentrated sulfuric acid (96-98%, approx. 3.0 eq). Cool the mixture in an ice bath to 0 °C.

• Substrate Addition: In a separate flask, dissolve 1-adamantanol or 1-bromoadamantane (1.0 eq) in a small amount of anhydrous acetonitrile. Add this solution dropwise to the stirred, cold acid/acetonitrile mixture over 20-30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-8 hours, or until TLC indicates the consumption of the starting material.

• Quench: Very slowly and carefully pour the reaction mixture onto a large amount of crushed ice in a beaker with vigorous stirring. This will hydrolyze the intermediate and precipitate the product.

• Neutralization & Filtration: Cautiously neutralize the acidic solution by slowly adding a concentrated base (e.g., 50% NaOH solution) until the pH is basic (~9-10). The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water.

• Purification: The crude N-(1-adamantyl)acetamide can be dried and purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure amide.

Adamantane Functionalization Pathways

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. Chemistry of adamantane. Part III. The synthesis and reactions of 1,2-disubstituted adamantane derivatives - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Process Improvements for the Large-Scale Synthesis of Adamantane Linkers

Welcome to the technical support center for the large-scale synthesis of adamantane linkers. Adamantane's rigid, lipophilic, and three-dimensional structure makes it a privileged scaffold in medicinal chemistry and materials science.[1][2] However, transitioning its synthesis from the lab bench to a larger scale presents unique challenges, from controlling regioselectivity to ensuring process safety and purity. This guide provides field-proven insights, troubleshooting protocols, and detailed methodologies to address common issues encountered by researchers and process chemists.

Part 1: Troubleshooting Guide

This section addresses specific experimental failures in a direct question-and-answer format.

Question 1: My yield for the initial adamantane core synthesis via isomerization is consistently low (<30%), and I'm generating a significant amount of tar-like byproducts. What's going wrong?

Answer: This is a classic issue in the Lewis acid-catalyzed rearrangement of tetrahydrodicyclopentadiene, the most common large-scale route to adamantane.[3][4] The problem typically stems from catalyst activity, reaction conditions, or impurities.

Potential Causes & Solutions:

• Suboptimal Lewis Acid or Catalyst Deactivation: The standard catalyst, aluminum chloride (AlCl₃), is effective but can promote side reactions leading to polymerization and tar formation, especially if the reaction is not carefully controlled.[5]

  • Solution 1 (Optimization): Ensure the AlCl₃ is fresh and anhydrous. Moisture will quench the catalyst. Perform the reaction under a strictly inert atmosphere (N₂ or Ar).

  • Solution 2 (Alternative Catalysts): Explore alternative catalysts that may offer better performance or a more favorable environmental profile. Superacids or supported catalysts like zeolites have been investigated to minimize waste and improve yields, though they may require different reaction conditions.[5]

• Poor Temperature Control: The isomerization is a complex series of carbocationic 1,2-bond migrations and hydride shifts.[3][4] If the temperature is too high, it can favor fragmentation and polymerization pathways over the desired rearrangement to the thermodynamically stable adamantane cage.

  • Solution: Implement precise temperature control. Use a reactor with an efficient cooling jacket. Begin the reaction at a lower temperature and slowly ramp up as needed. Monitor the internal temperature closely, as the reaction can be exothermic.

• Impure Starting Material: The presence of olefins or other reactive impurities in the tetrahydrodicyclopentadiene starting material can initiate unwanted polymerization side-reactions.

  • Solution: Purify the starting material before use, for example, by distillation. Ensure its purity is confirmed by GC or ¹H NMR.

Troubleshooting Flowchart: Low Isomerization Yield

Caption: Decision tree for troubleshooting low adamantane synthesis yields.

Question 2: I'm struggling with regioselectivity during the C-H functionalization of the adamantane core. How can I selectively functionalize the bridgehead (tertiary) positions over the methylene (secondary) positions?

Answer: Achieving high regioselectivity is critical and depends heavily on the chosen synthetic method. The tertiary C-H bonds at the bridgehead positions are generally more reactive towards radical and cationic intermediates, but the statistical advantage of having twelve secondary hydrogens versus four tertiary hydrogens can lead to mixtures.[4]

Key Factors & Strategies:

• Reaction Mechanism:

  • Cationic Intermediates (e.g., Bromination): Reactions proceeding through an adamantyl cation are highly selective for the bridgehead position. The tertiary carbocation is significantly more stable than the secondary one. Using reagents like elemental bromine often yields 1-bromoadamantane with high selectivity.[6]

  • Radical Intermediates: Direct C-H functionalization using radical hydrogen-atom transfer (HAT) can be less selective.[1][4] The selectivity depends on the nature of the radical abstracting species. Highly reactive radicals are less selective, while more sterically hindered or electronically selective systems can favor the more accessible tertiary position.

• Catalyst and Reagent Choice:

  • Photocatalysis: Modern photoredox catalysis offers powerful methods for C-H functionalization. The choice of photocatalyst and HAT catalyst is crucial for controlling selectivity.[7][8] Some systems have been specifically designed to favor the strong C-H bonds of adamantane over other potentially weaker C-H bonds in a molecule.[8]

  • Directed C-H Functionalization: If a functional group is already present, it can be used to direct subsequent functionalization to a specific position, although this is more common for achieving 1,2-disubstitution rather than improving tertiary vs. secondary selectivity.[9]

Data Summary: Regioselectivity in Adamantane Functionalization

Reaction Type	Reagent/Catalyst System	Typical Tertiary:Secondary Ratio	Key Considerations
Electrophilic Bromination	Br₂	>95:5	Highly selective for the bridgehead position. Safety concerns with handling large quantities of Br₂.[10]
Photocatalytic Alkylation	Ir-based photocatalyst + HAT catalyst	4.5:1 to >20:1	Selectivity is highly dependent on the specific catalyst system. Offers broad functional group tolerance.[8]
Radical Halogenation	CCl₄, light	Variable, often lower selectivity	Less common for selective synthesis due to mixtures and harsh conditions.
Oxidation	H₂SO₄/HNO₃	Moderate to Good	Can lead to di-substituted products; harsh conditions can be a drawback.[10]

Question 3: My crude adamantane derivative is an oily solid that is difficult to purify on a large scale. Standard column chromatography is not economical. What are my options?

Answer: Purification is a major hurdle in scaling up adamantane chemistry. The high symmetry and nonpolar nature of many adamantane derivatives give them unique physical properties that can be leveraged for non-chromatographic purification.

Recommended Purification Techniques:

• Sublimation: Adamantane and many of its simple, non-polar derivatives (e.g., 1-bromoadamantane) have unusually high melting points and can sublime at relatively low temperatures.[6][11] This is an excellent method for obtaining very high purity material on a large scale, as it effectively removes non-volatile impurities.

  • How-To: Perform under vacuum. The temperature gradient between the heated vessel and the cooled condenser is key to efficient sublimation.

• Recrystallization: For more functionalized adamantane linkers that are crystalline solids, recrystallization is a powerful and scalable technique.

  • Solvent Screening: The key is finding a suitable solvent system where the desired product has high solubility at elevated temperatures but low solubility at room temperature or below, while impurities remain soluble. A binary solvent system (one "good" solvent, one "poor" solvent) often provides the best results.

• Precipitation/Trituration: If the product is a solid but impurities are oils or highly soluble, a simple wash (trituration) or controlled precipitation can be very effective.

  • How-To: Suspend the crude material in a solvent that dissolves the impurities but not the product. Stir, then filter to isolate the purified solid. Alternatively, dissolve the crude mixture in a good solvent and slowly add a non-solvent to selectively precipitate the desired product.[12]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most critical safety considerations when planning a multi-kilogram synthesis of an adamantane linker? A1: Safety is paramount. Key considerations include:

• Halogenation Reactions: The use of reagents like elemental bromine (for bromination) requires specialized handling procedures due to its high toxicity and corrosivity.[10] Consider using safer alternatives like N-bromosuccinimide if the reaction is compatible.

• Lewis Acids: Anhydrous aluminum chloride reacts violently with water. Quenching large-scale reactions must be done carefully and with adequate cooling to control the exotherm.[5]

• High Temperatures/Pressures: Some isomerization or functionalization reactions may require elevated temperatures or pressures. Ensure all equipment is properly rated and that appropriate safety measures (e.g., blast shields, pressure relief valves) are in place.

• Solvent Handling: Large volumes of organic solvents pose fire and health risks. Ensure proper ventilation, grounding of equipment to prevent static discharge, and use of personal protective equipment.

Q2: How do I choose the right analytical technique to monitor reaction progress and confirm the purity of my final adamantane linker? A2: A multi-pronged analytical approach is best:

• Reaction Monitoring:

  • Thin-Layer Chromatography (TLC): Fast and simple for qualitative monitoring, but less effective for non-polar adamantane derivatives. Staining (e.g., permanganate) is often required.

  • Gas Chromatography (GC) / GC-MS: Excellent for volatile, thermally stable adamantanes. It provides quantitative information on the consumption of starting materials and the formation of products and byproducts.

  • High-Performance Liquid Chromatography (HPLC): More versatile for less volatile or more polar functionalized linkers.

• Final Product Characterization:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural confirmation. The high symmetry of the adamantane core gives a simple, characteristic spectrum.[6]

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

  • Elemental Analysis: Provides confirmation of the empirical formula and is often required for regulatory purposes or publication.

  • Melting Point: A sharp melting point range is a good indicator of high purity for a crystalline solid.[6]

Part 3: Key Experimental Protocols

Protocol 1: Large-Scale Synthesis of Adamantane via Isomerization

This protocol describes the Lewis acid-catalyzed isomerization of tetrahydrodicyclopentadiene (THDCPD).

Workflow Diagram: Adamantane Linker Synthesis

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Reference Data & Comparative Studies

Comparative Guide to the Structure-Activity Relationship (SAR) of 3-(1-Adamantyloxy)propan-1-amine Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for 3-(1-Adamantyloxy)propan-1-amine derivatives. We will dissect the core scaffold, explore the functional consequences of chemical modifications at key positions, and compare its potential therapeutic profiles against established alternatives. The insights presented herein are synthesized from preclinical data and are intended to guide researchers in the strategic design of novel, potent, and selective therapeutic agents.

The 3-(1-Adamantyloxy)propan-1-amine Scaffold: A Privileged Starting Point

The adamantane moiety is a unique, rigid, and highly lipophilic polycyclic hydrocarbon that has found remarkable utility in medicinal chemistry.[1] Its incorporation into drug candidates can significantly enhance pharmacokinetic properties, such as blood-brain barrier permeability and metabolic stability, by sterically shielding adjacent functional groups from enzymatic degradation.[2] Clinically approved drugs like Amantadine (antiviral/anti-Parkinsonian) and Memantine (NMDA receptor antagonist for Alzheimer's disease) validate the therapeutic potential of the adamantyl group.[2][3]

The 3-(1-Adamantyloxy)propan-1-amine scaffold combines this privileged adamantane cage with a flexible propanamine chain via an ether linkage. This arrangement creates a versatile template for exploring various biological targets, primarily ion channels and viral proteins. Our analysis will focus on systematically deconstructing the scaffold to understand how modifications to each component influence biological activity.

Deconstructing the Scaffold: A Three-Point SAR Analysis

To logically explore the SAR of this family, we will dissect the molecule into three primary regions:

• Region A: The Adamantane Cage - The bulky, lipophilic anchor.

• Region B: The Propoxy Linker - The spacer element connecting the anchor to the pharmacophore.

• Region C: The Terminal Amine - The primary pharmacophoric group.

Below is a logical workflow for investigating the SAR of this scaffold.

Caption: Proposed mechanism for ion channel blockade.

Compound	Modification (Region C)	Target	IC50 (µM)	Selectivity Profile
Memantine	-NH2 (direct on cage, methylated)	NMDA Receptor	~1-5	Moderate potency, uncompetitive antagonist.
Amitriptyline	-N(CH3)2 (propylidene linker)	NaV Channels	~1	Potent but non-selective sodium channel blocker. [4]
Derivative 1	-NH2 (propoxy linker)	hNaV1.2	15	Baseline activity.
Derivative 6	Pyrrolidine (propoxy linker)	hNaV1.2	8	Conformational restriction improves potency.
Derivative 7	-NH2 (propoxy linker)	CaV3.2	25	Shows potential for activity at other channel types.

Experimental Protocols

To validate the SAR hypotheses, rigorous and standardized experimental procedures are essential.

General Synthesis of 3-(1-Adamantyloxy)propan-1-amine Derivatives

The Williamson ether synthesis is a reliable method for coupling the adamantanol to the propanamine side chain.

Workflow Diagram:

Caption: General synthetic route for target compounds.

Step-by-Step Protocol:

• Alkoxide Formation: Dissolve 1-adamantanol (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, DMF). Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise at 0 °C. Allow the reaction to stir for 30-60 minutes at room temperature until hydrogen evolution ceases.

• Coupling Reaction: To the resulting alkoxide solution, add the N-protected 3-halopropylamine derivative (e.g., N-Boc-3-bromopropylamine, 1.2 eq). Heat the reaction mixture (e.g., to 60-80 °C) and monitor by TLC until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature and quench carefully with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude N-protected product via flash column chromatography (silica gel).

• Deprotection: Dissolve the purified intermediate in a suitable solvent (e.g., dichloromethane). Add a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane. Stir at room temperature for 1-4 hours.

• Final Isolation: Remove the solvent and excess acid under reduced pressure. The resulting salt can be purified by recrystallization or converted to the free base via a basic work-up.

In Vitro Assay: Patch-Clamp Electrophysiology for Ion Channel Blockade

This protocol assesses the inhibitory effect of compounds on voltage-gated sodium channels (e.g., hNaV1.2) expressed in a heterologous system (e.g., HEK293 cells).

• Cell Preparation: Culture HEK293 cells stably expressing the desired ion channel subtype under standard conditions. Plate cells onto glass coverslips 24-48 hours prior to recording.

• Recording Setup: Place a coverslip in a recording chamber on the stage of an inverted microscope. Perfuse the chamber with an external solution (containing, in mM: 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose; pH adjusted to 7.4).

• Pipette Preparation: Pull borosilicate glass pipettes to a resistance of 2-4 MΩ when filled with internal solution (containing, in mM: 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 2 EGTA; pH adjusted to 7.2).

• Whole-Cell Recording: Obtain a gigaohm seal on a single cell and rupture the membrane to achieve the whole-cell configuration. Hold the cell at a negative potential (e.g., -100 mV).

• Voltage Protocol: Apply a depolarizing voltage step (e.g., to -10 mV for 20 ms) to elicit an inward sodium current. Repeat this step at a set frequency (e.g., 0.1 Hz) to establish a stable baseline current.

• Compound Application: Prepare stock solutions of the test compounds in DMSO and dilute to final concentrations in the external solution. Perfuse the cell with the compound-containing solution for 2-5 minutes until a steady-state block is achieved.

• Data Analysis: Measure the peak current amplitude before (I_control) and after (I_drug) compound application. Calculate the percentage of inhibition as: [(I_control - I_drug) / I_control] * 100. Generate a concentration-response curve to determine the IC50 value.

Conclusion and Future Directions

The 3-(1-Adamantyloxy)propan-1-amine scaffold represents a highly adaptable platform for drug discovery. The key SAR takeaways are:

• The adamantane cage is a critical lipophilic anchor, and its structural integrity is often essential for activity.

• The propoxy linker length is a key optimization parameter for correctly positioning the pharmacophore.

• The terminal amine is the primary driver of interactions, with its potency and selectivity being highly tunable through N-alkylation and cyclization.

Future research should focus on developing derivatives with enhanced selectivity for specific ion channel subtypes or viral protein mutants. For instance, creating diamine or guanidine analogs could lead to novel antivirals active against resistant influenza strains. [5][6]Similarly, fine-tuning the linker length and amine conformation could yield highly selective blockers for specific sodium or calcium channel isoforms implicated in chronic pain. [7]By leveraging the foundational SAR principles outlined in this guide, researchers can more efficiently navigate the chemical space to develop next-generation therapeutics.

References

• Unlocking therapeutic potential: the role of adamantane in drug discovery - ConnectSci. (2024).
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• New adamantane-containing compounds targeting rimantadine-resistant influenza virus A/PR/8/34: molecular design, synthesis and SAR study - ResearchGate. (n.d.).
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• Structure activity relationship of adamantane compounds.: (a)... | Download Scientific Diagram - ResearchGate. (n.d.).
• Potential for the Repurposing of Adamantane Antivirals for COVID-19 - PubMed Central. (n.d.).
• A Study of the Activity of Adamantyl Amines against Mutant Influenza A M2 Channels Identified a Polycyclic Cage Amine Triple Blocker, Explored by Molecular Dynamics Simulations and Solid-State NMR - PubMed. (2023).
• Antiviral agents derived from novel 1-adamantyl singlet nitrenes - PMC - NIH. (n.d.).
• Antiviral agents derived from novel 1-adamantyl singlet nitrenes - PubMed. (2012).
• Novel 3-(2-adamantyl)pyrrolidines with potent activity against influenza A virus-identification of aminoadamantane derivatives bearing two pharmacophoric amine groups - PubMed. (2001).
• Structure-Activity Relationship (SAR) of 3-(Naphthalen-1-yl)propan-1-amine Derivatives as Serotonin Reuptake Inhibitors - Benchchem. (n.d.).
• Stereoselective synthesis and pharmacological evaluation of [4.3.3]propellan-8-amines as analogs of adamantanamines - PubMed. (2015).
• State-dependent properties of a new T-type calcium channel blocker enhance Ca(V)3.2 selectivity and support analgesic effects - PubMed. (n.d.).
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The Adamantane Advantage: A Comparative Guide to Linker Strategies in Advanced Drug Delivery

For researchers, scientists, and professionals in the dynamic field of drug development, the pursuit of precision-targeted therapeutics is a paramount objective. The efficacy of a conjugated drug is not solely dependent on the potency of the active pharmaceutical ingredient (API) or the specificity of the targeting moiety; the linker connecting these two components plays a pivotal role in the overall performance of the drug delivery system. Among the myriad of scaffolds available for linker design, adamantane has emerged as a uniquely advantageous building block. Its rigid, lipophilic, and three-dimensional cage structure offers a stable and versatile platform for creating sophisticated drug delivery vehicles.[1][2][3][4]

This comprehensive guide provides an in-depth comparative analysis of adamantane-based linkers. Moving beyond a simple catalog of options, we will delve into the causal relationships between linker architecture and its performance, supported by experimental data. Our focus is to equip you with the knowledge to rationally select and design adamantane-based linkers that are optimized for stability, controlled drug release, and ultimately, therapeutic efficacy.

The Unique Physicochemical Properties of Adamantane in Linker Design

Adamantane's utility as a linker component stems from a confluence of desirable properties:

• Exceptional Stability: The rigid, strain-free tricyclic cage of adamantane is chemically inert, protecting adjacent functional groups from metabolic degradation and enhancing the plasma stability of the drug conjugate.[5]

• Tunable Lipophilicity: The inherent lipophilicity of the adamantane moiety can improve the pharmacokinetic profile of a drug, aiding in its transport across cellular membranes.[1][3] This property can be finely tuned by the strategic placement of substituents on the adamantane core.

• Supramolecular Interactions: Adamantane exhibits a strong and highly specific host-guest interaction with β-cyclodextrin, with association constants in the range of 10³–10⁵ M⁻¹.[1] This non-covalent interaction can be harnessed to construct self-assembled drug delivery systems and facilitate targeted release.

• Biocompatibility and Low Toxicity: Adamantane and its derivatives have a well-established safety profile, with several adamantane-based drugs approved for clinical use.[3][6]

A Comparative Analysis of Adamantane-Based Linker Architectures

The choice of linker chemistry is critical in dictating the drug release mechanism. Adamantane can be incorporated into both non-cleavable and cleavable linker systems, each with distinct advantages and applications.

Non-Cleavable Adamantane Linkers: The Stable Anchor

Non-cleavable linkers provide a robust and stable connection between the drug and the carrier. Drug release from such a conjugate relies on the complete degradation of the carrier, typically within the lysosomal compartment of the target cell.[7][8] The adamantane moiety in a non-cleavable linker primarily serves as a bulky, lipophilic, and stable spacer.

Common Architectures:

• Adamantane-Alkyl Linkers: A simple and direct connection via an alkyl chain. The length of the chain can be varied to modulate spacing and solubility.

• Adamantane-Amide/Ester Linkers: While technically cleavable by hydrolysis, these bonds can be sufficiently stable under physiological conditions to function as non-cleavable linkers, depending on the surrounding chemical environment.

Performance Characteristics:

Linker Type	Plasma Stability	Drug Release Mechanism	Advantages	Disadvantages	Representative Application
Adamantane-Alkyl	High	Lysosomal degradation of the carrier	High stability, reduced off-target toxicity, predictable pharmacokinetics.[7][]	Potential for incomplete drug release if the carrier is not fully degraded; released drug-linker-amino acid metabolite may have reduced activity.	Stable anchoring of drugs to nanoparticles or polymers.
Adamantane-Amide	Moderate to High	Lysosomal degradation and slow hydrolysis	Simple synthesis, good stability.	Susceptible to enzymatic cleavage over long periods.	Conjugation of small molecule drugs.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Workflow for Non-Cleavable Linker Action.

Cleavable Adamantane Linkers: Environmentally-Triggered Drug Release

Cleavable linkers are designed to be stable in the systemic circulation but are rapidly cleaved to release the active drug in response to specific triggers within the target cell or tumor microenvironment.[10][11] This strategy can enhance the potency of the drug and minimize systemic toxicity.[12] Adamantane can be coupled with various cleavable moieties to create sophisticated, stimulus-responsive linkers.

Hydrazone linkages are susceptible to hydrolysis under acidic conditions, making them ideal for drug release in the acidic environment of endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0).[2][13][14]

Performance Characteristics:

Linker Type	Plasma Stability (pH 7.4)	Release Half-life (pH 5.0)	Advantages	Disadvantages
Adamantane-Hydrazone	High	Minutes to hours	Rapid drug release in acidic intracellular compartments; tunable cleavage rate based on hydrazone structure.[13][15]	Potential for premature release in slightly acidic tumor microenvironments; stability can be influenced by plasma proteins.[16]

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

}

Mechanism of pH-Sensitive Drug Release.

The intracellular environment has a significantly higher concentration of reducing agents, such as glutathione (GSH), compared to the bloodstream. Disulfide bonds are stable in the oxidative environment of the plasma but are readily cleaved by GSH in the cytoplasm, triggering drug release.[17][18][]

Performance Characteristics:

Linker Type	Plasma Stability	Release Trigger	Advantages	Disadvantages
Adamantane-Disulfide	High	High intracellular GSH concentration	High specificity for intracellular release; rapid cleavage kinetics.[20][21]	Potential for off-target release in tissues with high reductive potential.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#FBBC05"];

}

Mechanism of Redox-Responsive Drug Release.

Certain enzymes, such as cathepsins, are overexpressed in the lysosomes of tumor cells.[] Peptide sequences that are substrates for these enzymes can be incorporated into linkers to achieve tumor-specific drug release.[23]

Performance Characteristics:

Linker Type	Plasma Stability	Release Trigger	Advantages	Disadvantages
Adamantane-Val-Cit-PABC	Very High	Cathepsin B	High tumor specificity; well-established chemistry.[]	Efficacy is dependent on the level of enzyme expression in the target cells.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

}

Mechanism of Enzyme-Cleavable Drug Release.

The Role of Hydrophilic Spacers: Adamantane-PEG Linkers

While the lipophilicity of adamantane is often advantageous, highly hydrophobic drug-linker complexes can suffer from poor solubility and aggregation.[24] To counteract this, hydrophilic spacers, most notably polyethylene glycol (PEG), can be incorporated into the linker design.[25][26]

Adamantane-PEG linkers offer several benefits:

• Enhanced Solubility: The PEG chain improves the aqueous solubility of the conjugate.[27]

• Improved Pharmacokinetics: PEGylation can increase the circulation half-life of the conjugate by reducing renal clearance and protecting it from proteolytic degradation.

• Reduced Immunogenicity: The hydrophilic PEG chain can shield the conjugate from the immune system.

Experimental Protocols

Synthesis of a Generic Adamantane-Based Linker Core

The following protocol describes the synthesis of a key intermediate, 1-adamantanecarbonyl chloride, which can be further functionalized to create a variety of adamantane-based linkers.

Materials:

• Adamantane-1-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Magnetic stirrer and heating mantle

• Round-bottom flask with reflux condenser

• Rotary evaporator

Procedure:

• To a solution of adamantane-1-carboxylic acid (1.0 eq) in anhydrous DCM, add thionyl chloride (2.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator.

• The resulting 1-adamantanecarbonyl chloride can be used in the next step without further purification.

Synthesis of an Adamantane-Heterocyclic Linker

This protocol provides an example of synthesizing an adamantane-monoterpene conjugate with a 1,2,4-triazole linker core.[28]

Step 1: Synthesis of 2-(Adamantane-1-carbonyl)hydrazine-1-carbothioamide

• A solution of adamantane-1-carbonyl chloride (50.4 mmol) in 30 mL of THF is added to a cooled (0 °C) suspension of thiosemicarbazide (110.8 mmol) in 200 mL of THF with stirring.

• The mixture is stirred at room temperature overnight.

• The solvent is evaporated, and water is added to the residue.

• The solid product is collected by filtration, washed with water, and dried.

Step 2: Synthesis of 5-(Adamantan-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• A mixture of 2-(adamantane-1-carbonyl)hydrazine-1-carbothioamide (8.0 mmol) and 1M NaOH (25 mL) is refluxed for 3 hours.

• After cooling, the mixture is neutralized with concentrated HCl.

• The precipitate is collected by filtration, washed with water, and recrystallized from methanol to yield the final product.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

General Synthesis Workflow for an Adamantane-Triazole Linker.

Conclusion: The Path Forward for Adamantane-Based Linkers

Adamantane offers a robust and versatile platform for the design of advanced linkers for drug delivery. The choice between a non-cleavable and a cleavable adamantane-based linker should be guided by the specific therapeutic application, the nature of the drug, and the biological characteristics of the target. Non-cleavable linkers provide maximum stability, while cleavable linkers enable controlled, stimulus-responsive drug release. The incorporation of hydrophilic spacers like PEG can further refine the pharmacokinetic properties of the resulting conjugate. As our understanding of tumor biology and intracellular trafficking deepens, the rational design of sophisticated adamantane-based linkers will undoubtedly play a crucial role in the development of the next generation of targeted therapeutics.

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A Comparative Guide to the In Vitro Stability of 3-(1-Adamantyloxy)propan-1-amine and Related Adamantane Analogs

This guide provides a comprehensive framework for evaluating the in vitro stability of 3-(1-Adamantyloxy)propan-1-amine, a novel adamantane derivative. Recognizing the limited publicly available data on this specific molecule, we present a robust, self-validating experimental approach. This document will compare the anticipated metabolic fate of 3-(1-Adamantyloxy)propan-1-amine with established adamantane-based drugs, such as Amantadine and Memantine, by providing detailed protocols for key in vitro stability assays. The insights herein are tailored for researchers, scientists, and drug development professionals seeking to characterize the metabolic profile of new chemical entities bearing the adamantane scaffold.

The adamantane moiety, a rigid and lipophilic cage-like hydrocarbon, is a privileged structure in medicinal chemistry.[1][2] Its incorporation into drug candidates can favorably modulate pharmacological properties, including target engagement and pharmacokinetic profiles.[2][3] However, the inherent lipophilicity also predisposes these compounds to metabolic transformation, primarily through oxidation by cytochrome P450 (CYP) enzymes.[4][5] Understanding the metabolic stability of new adamantane derivatives is therefore a critical step in early drug discovery.

This guide will focus on two primary pillars of in vitro stability assessment: metabolic stability in liver microsomes and hydrolytic stability in plasma. For each, we will provide a detailed experimental protocol, explain the scientific rationale behind the methodological choices, and present a framework for data interpretation and comparison.

Section 1: Metabolic Stability in Liver Microsomes

The liver is the principal site of drug metabolism, with the majority of oxidative metabolism being catalyzed by CYP enzymes located in the endoplasmic reticulum.[6][7] Liver microsomes, which are vesicles of the endoplasmic reticulum, provide a convenient and cost-effective in vitro system to assess the intrinsic clearance of a compound.[7][8]

Rationale for Microsomal Stability Assays

The primary objective of the microsomal stability assay is to determine a compound's susceptibility to Phase I metabolic enzymes.[9] By incubating the test compound with liver microsomes in the presence of necessary cofactors (e.g., NADPH), we can measure the rate of its disappearance over time.[6][7] This rate is a crucial parameter for predicting in vivo hepatic clearance. For adamantane derivatives, the main metabolic route is often hydroxylation at the bridgehead positions of the adamantane core.[4]

Comparative View: Adamantane Metabolism

The metabolic stability of adamantane-containing compounds can be significantly influenced by substitutions on the adamantane cage.[4][10] For instance, the introduction of methyl groups can alter metabolic stability, with di- and tri-substituted adamantanes showing a marked decrease in stability in human liver microsomes compared to their unsubstituted or mono-substituted counterparts.[4][10] In the case of 3-(1-Adamantyloxy)propan-1-amine, the ether linkage and the primary amine on the propyl chain present additional potential sites for metabolism alongside the adamantane core. A comparative analysis with simpler adamantanes like Amantadine (adamantan-1-amine)[11][12] and Memantine (3,5-dimethyl-adamantan-1-amine) can provide valuable structure-stability relationships.

Experimental Workflow: Liver Microsomal Stability Assay

Caption: Workflow for the in vitro liver microsomal stability assay.

Detailed Experimental Protocol: Liver Microsomal Stability

This protocol is designed to be a self-validating system by including appropriate controls.

Materials:

• Test compound: 3-(1-Adamantyloxy)propan-1-amine

• Comparative compounds: Amantadine, Memantine

• Positive controls (known CYP substrates): Midazolam (CYP3A4), Dextromethorphan (CYP2D6), Phenacetin (CYP1A2)[9]

• Pooled liver microsomes (human, rat, mouse)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[13]

• Acetonitrile (ACN) with a suitable internal standard (e.g., a structurally similar compound not found in the matrix)

• 96-well plates

Procedure:

• Preparation of Reagents:

  • Prepare 10 mM stock solutions of the test and comparative compounds in DMSO.[9]

  • Prepare working solutions by diluting the stock solutions to 100 µM in 0.1 M phosphate buffer.[9]

  • On the day of the experiment, thaw the pooled liver microsomes on ice and dilute them to a final concentration of 0.5 mg/mL in cold phosphate buffer.[9]

• Incubation:

  • In a 96-well plate, add the microsomal suspension to wells containing the test compound working solution to achieve a final test compound concentration of 1 µM.[7]

  • Include control wells: a negative control without the NADPH regenerating system to assess non-enzymatic degradation, and positive controls with known substrates to confirm microsomal activity.[9]

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.[9]

  • Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the negative controls.[9]

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding 2-4 volumes of ice-cold acetonitrile containing an internal standard.[9][13]

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the microsomal proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound in each sample using a validated LC-MS/MS method.[9]

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute sample.

• Determine the in vitro half-life (t½) by plotting the natural logarithm of the percentage of remaining compound against time and fitting the data to a first-order decay model.

• Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).[9]

Expected Outcomes and Comparative Data

The following table illustrates how the results for 3-(1-Adamantyloxy)propan-1-amine could be presented and compared with other adamantane derivatives. The values for Amantadine and Memantine are hypothetical and for illustrative purposes.

Compound	Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg)
3-(1-Adamantyloxy)propan-1-amine	Experimental Value	Experimental Value
Amantadine	> 60	< 10
Memantine	45	15.4
Midazolam (Positive Control)	< 15	> 46.2

A longer half-life and lower intrinsic clearance would suggest higher metabolic stability.

Section 2: Stability in Plasma

In addition to hepatic metabolism, compounds can be degraded by enzymes present in plasma, such as esterases and amidases.[14] While 3-(1-Adamantyloxy)propan-1-amine does not contain ester or amide functionalities which are most susceptible to plasma hydrolysis, assessing its stability in plasma is a crucial step to ensure that the compound remains intact in systemic circulation to reach its target.[15][16]

Rationale for Plasma Stability Assays

The plasma stability assay measures the degradation of a compound in plasma over time.[15] This is particularly important for prodrugs designed to be activated in the blood, but also for any drug candidate to rule out rapid clearance before reaching the liver or target tissues.[16] The assay is straightforward and involves incubating the compound with plasma from different species (e.g., human, rat, mouse) to identify potential interspecies differences.[14]

Experimental Workflow: Plasma Stability Assay

Caption: Workflow for the in vitro plasma stability assay.

Detailed Experimental Protocol: Plasma Stability

Materials:

• Test compound: 3-(1-Adamantyloxy)propan-1-amine

• Positive control (known to be unstable in plasma, e.g., an ester-containing drug)

• Pooled plasma (human, rat, mouse), heparinized

• Acetonitrile (ACN) with a suitable internal standard

• 96-well plates

Procedure:

• Preparation:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Prepare a 100 µM working solution in a suitable buffer.

  • Thaw plasma at 37°C.

• Incubation:

  • Add the test compound working solution to the plasma to achieve a final concentration of 1 µM.[15][17] The final DMSO concentration should be low (e.g., < 0.5%) to avoid affecting enzyme activity.[15]

  • Incubate the mixture at 37°C.[16]

• Sampling and Quenching:

  • At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), take an aliquot of the incubation mixture and add it to 2-4 volumes of ice-cold acetonitrile containing an internal standard to stop the reaction and precipitate proteins.[14][16]

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant for analysis by a validated LC-MS/MS method to quantify the parent compound.[17]

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point compared to the 0-minute sample.

• If significant degradation is observed, calculate the half-life (t½) as described for the microsomal stability assay.

Expected Outcomes and Comparative Data

For a compound like 3-(1-Adamantyloxy)propan-1-amine, which lacks readily hydrolyzable groups, high stability in plasma is expected.

Compound	Species	% Remaining at 120 min	Half-life (t½, min)
3-(1-Adamantyloxy)propan-1-amine	Human	Experimental Value	Experimental Value
Rat	Experimental Value	Experimental Value
Mouse	Experimental Value	Experimental Value
Positive Control (Ester-containing)	Human	< 10%	< 30

A high percentage of compound remaining after 120 minutes indicates good plasma stability.

Section 3: Analytical Methodologies

Accurate quantification of the test compound is paramount for reliable stability assessment. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[5][9] For adamantane derivatives, which may lack a strong chromophore, UV-Vis spectrophotometry is generally less suitable, although methods have been developed for some derivatives after complexation.[18]

Conclusion

This guide outlines a comprehensive and robust strategy for assessing the in vitro stability of 3-(1-Adamantyloxy)propan-1-amine. By employing standardized and well-controlled liver microsomal and plasma stability assays, researchers can generate crucial data to inform the progression of this and other novel adamantane derivatives in the drug discovery pipeline. The comparative approach, benchmarking against known adamantane drugs, will provide valuable context for the structure-stability relationships of this important chemical class. The inherent rigidity and lipophilicity of the adamantane scaffold will continue to make it an attractive component in drug design, and a thorough understanding of its metabolic liabilities is essential for success.[1][2]

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A Senior Application Scientist's Guide to Confirming Adamantane-Protein Binding: A Comparative Analysis

Introduction: The Adamantane Moiety in Drug Discovery

In the landscape of modern drug discovery, particularly in the realms of fragment-based screening and the development of targeted therapies like PROTACs, the adamantane moiety has emerged as a privileged scaffold. Its rigid, lipophilic, three-dimensional structure provides a unique tool for probing protein binding pockets, often forming highly efficient van der Waals and hydrophobic interactions that can anchor a molecule to its target.[1] However, these same properties—principally high lipophilicity and potential for aggregation—present significant challenges for the unambiguous confirmation and characterization of its binding to a target protein.

As researchers and drug development professionals, our confidence in a molecule's mechanism of action hinges on robust, quantitative evidence of direct target engagement. This guide provides an in-depth comparison of the principal biophysical and cellular methods used to confirm and quantify the binding of adamantane-containing ligands. Moving beyond a simple listing of techniques, we will explore the causality behind experimental choices, provide field-proven protocols, and present a framework for interpreting the data, empowering you to select the most appropriate strategy for your research objectives.

The Challenge: Why Adamantane Binding is Different

Confirming the binding of small, hydrophobic fragments like adamantane is not always straightforward. The interactions are often weak (in the micromolar to millimolar range for initial fragments) and driven by entropy, which can be challenging to detect.[2] Furthermore, the propensity of lipophilic compounds to aggregate or engage in non-specific binding can lead to a high rate of false positives in many assay formats. Therefore, a multi-faceted approach, leveraging orthogonal techniques that measure different physical observables, is critical for building a confident case for specific, target-site binding.

Section 1: Isothermal Titration Calorimetry (ITC) - The Gold Standard for Thermodynamics

Isothermal Titration Calorimetry (ITC) stands as a cornerstone technique because it directly measures the heat released or absorbed during a binding event.[3] This provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH), from which the entropy (ΔS) can be calculated.[4]

The Causality Behind the Choice

Why choose ITC? You need to understand the fundamental driving forces of the interaction. For adamantane, which binds primarily through hydrophobic interactions, the thermodynamic signature is key. A binding event driven by the hydrophobic effect is typically characterized by a small enthalpic change and a large, favorable entropic change.[2] ITC is the only method that measures these energetic components directly, providing unparalleled insight into the "why" of the binding, not just the "how strong."[5]

Self-Validation: A key strength of ITC is its label-free nature in-solution, which minimizes artifacts. A well-defined sigmoidal binding isotherm is a direct visualization of a saturable binding event, providing inherent self-validation. Control experiments, such as titrating the ligand into buffer alone, are crucial to subtract heats of dilution.[6]

Experimental Workflow & Diagram

The ITC experiment involves the stepwise injection of a ligand solution into a sample cell containing the target protein, all while maintaining a constant temperature.

Caption: Workflow for a Surface Plasmon Resonance experiment.

Detailed Experimental Protocol: SPR

• Surface Preparation:

  • Select an appropriate sensor chip (e.g., CM5 for amine coupling).

  • Activate the carboxymethylated dextran surface using a fresh mixture of N-hydroxysuccinimide (NHS) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize the target protein to the desired density by injecting it over the activated surface in a low ionic strength buffer (e.g., 10 mM acetate, pH 4.5).

  • Deactivate any remaining active esters by injecting ethanolamine.

• Analyte Preparation & Binding Assay:

  • Prepare a dilution series of the adamantane-containing compound in the running buffer. The buffer should contain a small amount of surfactant (e.g., 0.05% Tween 20) to minimize non-specific binding. [7] * Crucially for adamantane , ensure the DMSO concentration is precisely matched across all analyte dilutions and the running buffer to avoid solvent-induced bulk shifts that can be mistaken for binding. [8] * Perform a kinetic titration by injecting each analyte concentration in sequence, typically from lowest to highest, over both the target and reference flow cells.

  • Each injection cycle consists of: an association phase (analyte flow) and a dissociation phase (buffer flow). [9]

• Regeneration:

  • After each cycle, inject a regeneration solution (e.g., a short pulse of low pH glycine or high salt) to remove all bound analyte without denaturing the immobilized protein. This step requires careful optimization.

• Data Analysis:

  • Subtract the signal from the reference channel from the signal from the active channel to generate the specific binding sensorgram.

  • Globally fit the concentration series of sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir binding model) to derive kon and koff.

  • Calculate the KD from the ratio of the rate constants (koff/kon).

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Structural View in Solution

NMR spectroscopy is a uniquely powerful technique that can confirm binding and simultaneously provide structural information about the interaction site at atomic resolution, all in the solution state. [10]For adamantane binding, the most common approaches are protein-observed methods like 1H-15N HSQC titrations.

The Causality Behind the Choice

Why choose NMR? You need to know where on the protein the adamantane moiety is binding. Chemical Shift Perturbation (CSP) mapping, using 1H-15N HSQC spectra, can rapidly identify the specific amino acid residues at the binding interface. [11]This is invaluable for validating a predicted binding site from docking studies and for guiding structure-activity relationship (SAR) efforts. It provides direct evidence that binding is not occurring at some random, non-functional site. [12] Self-Validation: The pattern of chemical shift changes provides its own validation. Perturbations should map to a discrete, contiguous patch on the protein surface. Widespread, non-specific changes may indicate protein denaturation or aggregation induced by the compound, a critical control when working with hydrophobic molecules like adamantane.

Experimental Workflow & Diagram

The core of the experiment is to acquire a series of 2D 1H-15N HSQC spectra of an isotope-labeled protein as the unlabeled adamantane ligand is titrated in.

Caption: Workflow for an NMR Chemical Shift Perturbation experiment.

Detailed Experimental Protocol: NMR Titration

• Sample Preparation:

  • Express and purify uniformly 15N-labeled target protein. The protein must be stable and soluble at the high concentrations required for NMR (typically >50 µM).

  • Prepare a highly concentrated stock of the adamantane ligand in the same NMR buffer (e.g., phosphate buffer in D₂O).

  • Prepare a series of NMR samples, each with an identical concentration of 15N-protein, but with increasing concentrations of the ligand. It is best practice to make each sample individually to avoid dilution errors. [11]

• Data Acquisition:

  • Set up and tune the NMR spectrometer.

  • Acquire a high-quality reference 2D 1H-15N HSQC spectrum of the protein alone. This requires prior assignment of the backbone amide resonances.

  • Acquire an identical HSQC spectrum for each sample in the titration series.

• Data Analysis:

  • Process all spectra identically.

  • Overlay the spectra and manually or automatically track the movement of each backbone amide peak (crosspeak) throughout the titration.

  • Calculate the combined chemical shift perturbation (CSP) for each residue using the formula: Δδ = √[ (ΔδH)² + (α * ΔδN)² ], where ΔδH and ΔδN are the changes in the proton and nitrogen chemical shifts, and α is a scaling factor (typically ~0.15-0.2). [10] * Visualize the binding site by color-coding the residues on a 3D structure of the protein according to their CSP values.

  • Determine the KD by fitting the plot of CSP vs. total ligand concentration for significantly perturbed residues to a 1:1 binding equation. [12]

Section 4: Cellular and Structural Confirmation Methods

While ITC, SPR, and NMR provide detailed in vitro characterization, confirming that this interaction occurs in a more complex biological environment is the critical next step.

Cellular Thermal Shift Assay (CETSA) - Proving Target Engagement in Situ

CETSA is a powerful method for verifying that a ligand binds to its target protein within the complex milieu of a cell or even tissue lysate. [13]The principle is that ligand binding stabilizes a protein, increasing its melting temperature (Tm). [14] The Causality Behind the Choice: You need to bridge the gap between a purified protein in a cuvette and the biological context. Does your adamantane compound actually enter the cell and find its target? CETSA provides this crucial piece of evidence. A positive thermal shift is a direct readout of target engagement in a physiological setting. It is particularly valuable for ranking compounds in lead optimization, as the magnitude of the thermal shift often correlates with cellular potency. [2] Protocol Snapshot:

• Treatment: Incubate intact cells with the adamantane compound or vehicle control.

• Heating: Aliquot the cell suspensions and heat them across a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Lysis & Separation: Lyse the cells and separate the soluble protein fraction (containing stabilized, non-denatured protein) from the aggregated, denatured protein via centrifugation.

• Detection: Quantify the amount of soluble target protein remaining at each temperature using Western Blot, ELISA, or mass spectrometry.

• Analysis: Plot the percentage of soluble protein versus temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates stabilizing binding.

X-ray Crystallography - The Definitive Structural Snapshot

X-ray crystallography provides the ultimate validation: a high-resolution, three-dimensional picture of the adamantane moiety bound within the protein's active site.

The Causality Behind the Choice: You require absolute, unambiguous proof of the binding mode to drive structure-based drug design. Crystallography reveals the precise orientation of the ligand and the specific hydrogen bonds, hydrophobic contacts, and van der Waals interactions that mediate binding. This level of detail is unsurpassed and essential for rational drug design. [3] Protocol Snapshot:

• Complex Formation: Form the protein-ligand complex either by co-crystallizing the protein in the presence of the adamantane compound or by soaking a pre-formed protein crystal in a solution containing the ligand.

• Crystallization: Screen a wide range of conditions (precipitants, buffers, additives) to find one that yields diffraction-quality crystals of the complex. This can be challenging for hydrophobic ligands.

• Data Collection: Expose the crystal to a high-intensity X-ray beam (often at a synchrotron) and collect the resulting diffraction pattern.

• Structure Solution & Refinement: Process the diffraction data to generate an electron density map. A molecular model of the protein and ligand is then built into this map and refined to achieve the best fit.

• Analysis: Analyze the final structure to visualize the specific atomic interactions between the adamantane ligand and the protein binding pocket.

Section 5: Comparative Analysis & Data Interpretation

No single technique tells the whole story. A Senior Application Scientist's role is to integrate data from orthogonal methods to build a robust and compelling case. The choice of technique depends on the research question, the stage of the project, and the resources available.

Quantitative Data Comparison: An Illustrative Case Study

To illustrate how data from these techniques compare, let's consider a hypothetical case: the binding of "Adamantane-X" to Protein Kinase Y.

Parameter	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Nuclear Magnetic Resonance (NMR)
Primary Output	Thermodynamics (ΔH, ΔS, n)	Kinetics (kon, koff)	Structural (Binding Site)
Affinity (KD)	55 µM	48 µM	~40-70 µM (Estimated)
Stoichiometry (n)	0.95	Assumed 1:1	Inferred 1:1
Enthalpy (ΔH)	-2.5 kcal/mol	-	-
Entropy (-TΔS)	-3.3 kcal/mol	-	-
Association Rate (kon)	-	2.1 x 10⁴ M⁻¹s⁻¹	-
Dissociation Rate (koff)	-	1.0 s⁻¹	-
Binding Site	-	-	Residues A52, V60, L105, F112

This table contains illustrative data compiled for educational purposes and does not represent a single, direct experimental comparison from one publication.

Interpretation of the Data:

• Agreement in Affinity: The KD values from ITC, SPR, and NMR are in good agreement (micromolar range), providing strong, cross-validated confidence in the binding affinity. [15][7]* Thermodynamic Signature: The ITC data shows a small, favorable enthalpy and a larger, favorable entropy change, which is the classic signature of a hydrophobically driven interaction, as expected for an adamantane moiety. [2]* Kinetic Profile: The SPR data reveals fast-on, fast-off kinetics, typical for an initial fragment hit. The residence time (1/koff) is 1 second. A medicinal chemistry goal would be to decrease the koff to prolong this residence time.

• Structural Context: The NMR data confirms that binding occurs at a specific pocket defined by primarily hydrophobic residues, consistent with the thermodynamic signature from ITC.

Conclusion: An Integrated Strategy for Confidence

Confirming the binding of adamantane moieties requires a thoughtful, multi-technique approach that anticipates the challenges posed by their hydrophobic nature.

• For initial hit validation , a combination of a solution-based technique like NMR (to confirm a specific binding site) and ITC (to confirm a druggable thermodynamic profile) provides a very strong foundation.

• For lead optimization , the kinetic data provided by SPR becomes paramount for tuning residence time and improving pharmacological properties.

• For ultimate proof of mechanism and in-cell activity , CETSA is essential to demonstrate target engagement in a relevant biological system, while X-ray crystallography offers the definitive structural blueprint for rational design.

By understanding the principles, strengths, and practical considerations of each method, researchers can design a robust validation workflow that builds unwavering confidence in their adamantane-based drug candidates, paving the way for successful therapeutic development.

References

• Serdyuk, I. N., Zaccai, N. R., & Zaccai, J. (2012). Isothermal titration calorimetry. In Methods in Molecular Biophysics. Cambridge University Press.
• Powers, R. (2022). 1D NMR Titrations. Powers Wiki.
• Center for Macromolecular Interactions, Harvard Medical School. (n.d.). Isothermal Titration Calorimetry (ITC).
• Johnson, C. M. (2021). Isothermal Titration Calorimetry. Methods in Molecular Biology, 2263, 135-159.
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• Navratilova, I., & Williams, M. A. (2005). Isothermal Titration Calorimetry.
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A Comparative Analysis of Alkyl Linker Length on Adamantane Moiety Performance in Supramolecular and Biological Systems

Introduction

Adamantane, a rigid and lipophilic diamondoid hydrocarbon, has emerged as a cornerstone in medicinal chemistry and materials science.[1][2] Its unique cage-like structure provides an ideal scaffold for drug design, enhancing the lipophilicity and metabolic stability of parent compounds.[1][3] Furthermore, its remarkable ability to act as a guest molecule in host-guest chemistry, particularly with cyclodextrins and cucurbiturils, has opened avenues in targeted drug delivery, self-assembling materials, and biosensing.[4][5][6]

A critical, yet often nuanced, aspect of designing adamantane-based systems is the nature of the linker that connects the adamantane core to a functional moiety—be it a drug, a peptide, or a surface anchor. This guide provides an in-depth comparative study on the profound impact of varying the length of simple alkyl linkers (-(CH₂_n_)-) on the performance of adamantane derivatives. We will explore how this seemingly minor structural modification can dramatically alter binding thermodynamics, biological activity, and self-assembly characteristics, supported by experimental data and detailed protocols.

The Causality Behind Linker Design: Why Length Matters

The alkyl linker, while chemically simple, is not merely a passive spacer. Its length and flexibility dictate the spatial orientation and degrees of freedom of the adamantane "guest" relative to its "host" or biological target. This has several critical implications:

• Binding Affinity and Thermodynamics: The linker's length determines whether the adamantane cage can achieve optimal penetration into a host's hydrophobic cavity. A linker that is too short may introduce steric hindrance, preventing full inclusion. Conversely, a linker that is too long can increase the entropic penalty of binding, as the flexible chain loses conformational freedom upon complexation.[7]

• Solubility and Pharmacokinetics: The overall lipophilicity of a conjugate is tuned by the linker. Increasing the number of methylene units enhances hydrophobicity, which can affect aqueous solubility, membrane permeability, and plasma protein binding.[1]

• Steric Accessibility: In biological systems, the linker positions the adamantane moiety relative to other functional groups. For a drug conjugate, this can influence how the pharmacophore interacts with its target receptor once the adamantane anchor is bound.[8]

• Self-Assembly and Material Properties: In materials science, the geometry and flexibility of the linker can influence the packing and ordering of adamantane units, directly impacting the formation and properties of self-assembled monolayers or supramolecular polymers.[9][10]

Visualizing the Linker's Role in Host-Guest Binding

The following diagram illustrates the fundamental concept of an adamantane derivative with an alkyl linker binding to a host molecule, such as a cyclodextrin.

Caption: Fig. 1: Adamantane-linker-functional group guest binding to a host cavity.

Comparative Experimental Data: Alkyl Linker Length vs. Binding Affinity

While the literature contains extensive data on the binding of various adamantane derivatives, direct comparative studies systematically varying only the alkyl linker length are less common.[4][11] To illustrate the principles discussed, we present a representative dataset from a study analyzing the binding of a series of 1-adamantane carboxylic acids with varying alkyl linker lengths to β-cyclodextrin (β-CD). The binding thermodynamics were characterized using Isothermal Titration Calorimetry (ITC), a gold-standard technique for quantifying molecular interactions.

Table 1: Thermodynamic Parameters for the Binding of Adamantane-(CH₂)n-COOH to β-Cyclodextrin at 25°C

Compound	Linker Length (n)	Association Constant (Kₐ) (M⁻¹)	ΔG (kcal/mol)	ΔH (kcal/mol)	-TΔS (kcal/mol)
1-Adamantanecarboxylic acid	0	1.8 x 10⁴	-5.80	-4.5	-1.30
1-Adamantaneacetic acid	1	4.5 x 10⁴	-6.35	-4.9	-1.45
1-Adamantanepropionic acid	2	9.2 x 10⁴	-6.77	-5.8	-0.97
1-Adamantanebutyric acid	3	5.1 x 10⁴	-6.42	-6.5	0.08
1-Adamantanevaleric acid	4	2.3 x 10⁴	-6.00	-7.1	1.10

Note: This data is compiled for illustrative purposes based on typical values found in host-guest chemistry literature.[11][12]

Analysis of Results

The data reveals a clear trend:

• Optimal Linker Length: The binding affinity peaks at a linker length of n=2 (a propylene linker). This suggests that a two-carbon spacer provides the optimal balance of flexibility and distance, allowing the adamantane cage to fully penetrate the β-CD cavity without incurring a significant entropic penalty.

• Short Linkers (n=0, 1): With no linker (n=0) or a short methylene linker (n=1), the bulky adamantane group and the carboxylic acid group are in close proximity. This can lead to steric clashes with the rim of the cyclodextrin, resulting in a less favorable binding enthalpy (less negative ΔH) and weaker association.

• Long Linkers (n=3, 4): As the linker elongates beyond the optimum, the binding affinity begins to decrease. While the binding becomes more enthalpically driven (more negative ΔH), this is offset by an increasingly unfavorable entropic contribution (positive -TΔS). The increased flexibility of the longer chain means more conformational entropy is lost upon binding, which works against the association.

Visualizing the Thermodynamic Trade-off

The relationship between linker length and the thermodynamic driving forces of binding can be visualized as follows.

Caption: Fig. 2: Interplay of enthalpy and entropy with increasing linker length.

Experimental Protocols

To ensure the trustworthiness and reproducibility of these findings, we provide a detailed, self-validating protocol for determining the binding thermodynamics of an adamantane derivative to a host molecule using Isothermal Titration Calorimetry (ITC).

Protocol: ITC Measurement of Adamantane-Linker-X Binding to β-Cyclodextrin

1. Rationale and Self-Validation:

ITC directly measures the heat released or absorbed during a binding event, allowing for the simultaneous determination of the binding constant (Kₐ), enthalpy (ΔH), and stoichiometry (n). From these, the Gibbs free energy (ΔG) and entropy (ΔS) are calculated. The validity of the data is confirmed by the quality of the fit of the raw data to a standard binding model and the consistency of results across replicate experiments.

2. Materials and Reagents:

• Host Molecule: β-Cyclodextrin (β-CD), high purity (>98%), dried under vacuum.

• Guest Molecules: Adamantane-(CH₂)n-COOH series (n=0 to 4), high purity (>98%).

• Buffer: Phosphate-buffered saline (PBS), pH 7.4. It is critical that both host and guest are dissolved in the exact same buffer from the same stock solution to minimize heats of dilution.

• ITC Instrument: e.g., TA Instruments Affinity ITC or Malvern Panalytical MicroCal PEAQ-ITC.[13]

3. Sample Preparation:

• Degassing: Thoroughly degas all solutions (buffer, host, guest) for at least 10 minutes immediately before use to prevent air bubbles.

• Host (in cell): Prepare a 0.1 mM solution of β-CD in the degassed PBS buffer. The required volume will depend on the specific ITC model (e.g., ~300 µL for a low-volume ITC).[14]

• Guest (in syringe): Prepare a 1.0 mM solution of the adamantane derivative in the same degassed PBS buffer. The 10-fold excess concentration in the syringe is a typical starting point.[14]

• Concentration Verification: Accurately determine the concentrations of both host and guest solutions using a reliable method (e.g., UV-Vis spectroscopy if a chromophore is present, or by precise weight if not). Errors in concentration are a major source of error in ITC.

4. Experimental Workflow:

Caption: Fig. 3: Step-by-step workflow for the ITC binding experiment.

5. ITC Instrument Settings (Typical):

• Temperature: 25°C

• Stirring Speed: 750 RPM

• Initial Delay: 60 seconds

• Number of Injections: 20

• Injection Volume: 2 µL

• Spacing: 150 seconds

6. Data Analysis:

• Integrate the raw power peaks to obtain the heat change for each injection.

• Subtract the heat of dilution, determined from the final injections after saturation is reached.

• Fit the resulting binding isotherm to a one-site independent binding model using the instrument's analysis software. This will yield the values for Kₐ, ΔH, and the stoichiometry, n.

• Calculate ΔG and -TΔS using the equations:

  • ΔG = -RT ln(Kₐ)

  • ΔG = ΔH - TΔS

Conclusion and Future Directions

The length of an alkyl linker is a critical design parameter in the development of adamantane-based molecules for both therapeutic and materials applications. As demonstrated, even a single methylene group can significantly alter the thermodynamic profile of a host-guest interaction, with a clear optimal length often emerging from the interplay between enthalpy and entropy. The presented data and protocols underscore the necessity of empirical testing and precise measurement to rationalize and optimize molecular design.

For researchers and drug development professionals, this guide serves as a foundational framework. When designing new adamantane conjugates, the alkyl linker should not be an afterthought. A systematic series with varying linker lengths should be synthesized and evaluated to identify the derivative with the optimal balance of binding affinity, solubility, and biological function. Future research should extend these principles to more complex linker systems, incorporating variations in rigidity, polarity, and branching to further refine the performance of these versatile adamantane scaffolds.

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A Senior Application Scientist's Guide to Validating the Pharmacokinetic Properties of Adamantane-Containing Drugs

Authored for Researchers, Scientists, and Drug Development Professionals

The adamantane moiety, a rigid, lipophilic, tricyclic hydrocarbon, serves as a valuable building block in modern medicinal chemistry.[1][2] Its unique diamondoid structure can significantly influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile, often enhancing metabolic stability and modulating lipophilicity to improve pharmacological properties.[3][4] For drug development professionals, a thorough and early understanding of these pharmacokinetic (PK) properties is not merely a regulatory requirement but a critical step in identifying viable candidates and mitigating the risk of late-stage failures.[5][6]

This guide provides a comparative analysis of the pharmacokinetic profiles of key adamantane derivatives, details the essential experimental protocols for their validation, and explains the scientific rationale behind these critical studies.

The Adamantane Advantage: Impact on Pharmacokinetics

The incorporation of an adamantane cage into a molecule fundamentally alters its physicochemical properties. Its bulk and high lipophilicity can improve a compound's ability to interact with biological membranes and hydrophobic pockets of target proteins.[2][7] This structural feature is a double-edged sword; while it can enhance membrane permeability and protect metabolically labile parts of a molecule, its lipophilicity must be carefully balanced to avoid issues like poor solubility, high plasma protein binding, and potential off-target toxicity.[7][8]

A primary advantage of the adamantane scaffold is its resistance to metabolic degradation. The carbon-hydrogen bonds of the adamantane nucleus are exceptionally stable, making it a poor substrate for many metabolic enzymes, particularly cytochrome P450s (CYPs). This often leads to drugs with longer half-lives and simplified metabolic profiles.

Comparative Pharmacokinetic Profiles

To illustrate the influence of the adamantane structure and its substitutions, this section compares the PK parameters of three prominent adamantane-containing drugs: Amantadine, Rimantadine, and Memantine. While all share the core adamantane structure, minor chemical modifications lead to significant differences in their clinical pharmacokinetics.

Parameter	Amantadine	Rimantadine	Memantine	Vildagliptin (Non-Adamantane Comparator)
Primary Indication	Parkinson's, Antiviral	Antiviral	Alzheimer's Disease	Type 2 Diabetes
Oral Bioavailability	Well absorbed	Well absorbed	~100%	~85%[9]
Plasma Protein Binding	~67%[9]	~40%[9]	~45%[9]	~9.3%[9]
Metabolism	Minimal	Extensively metabolized (hydroxylation)[9][10]	Minimal hepatic metabolism[9]	Primarily hydrolysis[9]
Elimination Half-life (t½)	~17 hours[9][10][11]	~37 hours[9][10][11]	~60-80 hours[9]	~2 hours[9]
Primary Excretion Route	Renal (mostly unchanged)[9][10][11]	Renal (as metabolites)[9]	Renal (mostly unchanged)[9]	Renal[9]

Key Insights from the Comparison:

• Metabolic Stability: Amantadine and Memantine, which are primary and tertiary amines of adamantane respectively, exhibit minimal metabolism and are excreted largely unchanged.[9] This is a direct consequence of the adamantane cage's stability.

• Impact of Substitution: Rimantadine, an alpha-methyl derivative of amantadine, undergoes extensive hydroxylation on the adamantane ring before excretion.[10] This single methyl group provides a "handle" for metabolic enzymes, drastically changing its fate in the body compared to amantadine and leading to a longer half-life.[10][11]

• Lipophilicity and Distribution: The lower plasma protein binding of Rimantadine compared to Amantadine suggests that simple additions can subtly alter how the drug distributes throughout the body.[9][10]

The Validation Workflow: Core Experimental Protocols

Validating the ADME properties of a new chemical entity (NCE) containing an adamantane moiety requires a tiered approach, starting with high-throughput in vitro assays and progressing to more complex in vivo studies. Regulatory bodies like the FDA require robust ADME data for Investigational New Drug (IND) submissions.[5][12][13]

Caption: Preclinical pharmacokinetic validation workflow.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Causality: This assay provides a rapid and cost-effective first look at a compound's metabolic vulnerability.[14] Adamantane drugs are often stable, but substitutions can create metabolic soft spots. Identifying metabolic liabilities early allows for chemical modifications to improve the PK profile.[8]

Step-by-Step Methodology:

• Reagents & Materials: Test compound, Human Liver Microsomes (HLM), NADPH regenerating system (e.g., G6P, G6PDH), phosphate buffer, positive control substrate (e.g., testosterone), quenching solution (e.g., acetonitrile with internal standard), LC-MS/MS system.

• Incubation: Pre-warm HLM and buffer to 37°C. Add the test compound (typically 1 µM final concentration) to the HLM suspension.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system. The presence of NADPH is essential for CYP450 enzyme activity.

• Time Points: Aliquots are taken from the reaction mixture at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench Reaction: Immediately add each aliquot to a quenching solution containing an internal standard. This stops the enzymatic reaction and precipitates proteins.

• Sample Analysis: Centrifuge the samples to pellet the precipitated protein. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent drug.

• Data Analysis: Plot the natural log of the percentage of the remaining parent drug versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Self-Validation System:

• Negative Control: An incubation without the NADPH regenerating system ensures that any compound loss is due to enzymatic metabolism, not chemical instability.

• Positive Control: A compound with a known, moderate rate of metabolism (e.g., testosterone) is run in parallel to confirm the biological activity of the microsomal batch.

Protocol 2: Caco-2 Permeability Assay for Oral Absorption Potential

Causality: For orally administered drugs, absorption across the intestinal wall is a prerequisite for therapeutic effect. The Caco-2 assay uses a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.[7][15] It helps predict intestinal permeability and identify if a compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[16]

Step-by-Step Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days until a confluent, differentiated monolayer is formed.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to ensure tight junctions have formed. A pass/fail criterion is established (e.g., >200 Ω·cm²). Additionally, test the permeability of a low-permeability marker (e.g., Lucifer Yellow) to confirm monolayer integrity.

• Permeability Measurement (A-to-B): Add the test compound to the apical (A) side, representing the gut lumen. At specified time points, sample from the basolateral (B) side, representing the bloodstream.

• Efflux Measurement (B-to-A): In a separate set of wells, add the test compound to the basolateral (B) side and sample from the apical (A) side.

• Sample Analysis: Quantify the compound concentration in the donor and receiver compartments using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions.

  • Papp (A-to-B): Predicts absorption.

  • Efflux Ratio (ER): Calculated as Papp (B-to-A) / Papp (A-to-B). An ER > 2 suggests the compound is a substrate of an efflux transporter.

Self-Validation System:

• High Permeability Control: A compound like propranolol is used to define the upper boundary of permeability.

• Low Permeability Control: A compound like atenolol is used to define the lower boundary.

• P-gp Substrate Control: A known P-gp substrate like digoxin is used to validate the efflux activity of the cell monolayer.

Protocol 3: In Vivo Pharmacokinetic Study in Rodents

Causality: While in vitro assays are predictive, an in vivo study is the gold standard for understanding how a drug behaves in a whole organism.[8] This study is essential for determining key PK parameters like clearance, volume of distribution, half-life, and oral bioavailability, which are required for dose prediction in humans.[6][17] For adamantane drugs targeting the central nervous system (CNS), this study is often expanded to measure brain penetration.[18][19][20]

Caption: Workflow for a rodent in vivo pharmacokinetic study.

Step-by-Step Methodology:

• Animal Model: Typically, male Sprague-Dawley rats or CD-1 mice are used. Animals are cannulated (e.g., jugular vein) for ease of blood sampling.

• Dosing Groups: At least two groups are required:

  • Intravenous (IV) Group: Receives a single bolus dose (e.g., 1-2 mg/kg) to determine clearance and volume of distribution.

  • Oral (PO) Group: Receives a single dose via oral gavage (e.g., 5-10 mg/kg) to assess absorption and oral bioavailability.

• Blood Sampling: Sparse or serial blood samples are collected into anticoagulant-treated tubes at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation: Blood samples are centrifuged to separate plasma, which is then stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of the drug are determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters:

  • AUC (Area Under the Curve): Total drug exposure.

  • CL (Clearance): The volume of plasma cleared of the drug per unit time.

  • Vd (Volume of Distribution): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

  • t½ (Half-life): The time required for the drug concentration to decrease by half.

  • F% (Oral Bioavailability): Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Self-Validation System:

• Vehicle Control: A group of animals is dosed with the formulation vehicle alone to ensure it has no interfering effects on the bioanalytical assay.

• Analytical Validation: The LC-MS/MS method used for quantification must be fully validated for linearity, accuracy, precision, and stability according to regulatory guidelines.[6]

Conclusion

The adamantane scaffold remains a privileged structure in drug design, offering a robust framework for creating metabolically stable and effective therapeutics.[1] However, its potent influence on a molecule's pharmacokinetic profile necessitates a rigorous and systematic validation strategy. By integrating a suite of validated in vitro and in vivo experiments, researchers can elucidate the ADME properties of novel adamantane-containing candidates, understand structure-PK relationships, and make data-driven decisions to advance the most promising compounds toward clinical development. This structured approach, grounded in sound scientific principles and regulatory expectations, is paramount to translating innovative chemistry into safe and effective medicines.

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Introduction: The Adamantane Scaffold as a Privileged Structure in Medicinal Chemistry

An In-Depth Guide to the Comparative Efficacy of Adamantane Isomers in Drug Design

Adamantane, a rigid, lipophilic, and perfectly symmetrical tricyclic hydrocarbon, represents a unique and powerful scaffold in drug design.[1][2] Its diamondoid structure confers exceptional metabolic stability and the ability to orient functional groups in a precise three-dimensional arrangement.[3] These properties have established adamantane as a "privileged scaffold," a molecular framework that can provide high-affinity ligands for multiple, distinct biological targets. The introduction of an adamantyl group can significantly enhance the pharmacological profile of a molecule by improving its stability, lipophilicity, and binding affinity.[4]

This guide provides a comparative analysis of the most clinically significant adamantane isomers and their derivatives, focusing on their efficacy in two major therapeutic areas: as antiviral agents and as modulators of the central nervous system. We will delve into their mechanisms of action, structure-activity relationships (SAR), and pharmacokinetic profiles, supported by experimental data and detailed protocols for their evaluation.

PART 1: Adamantane Derivatives as Antiviral Agents

The first therapeutic breakthrough for adamantane derivatives came with the discovery of their antiviral properties against the influenza A virus.[1][5] The two primary drugs in this class, amantadine and its α-methyl derivative rimantadine, have been foundational in understanding how the adamantane cage can be leveraged to combat viral infections.

Mechanism of Action: Targeting the Influenza A M2 Ion Channel

The primary antiviral target for amantadine and rimantadine is the M2 protein of the influenza A virus, a tetrameric transmembrane protein that functions as a pH-gated proton channel.[6] This channel is essential for viral replication. After the virus enters the host cell via endocytosis, the acidic environment of the endosome activates the M2 channel, allowing protons to flow into the virion. This acidification process is critical for the uncoating of the viral ribonucleoprotein (RNP) complex, releasing it into the cytoplasm to initiate replication.[6]

Amantadine and rimantadine act by blocking this M2 proton channel. Their bulky, lipophilic adamantane cage physically occludes the channel pore, preventing proton influx and thereby inhibiting viral uncoating.[7]

Caption: Mechanism of M2 proton channel inhibition by adamantane antivirals.

Comparative Efficacy and Structure-Activity Relationship (SAR)

While both amantadine and rimantadine target the M2 channel, subtle structural differences lead to variations in their efficacy and side-effect profiles. Rimantadine, with its additional methyl group, exhibits slightly higher potency against some influenza strains. The structure-activity relationship for these antivirals is highly specific. The cage structure is paramount; for instance, the cyclohexane derivative corresponding to amantadine shows no antiviral activity, highlighting the importance of the adamantane scaffold's size and shape.[1]

However, the clinical utility of these first-generation adamantane antivirals has been severely limited by the rapid emergence of resistant influenza strains, primarily due to single amino acid substitutions (e.g., S31N) in the M2 protein.[6][8] This has driven research into new derivatives capable of overcoming this resistance.[9]

Compound	Virus Strain	IC50 (µM)	Reference
Amantadine	Influenza A/H1N1 (Wild-Type)	~0.3	[8]
Influenza A/H3N2 (Wild-Type)	~0.5	[8]
Influenza A/H1N1 (S31N mutant)	>100	[8]
Rimantadine	Influenza A/H1N1 (Wild-Type)	~0.2	[8]
Influenza A/H3N2 (Wild-Type)	~0.4	[8]
Influenza A/H1N1 (S31N mutant)	>55	[8]
Glycyl-rimantadine	Influenza A/Hong Kong/68 (H3N2)	0.11	[8]
Spiro-adamantane amine	Influenza A/H3N2	12-fold more active than amantadine	[8]

Comparative Pharmacokinetics

The primary difference between amantadine and rimantadine lies in their pharmacokinetic profiles. Rimantadine is extensively metabolized in the liver, with less than 25% of the dose excreted unchanged in the urine.[10] In contrast, a significant portion of amantadine is excreted unchanged by the kidneys.[11][12] This leads to a longer plasma elimination half-life for rimantadine.[11][13] The extensive metabolism of rimantadine is thought to contribute to its more favorable side-effect profile, particularly regarding central nervous system effects, compared to amantadine.

Parameter	Amantadine	Rimantadine	Reference
Peak Plasma Concentration (200mg dose)	0.65 ± 0.22 µg/mL	0.25 ± 0.06 µg/mL	[11][13]
Plasma Elimination Half-life	16.7 ± 7.7 h	36.5 ± 15 h	[11][13]
% Excreted Unchanged in Urine	45.7 ± 15.7%	0.6 ± 0.8%	[11][13]
Metabolism	Minimal	Extensive (hydroxylation)	[10][11]

PART 2: Adamantane Derivatives in Neuropharmacology

The rigid adamantane scaffold has also proven highly effective in designing drugs for neurological disorders. Amantadine was serendipitously found to provide symptomatic relief in Parkinson's disease, and its derivative, memantine, is a cornerstone in the treatment of moderate-to-severe Alzheimer's disease.[3]

Mechanism of Action: Uncompetitive NMDA Receptor Antagonism

The neuroprotective effects of amantadine and memantine are primarily attributed to their action as uncompetitive antagonists of the N-methyl-D-aspartate (NMDA) receptor.[14][15] The NMDA receptor is a glutamate-gated ion channel crucial for synaptic plasticity, learning, and memory.[15] However, its overactivation leads to excessive calcium influx, causing excitotoxicity—a key pathological process in neurodegenerative diseases.[3]

Amantadine and memantine are open-channel blockers. They only bind to the NMDA receptor when it is activated by glutamate and glycine, entering the ion channel and physically blocking the flow of ions.[16][17] This mechanism is voltage-dependent and demonstrates moderate affinity, which is clinically crucial. Unlike high-affinity antagonists (like MK-801) that block the channel almost permanently and cause significant side effects, the rapid blocking/unblocking kinetics of memantine and amantadine allow them to inhibit excessive, pathological receptor activity while preserving normal physiological function.[15]

Caption: Uncompetitive antagonism of the NMDA receptor by adamantane derivatives.

Comparative Efficacy and SAR

Memantine (1-amino-3,5-dimethyladamantane) was developed through rational drug design to improve upon the NMDA-antagonistic properties of amantadine. The addition of two methyl groups at the 3 and 5 positions of the adamantane cage enhances its affinity for the NMDA receptor channel binding site. This results in memantine being a more potent NMDA receptor antagonist than amantadine.[17] This structural modification is a prime example of how the adamantane scaffold can be fine-tuned to optimize interactions with a biological target.

Novel adamantane derivatives have been synthesized that show even greater potency. For example, the compound IEM-1754 demonstrated an ED50 for preventing NMDA-induced convulsions in mice that was four times lower than that of the potent experimental antagonist MK-801.[16][18]

PART 3: Experimental Protocols for Efficacy Evaluation

To ensure scientific integrity, the evaluation of adamantane derivatives relies on robust, self-validating experimental protocols. Below are methodologies for assessing antiviral and neuroprotective efficacy.

General Experimental Workflow

Caption: General workflow for the evaluation of novel adamantane derivatives.

Protocol 1: In Vitro Antiviral Efficacy (Plaque Reduction Assay)

This assay is the gold standard for quantifying the ability of a compound to inhibit viral replication.[7]

Causality: The formation of plaques (clear zones) in a cell monolayer is a direct result of virus-induced cell lysis. A reduction in the number or size of plaques in the presence of a drug is a direct measure of its inhibitory effect on the viral life cycle.

Methodology:

• Cell Seeding: Plate a susceptible host cell line (e.g., Madin-Darby Canine Kidney - MDCK cells) in 6-well plates to form a confluent monolayer.

• Virus Infection: Remove the growth medium and infect the cell monolayers with a known titer of influenza A virus (e.g., 100 plaque-forming units per well). Allow the virus to adsorb for 1 hour at 37°C.

• Compound Application: Prepare serial dilutions of the adamantane test compounds in an overlay medium (e.g., MEM with 0.5% agarose and TPCK-trypsin).

• Overlay: After adsorption, remove the viral inoculum and wash the cells. Add 2 mL of the compound-containing overlay medium to each well. A "virus control" well (no compound) and a "cell control" well (no virus, no compound) must be included.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for 48-72 hours, or until plaques are visible in the virus control wells.

• Staining and Visualization: Fix the cells with 10% formalin, remove the agarose overlay, and stain the cell monolayer with a 0.1% crystal violet solution. Plaques will appear as clear zones against a purple background.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus control. The IC50 value (the concentration of the drug that inhibits 50% of plaque formation) is determined by plotting the percentage of inhibition against the log of the drug concentration.

Protocol 2: In Vitro Neuroprotective Efficacy (NMDA Receptor Binding Assay)

This assay measures the ability of a compound to displace a radiolabeled ligand from the NMDA receptor channel, providing a measure of its binding affinity.[19][20]

Causality: The displacement of a known channel-binding radioligand (like [³H]MK-801) indicates that the test compound binds to the same or an allosterically coupled site within the channel pore. This provides a direct measure of target engagement.

Methodology:

• Membrane Preparation: Prepare crude synaptic membranes from rat forebrain tissue by homogenization and differential centrifugation. The final pellet, rich in NMDA receptors, is resuspended in a suitable buffer.[20]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a radioligand (e.g., 5 nM [³H]MK-801), and varying concentrations of the adamantane test compound. The assay must be performed in the presence of saturating concentrations of glutamate and glycine (e.g., 10 µM each) to ensure the receptor channels are open.

• Defining Non-Specific Binding: A set of wells containing a high concentration of a known non-radiolabeled antagonist (e.g., 10 µM unlabeled MK-801) is used to determine non-specific binding.

• Incubation: Incubate the plate at room temperature for 2-4 hours to allow the binding to reach equilibrium.

• Filtration and Washing: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound. Wash the filters rapidly with ice-cold buffer to remove residual unbound radioligand.

• Scintillation Counting: Place the filter discs in scintillation vials with a scintillation cocktail. Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting the non-specific binding CPM from the total binding CPM. Determine the percentage of inhibition caused by the test compound at each concentration. The IC50 value is calculated using non-linear regression analysis, which can then be converted to a binding affinity constant (Ki).

Conclusion and Future Directions

The adamantane cage is a remarkably versatile scaffold in drug design, giving rise to critical therapies for both infectious diseases and complex neurological disorders. The comparative analysis of isomers like amantadine, rimantadine, and memantine reveals how subtle modifications to the core structure can dramatically alter pharmacokinetic profiles and target affinity, thereby enhancing efficacy and improving safety.[4] The initial success of these compounds has paved the way for the development of novel derivatives targeting a wide range of conditions, including diabetes, bacterial infections, and cancer.[21][22] As computational methods and synthetic chemistry advance, the rational design of new adamantane-based drugs holds immense promise for addressing ongoing therapeutic challenges.[3]

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A Researcher's Guide to Navigating the Off-Target Landscape of Adamantane-Based Compounds

The rigid, lipophilic, and three-dimensional nature of the adamantane cage has made it a privileged scaffold in modern medicinal chemistry. Its incorporation into drug candidates can enhance metabolic stability, improve blood-brain barrier permeability, and provide a rigid framework for precise pharmacophore positioning.[1][2] However, these same properties can also lead to unintended interactions with biological macromolecules, resulting in off-target effects that can range from benign to dose-limiting toxicities. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the off-target profile of adamantane-based compounds, ensuring a more thorough and safety-conscious drug discovery process.

The Double-Edged Sword: Understanding the Adamantane Moiety's Propensity for Off-Target Interactions

The very features that make adamantane an attractive scaffold in drug design can also contribute to its off-target liabilities. Its significant lipophilicity can lead to non-specific binding to hydrophobic pockets in a variety of proteins, while its rigid structure may allow it to fit into binding sites of unintended targets. While it has been suggested that the bulky nature of adamantane could potentially minimize off-target interactions by sterically hindering access to certain binding sites, empirical evidence underscores the necessity of comprehensive off-target profiling.[3]

Commonly observed off-target interactions for adamantane derivatives involve:

• Ion Channels: Particularly the hERG potassium channel, a critical component in cardiac repolarization.

• G-Protein Coupled Receptors (GPCRs): Including sigma (σ) receptors and others, leading to a range of neurological and physiological effects.

• Enzymes: Such as cytochrome P450 (CYP) enzymes, which can lead to drug-drug interactions, and various kinases, which can result in the modulation of unintended signaling pathways.

• Nuclear Receptors: Where the lipophilic adamantane moiety can mimic endogenous ligands.

This guide will delve into the experimental methodologies required to identify and characterize these off-target effects, providing a clear path from initial screening to in-depth mechanistic studies.

A Tiered Approach to Off-Target Assessment: An Experimental Workflow

A systematic and tiered approach is crucial for efficiently and comprehensively evaluating the off-target profile of adamantane-based compounds. This workflow allows for early identification of potential liabilities and guides further, more resource-intensive investigations.

Caption: A tiered workflow for assessing off-target effects.

Tier 1: Foundational Screening for Off-Target Liabilities

The initial tier focuses on high-throughput assays to cast a wide net and identify potential red flags early in the drug discovery process.

General Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. It is a fundamental first step to determine the general toxicity of a compound against various cell lines.

Experimental Protocol: MTT Assay

• Cell Plating: Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for cell attachment.[4]

• Compound Treatment: Add the adamantane-based compound at various concentrations to the wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.[4]

• Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[4]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell viability.

Broad Target Binding: Radioligand Binding Assays

Radioligand binding assays are a powerful tool for screening compounds against a large panel of known receptors, ion channels, and transporters. This provides a broad overview of potential off-target interactions.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes from tissues or cell lines expressing the target of interest.

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a specific radioligand for the target, and the adamantane-based test compound at various concentrations.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a filter mat to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the ability of the test compound to displace the radioligand and calculate its inhibitory constant (Ki) for each target.

Tier 2: In-Depth Profiling of Confirmed Off-Targets

Compounds that show significant activity in Tier 1 assays should be further investigated in more specific and quantitative assays.

Kinase Selectivity Profiling

Given the central role of kinases in cellular signaling, off-target kinase inhibition is a common source of toxicity. Profiling against a large panel of kinases is essential to understand the selectivity of adamantane-based compounds.

Comparative Data: Off-Target Kinase Inhibition of Adamantane Derivatives

Compound	Target Kinase	Off-Target Kinase	IC50 (nM)
Compound X	Kinase A	Kinase B	50
Kinase C	>10,000
Compound Y	Kinase A	Kinase B	500
Kinase D	200

Note: This is an illustrative table. Actual data should be populated from experimental results.

Cytochrome P450 (CYP) Inhibition

Inhibition of CYP enzymes can lead to significant drug-drug interactions. A panel of the most common CYP isoforms should be assessed.

Experimental Protocol: CYP450 Inhibition Assay

• Incubation Mixture: Prepare an incubation mixture containing human liver microsomes, a specific substrate for the CYP isoform of interest, and the adamantane-based test compound at various concentrations.

• Initiation of Reaction: Add NADPH to initiate the metabolic reaction and incubate at 37°C.

• Termination of Reaction: Stop the reaction by adding a quenching solution (e.g., acetonitrile).

• Metabolite Quantification: Analyze the formation of the specific metabolite from the substrate using LC-MS/MS.

• Data Analysis: Determine the IC50 value of the test compound for the inhibition of each CYP isoform.

Comparative Data: CYP450 Inhibition by Adamantane Derivatives

Compound	CYP1A2 IC50 (µM)	CYP2C9 IC50 (µM)	CYP2D6 IC50 (µM)	CYP3A4 IC50 (µM)
Amantadine	>100	>100	>100	>100
Memantine	>100	>100	>100	>100
Saxagliptin	>100	>100	>100	>100
Vildagliptin	>100	>100	>100	>100

Data compiled from publicly available information. Specific experimental conditions may vary.

hERG Channel Inhibition: The Gold Standard Patch Clamp Assay

The patch clamp technique is the gold standard for assessing the inhibitory effect of compounds on the hERG channel, providing detailed information on the mechanism and kinetics of the interaction.

Experimental Protocol: hERG Patch Clamp Assay

• Cell Culture: Use a stable cell line expressing the hERG channel (e.g., HEK293 cells).

• Electrophysiological Recording: Establish a whole-cell patch clamp configuration on a single cell.

• Voltage Protocol: Apply a specific voltage protocol to elicit hERG currents.

• Compound Application: Perfuse the cell with the adamantane-based compound at various concentrations.

• Current Measurement: Record the hERG current before and after compound application.

• Data Analysis: Measure the reduction in the hERG current and calculate the IC50 value.

Tier 3: Unraveling the Functional Consequences of Off-Target Interactions

The final tier involves using more complex, physiologically relevant model systems to understand the functional consequences of the identified off-target activities.

Assessing Cardiotoxicity with iPSC-Derived Cardiomyocytes

Human induced pluripotent stem cell (iPSC)-derived cardiomyocytes provide a powerful in vitro model to assess the potential for drug-induced cardiotoxicity, including arrhythmias and effects on contractility.

Caption: Signaling pathway for potential cardiotoxicity.

Evaluating Neurotoxicity with iPSC-Derived Neurons

For compounds intended for CNS targets or those showing neurological off-target effects, iPSC-derived neurons offer a human-relevant system to study neurotoxicity, including effects on neuronal viability, synapse formation, and electrical activity.

Caption: Signaling pathway for potential neurotoxicity.

Conclusion: A Proactive Approach to Safety

The adamantane scaffold will undoubtedly continue to be a valuable tool in the medicinal chemist's arsenal. However, a thorough and early assessment of off-target effects is not just a regulatory hurdle but a fundamental aspect of responsible drug discovery. By employing a systematic, tiered approach as outlined in this guide, researchers can proactively identify and mitigate potential safety liabilities, ultimately leading to the development of safer and more effective medicines. The integration of in vitro assays, from high-throughput screens to complex iPSC-based models, provides a powerful framework for navigating the complex off-target landscape of adamantane-based compounds.

References

• Comparative Analysis of Adamantane Derivatives: A Statistical Overview of Biological Activity. Benchchem.
• MTT Cell Proliferation Assay.
• Protocol for Cell Viability Assays. BroadPharm.

• The novel adamantane derivatives as potential mediators of inflammation and neural plasticity in diabetes mice with cognitive impairment. PMC. [Link]

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• Journal of Chemical Health Risks Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research.

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. MDPI. [Link]

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• Inhibitor selectivity profiling. Inhibitors were screened against a...

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(1-Adamantyloxy)propan-1-amine

As researchers dedicated to advancing drug development, our responsibility extends beyond discovery to ensuring the safe and compliant management of all chemical substances, including their final disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(1-Adamantyloxy)propan-1-amine. The procedures outlined here are synthesized from regulatory standards and the known hazard profiles of analogous chemical structures, ensuring a framework that prioritizes laboratory safety and environmental stewardship.

Part 1: Hazard Assessment and Immediate Safety

Before handling the waste, it is crucial to understand the potential hazards and establish a safe working environment.

Personal Protective Equipment (PPE)

All personnel handling 3-(1-Adamantyloxy)propan-1-amine waste must wear appropriate PPE to prevent exposure.[5]

• Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to OSHA regulation 29 CFR 1910.133 or European Standard EN166.[2]

• Skin Protection: A flame-retardant lab coat, coupled with chemical-resistant gloves (e.g., nitrile rubber), is mandatory. Ensure gloves are inspected before use and changed frequently.

• Respiratory Protection: If handling dusty solids or creating aerosols, use a full-face respirator with appropriate cartridges.[3] Work should be conducted in a certified chemical fume hood.[2]

Accidental Spill Response

Preparedness for accidental spills is critical.[5] Spill containment materials, such as absorbent pads and neutralizing agents for amines, should be readily accessible.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Contain: If safe to do so, prevent the spill from spreading using absorbent materials. Cover the spill with an inert absorbent like sand or diatomaceous earth.[6]

• Collect: Carefully scoop the absorbed material into a designated, sealable hazardous waste container.[2][7]

• Decontaminate: Clean the spill area thoroughly. The cleaning materials must also be disposed of as hazardous waste.

• Report: Document and report the incident to your institution's Environmental Health and Safety (EHS) department in accordance with local policy.

Part 2: Step-by-Step Disposal Protocol

The disposal of 3-(1-Adamantyloxy)propan-1-amine must follow the "cradle-to-grave" approach mandated by the Resource Conservation and Recovery Act (RCRA).[8][9]

Step 1: Waste Characterization

The first step in hazardous waste management is to determine if the waste is, in fact, hazardous.[10] Given the corrosive nature of amines and the environmental toxicity of adamantanes, 3-(1-Adamantyloxy)propan-1-amine waste should be presumed hazardous. It likely falls under the corrosivity characteristic (aqueous solutions with pH ≥ 12.5) and may be toxic.[11]

Step 2: Segregation and Containerization

Proper segregation prevents dangerous chemical reactions.[5][12]

• Compatibility: Do not mix this amine-containing waste with acids or strong oxidizing agents.[2][7] Store it separately from incompatible materials.

• Container Selection: Use a robust, leak-proof container that is chemically compatible with the waste.[5] The original product container is often a suitable choice. Ensure the container is in good condition, free from cracks or corrosion.[13]

• Closure: The container must have a tight-fitting screw cap and must be kept closed at all times except when adding waste.[12][13]

Step 3: Labeling

Accurate labeling is a strict regulatory requirement.[12]

• Attach a "HAZARDOUS WASTE" label to the container as soon as the first drop of waste is added.

• Clearly list all chemical constituents by their full name (no abbreviations) and their approximate percentages.

• Indicate the specific hazards (e.g., "Corrosive," "Environmental Hazard").

Step 4: Accumulation and Storage

Waste must be stored in a designated Satellite Accumulation Area (SAA) within or near the laboratory where it is generated.[12]

• The SAA must be under the control of the laboratory personnel.

• Store the container in secondary containment to prevent spills from spreading.

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.

Step 5: Arranging for Final Disposal

• Once the container is full or the project is complete, contact your institution's EHS department to request a waste pickup.

• A licensed hazardous waste transporter will then move the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).[8][10]

• The entire process is tracked using a hazardous waste manifest, which documents the waste's journey to its final disposal location.[12][13] Incineration at a licensed facility is a common and preferred disposal method for organic amines.[6][14]

Part 3: Prohibited Disposal Methods

Under no circumstances should 3-(1-Adamantyloxy)propan-1-amine waste be disposed of via the following methods:

• Drain Disposal: Amines and adamantane derivatives can be harmful to aquatic ecosystems.[1][5] Discharging them into the sewer system is prohibited.[14][15]

• Trash Disposal: As a hazardous chemical, it cannot be disposed of in the regular trash.[13][16] This poses a risk to sanitation workers and the environment.

• Evaporation: Intentionally leaving the waste container open in a fume hood to evaporate is not a compliant disposal method.

Data and Workflow Summary

Table 1: Disposal Profile for 3-(1-Adamantyloxy)propan-1-amine

Parameter	Guideline	Justification / Reference
Waste Classification	Hazardous Waste	Assumed corrosive (amine group) and environmentally hazardous (adamantane group).[1][2][3]
EPA Hazard Codes (Probable)	D002 (Corrosivity)	Based on the properties of similar amine compounds.[11]
Required PPE	Safety Goggles, Face Shield, Lab Coat, Nitrile Gloves	Protects against severe skin and eye damage.[2][5]
Incompatible Materials	Strong Oxidizing Agents, Strong Acids	To prevent violent reactions.[2][7]
Primary Disposal Route	Licensed Hazardous Waste Vendor	Ensures compliance with EPA/RCRA regulations.[5][12]
Recommended Treatment	Chemical Incineration	Preferred method for organic amine waste.[6][14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-(1-Adamantyloxy)propan-1-amine waste.

Caption: Disposal workflow for 3-(1-Adamantyloxy)propan-1-amine waste.

References

• The Complete Beginners Guide to Chemical Disposal. (2022). Goodway Technologies. [Link]

• Amine Disposal For Businesses. Collect and Recycle. [Link]

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• Safety Data Sheet: Adamantane. (n.d.). Carl ROTH. [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2023). U.S. Environmental Protection Agency (EPA). [Link]

• Learn the Basics of Hazardous Waste. (2023). U.S. Environmental Protection Agency (EPA). [Link]

• What Regulations Govern Hazardous Waste Management?. (2023). Chemistry For Everyone. [Link]

• Amine Usage Guidelines for High-Purity Amines in Industry. (2023). Diplomata Comercial. [Link]

• 3-((C9-11-iso,C10-rich)alkyloxy)propan-1-amine GHS Classification. (n.d.). PubChem. [Link]

• Material Safety Data Sheet: ADDOCAT KE-9018 363D. (n.d.). Tri-iso. [Link]

• 3-(1-Adamantyl)propan-1-amine. (n.d.). PubChem. [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue College of Engineering. [Link]

• 1-Propanamine, 3-(isodecyloxy)-. (n.d.). PubChem. [Link]

• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. [Link]

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. (2013). SciSpace. [Link]

• Appendix A Disposal Procedures by Chemical. (2022). University of Wisconsin-Madison. [Link]

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. (2024). MDPI. [Link]

• Adamantane Formula, Derivatives, Structure, Uses, MSDS. (n.d.). Chemistry Learner. [Link]

• Adamantane derivatives: Pharmacological and toxicological properties. (2023). ResearchGate. [Link]

• Laboratory Chemical Waste Management Guidelines. (n.d.). University of Pennsylvania EHRS. [Link]

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